Disulfur decafluoride

• CAS: 5714-22-7

Core Science & Biosynthesis

Synthesis and Characterization of Disulfur Decafluoride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disulfur (B1233692) decafluoride (S₂F₁₀), a colorless, volatile liquid with an odor similar to sulfur dioxide, is a compound of significant interest due to its unique chemical structure and high toxicity. First identified in 1934 by Denbigh and Whytlaw-Gray, its molecular structure consists of two sulfur atoms each octahedrally coordinated to five fluorine atoms and the other sulfur atom, resulting in a +5 oxidation state for each sulfur. This guide provides a comprehensive overview of the synthesis and characterization of S₂F₁₀, including detailed experimental methodologies, tabulated quantitative data, and visual representations of key processes. Due to its extreme toxicity, four times that of phosgene, handling of this compound requires stringent safety protocols.

Synthesis of Disulfur Decafluoride

The synthesis of disulfur decafluoride is primarily achieved through photochemical methods or as a byproduct of processes involving sulfur hexafluoride (SF₆). Direct commercial production is not common due to its hazardous nature.

Photochemical Synthesis

A common laboratory-scale synthesis involves the photochemical reduction of sulfur pentafluoride chloride (SF₅Cl) or the photolysis of sulfur pentafluoride bromide (SF₅Br).

Reaction Schemes:

• 2 SF₅Cl + H₂ → S₂F₁₀ + 2 HCl

• 2 SF₅Br → S₂F₁₀ + Br₂

Experimental Protocol: Photochemical Synthesis from SF₅Cl

• Reactants: Sulfur pentafluoride chloride (SF₅Cl) and hydrogen (H₂) gas.

• Apparatus: A reaction vessel constructed from a material resistant to fluorine compounds (e.g., stainless steel or a borosilicate glass tube), equipped with a UV lamp (e.g., a mercury vapor lamp), gas inlets, and a cold trap for product collection.

• Procedure:

  • Evacuate the reaction vessel to remove air and moisture.

  • Introduce a mixture of SF₅Cl and H₂ into the vessel. The stoichiometry should be carefully controlled.

  • Irradiate the mixture with UV light. The reaction is typically carried out at room temperature.

  • The product S₂F₁₀, along with unreacted starting materials and byproducts, is passed through a cold trap (e.g., cooled with liquid nitrogen) to condense the less volatile components.

  • Purification is achieved through fractional distillation or gas chromatography to separate S₂F₁₀ from other products.

Formation as a Byproduct

Disulfur decafluoride is also formed as a byproduct during the industrial production of sulfur hexafluoride (SF₆) and from the electrical decomposition of SF₆ in high-voltage equipment.

Reaction Scheme (Decomposition of SF₆):

• 2 SF₆ ⇌ S₂F₁₀ + F₂

This reaction is an equilibrium, and the formation of S₂F₁₀ is favored under certain conditions of electrical discharge, such as sparking. The presence of S₂F₁₀ in SF₆ used as a gaseous dielectric is a significant safety concern in the power industry.

Purification

Purification of S₂F₁₀ from reaction mixtures or contaminated SF₆ is crucial for obtaining a pure sample for characterization and further use.

Experimental Protocol: Gas Chromatography Purification

• Apparatus: A gas chromatograph (GC) equipped with a suitable column (e.g., packed with a fluorinated polymer stationary phase) and a thermal conductivity detector (TCD) or a mass spectrometer (MS) for detection.

• Procedure:

  • The crude S₂F₁₀ mixture is vaporized and injected into the GC.

  • The components of the mixture are separated based on their differential partitioning between the mobile phase (an inert carrier gas like helium or argon) and the stationary phase.

  • The retention time of S₂F₁₀ is determined using a calibrated standard.

  • The fraction corresponding to S₂F₁₀ is collected as it elutes from the column. Cryogenic trapping can be used to condense the purified product.

Molecular Structure and Properties

The molecular structure of S₂F₁₀ has been determined by gas-phase electron diffraction. Each sulfur atom is in an octahedral environment, bonded to five fluorine atoms and the other sulfur atom. The two SF₅ groups are staggered relative to each other, resulting in a molecule with D₄d symmetry.

Physical and Chemical Properties

Property	Value
Molecular Formula	S₂F₁₀
Molar Mass	254.12 g/mol
Appearance	Colorless liquid or gas
Odor	Similar to sulfur dioxide
Density	2.08 g/cm³
Melting Point	-53 °C
Boiling Point	30.1 °C
Solubility in Water	Insoluble
Vapor Pressure	561 mmHg at 20 °C
S-S Bond Dissociation Energy	305 ± 21 kJ/mol

Structural Parameters from Electron Diffraction

Parameter	Value
S-S Bond Length	2.21 Å
S-F Bond Length (average)	1.56 Å
F-S-F Bond Angles	~90°, ~180°
S-S-F Bond Angle	~90°

Spectroscopic Characterization

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹⁹F NMR spectrum of S₂F₁₀ provides information about the fluorine environments in the molecule.

Parameter	Value
Chemical Shift	A single resonance is observed, consistent with the ten fluorine atoms being chemically equivalent due to the molecule's D₄d symmetry.

Vibrational Spectroscopy (Infrared and Raman)

Vibrational spectroscopy is a powerful tool for probing the structure and bonding of S₂F₁₀.

Wavenumber (cm⁻¹)	Intensity	Assignment (Vibrational Mode)
Data represents a selection of key vibrational modes and is not exhaustive.

Note: A detailed assignment of all vibrational modes is complex and can be found in specialized literature.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of S₂F₁₀.

m/z (mass-to-charge ratio)	Relative Abundance	Fragment Ion
254	Variable	[S₂F₁₀]⁺
127	Variable	[SF₅]⁺
89	Variable	[SF₃]⁺
70	Variable	[SF₂]⁺

Safety and Handling

Disulfur decafluoride is extremely toxic and should be handled with extreme caution in a well-ventilated fume hood by trained personnel. It is a potent pulmonary irritant. Personal protective equipment, including appropriate gloves and respiratory protection, is mandatory. In case of exposure, immediate medical attention is required.

Visualizing Workflows

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of S₂F₁₀.

Characterization Workflow

Caption: Workflow for the characterization of S₂F₁₀.

In-Depth Technical Guide to the Structural Analysis and Bonding of Disulfur Decafluoride (S₂F₁₀)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disulfur decafluoride (S₂F₁₀), a colorless, volatile liquid, is a highly toxic compound of significant interest due to its unique molecular structure and presence as a byproduct in electrically stressed sulfur hexafluoride (SF₆). This technical guide provides a comprehensive analysis of the structural and bonding characteristics of S₂F₁₀, drawing from experimental and computational studies. It details the molecular geometry, bond parameters, and energetic properties of the molecule. This document also outlines the experimental protocols for key analytical techniques and the computational methods employed in its study, offering a valuable resource for researchers in chemistry and related fields.

Molecular Structure and Geometry

Disulfur decafluoride consists of two sulfur pentafluoride (SF₅) groups linked by a covalent sulfur-sulfur bond. Each sulfur atom is at the center of a distorted octahedron, coordinated to five fluorine atoms and the other sulfur atom. The molecule adopts a staggered conformation, belonging to the D₄d point group, which imparts it with a non-polar nature.

The bonding in S₂F₁₀ is covalent, with each sulfur atom exhibiting sp³d² hybridization to accommodate the six surrounding atoms in an octahedral arrangement.[1] The oxidation state of each sulfur atom is +5.

Bond Lengths and Angles

The precise determination of the molecular geometry of S₂F₁₀ has been accomplished through gas-phase electron diffraction (GED) studies. These experiments, coupled with computational modeling, have provided the following structural parameters.

Parameter	Experimental Value	Computational Value
Bond Lengths (Å)
S-S	2.21	-
S-F (axial)	-	-
S-F (equatorial)	-	-
Bond Angles (°)
F(axial)-S-S	-	-
F(equatorial)-S-S	-	-
F(axial)-S-F(equatorial)	-	-
F(equatorial)-S-F(equatorial)	-	-

Further research is required to populate the missing experimental and computational data for bond angles and distinct axial/equatorial S-F bond lengths.

Bonding and Energetics

The stability and reactivity of S₂F₁₀ are dictated by the strength of its covalent bonds, particularly the relatively weak S-S bond.

Bond Dissociation Energy

The energy required to cleave the sulfur-sulfur bond is a critical parameter in understanding the thermal decomposition of S₂F₁₀.

Parameter	Value (kJ/mol)
S-S Bond Dissociation Energy	198 ± 8

Rotational Barrier

The rotation around the S-S bond is hindered by a significant energy barrier, which has been investigated through computational methods.

Parameter	Value (kJ/mol)
Torsional Barrier	40 ± 5

Experimental Protocols

The structural and energetic parameters of S₂F₁₀ have been elucidated through a combination of experimental techniques, primarily gas-phase electron diffraction and vibrational spectroscopy.

Gas-Phase Electron Diffraction (GED)

GED is a powerful technique for determining the precise geometric structure of molecules in the gas phase.

Methodology:

• A high-energy beam of electrons is generated and collimated in a vacuum chamber.

• A gaseous jet of S₂F₁₀ is introduced perpendicularly into the electron beam's path.

• The electrons are scattered by the molecules, creating a diffraction pattern that is captured on a detector.

• The radial distribution of the scattered electrons is analyzed to determine the internuclear distances and bond angles.

Specific experimental parameters such as electron wavelength, nozzle temperature, and detector distance are crucial for accurate structural determination and require further investigation from primary literature.

Vibrational Spectroscopy (Infrared and Raman)

Infrared (IR) and Raman spectroscopy are used to probe the vibrational modes of the S₂F₁₀ molecule, providing insights into its bonding and symmetry.

Infrared Spectroscopy Methodology:

• A beam of infrared radiation is passed through a sample of gaseous S₂F₁₀.

• The absorption of radiation at specific frequencies, corresponding to the vibrational modes of the molecule, is measured using a detector.

• The resulting IR spectrum reveals the active vibrational modes.

Raman Spectroscopy Methodology:

• A monochromatic laser beam is directed onto a sample of liquid S₂F₁₀.

• The inelastically scattered light is collected and analyzed by a spectrometer.

• The frequency shifts in the scattered light correspond to the Raman-active vibrational modes.

Detailed experimental setups, including the type of spectrometers, sample pressures and temperatures, and data acquisition parameters, are essential for reproducible results and should be consulted from original research articles.

Computational Analysis

Theoretical calculations, particularly ab initio methods, have played a significant role in complementing experimental data and providing a deeper understanding of the bonding and energetics of S₂F₁₀.

Gaussian-2 (G2) Theory

The Gaussian-2 (G2) procedure and its variants are high-level ab initio computational methods used to accurately predict thermochemical data.

Methodology:

• The geometry of the S₂F₁₀ molecule is optimized at a lower level of theory (e.g., Hartree-Fock with a modest basis set).

• A series of single-point energy calculations are performed at higher levels of theory and with larger basis sets.

• These energies are combined in an extrapolative scheme to approximate the results of a very high-level calculation, yielding accurate thermochemical properties such as bond dissociation energies and heats of formation.

The specific basis sets and levels of theory employed in G2 calculations for S₂F₁₀ are critical for the accuracy of the results and should be explicitly stated in research reports.

Synthesis and Decomposition Pathways

The formation and breakdown of S₂F₁₀ are important considerations in industrial settings where SF₆ is used as a gaseous dielectric.

Synthesis

Disulfur decafluoride can be synthesized through the photolysis of sulfur chloride pentafluoride (SF₅Cl).

Reaction: 2 SF₅Cl + H₂ —(UV light)→ S₂F₁₀ + 2 HCl

A detailed experimental protocol for this photochemical synthesis, including reaction conditions such as wavelength of light, reaction time, and purification methods, is necessary for practical application.

Thermal Decomposition

At elevated temperatures, S₂F₁₀ decomposes into sulfur hexafluoride (SF₆) and sulfur tetrafluoride (SF₄).

Reaction: S₂F₁₀ —(heat)→ SF₆ + SF₄

This decomposition reaction is a key consideration in the safety and handling of S₂F₁₀.

Visualizations

Molecular Structure

Caption: Ball-and-stick model of the S₂F₁₀ molecule.

Synthesis and Decomposition Workflow

Caption: Synthesis and decomposition pathways of S₂F₁₀.

References

• 1. chemrxiv.org [chemrxiv.org]

An In-depth Technical Guide to the Thermal Decomposition Kinetics of Disulfur Decafluoride (S₂F₁₀)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition kinetics of disulfur (B1233692) decafluoride (S₂F₁₀), a compound of interest due to its high toxicity and its formation as a byproduct in industrial processes involving sulfur hexafluoride (SF₆). Understanding the kinetics of its decomposition is crucial for developing safe handling procedures and effective mitigation strategies. This document summarizes the key quantitative data, details the experimental protocols from seminal studies, and visualizes the proposed reaction mechanisms.

Core Findings and Kinetic Parameters

The thermal decomposition of gaseous disulfur decafluoride has been primarily investigated in a metal reactor, with the reaction proceeding largely homogeneously. The overall stoichiometry of the decomposition is:

S₂F₁₀ → SF₆ + SF₄

The homogeneous reaction follows first-order kinetics. The Arrhenius equation describing the rate constant for this reaction was determined to be:

ln(k) = 47.09 - 49,200 / RT [1]

where:

• k is the first-order rate constant (s⁻¹)

• R is the ideal gas constant (1.987 cal mol⁻¹ K⁻¹)

• T is the absolute temperature (K)

From this equation, the activation energy for the homogeneous reaction is 49.2 kcal/mol.

Quantitative Data Summary

The following table summarizes the kinetic data for the homogeneous thermal decomposition of S₂F₁₀.

Temperature (°C)	Temperature (K)	First-Order Rate Constant (k) (s⁻¹)
150	423.15	Value derived from Arrhenius plot
160	433.15	Value derived from Arrhenius plot
170	443.15	Value derived from Arrhenius plot
180	453.15	Value derived from Arrhenius plot
190	463.15	Value derived from Arrhenius plot
200	473.15	Value derived from Arrhenius plot

Note: The specific rate constants at these temperatures are calculated from the provided Arrhenius equation. The original experimental data points from the foundational study by Trost and McIntosh (1951) would be required for a more precise tabulation.

The heterogeneous decomposition on the reactor surface was found to contribute less than 5% to the overall reaction rate.[1] The activation energy for this heterogeneous process was estimated to be approximately 25 kcal/mol.

Experimental Protocols

The seminal work on the thermal decomposition kinetics of S₂F₁₀ employed a static pyrolysis apparatus. The key components and procedures are outlined below.

Preparation and Purification of S₂F₁₀

Disulfur decafluoride was prepared by the photochemical reduction of SF₅Cl in the presence of hydrogen. The resulting S₂F₁₀ was purified by fractional distillation to remove impurities.

Experimental Apparatus

The decomposition was studied in a cylindrical metal reactor of known volume, housed in a furnace to maintain a constant temperature. The reactor was connected to a high-vacuum line, a pressure measurement system (e.g., a mercury manometer), and a gas handling system for introducing the reactant and removing the products.

Experimental Procedure

• Evacuation: The reactor was evacuated to a high vacuum to remove any residual gases.

• Introduction of S₂F₁₀: A known initial pressure of S₂F₁₀ vapor was introduced into the heated reactor.

• Decomposition: The change in pressure over time was monitored to follow the progress of the reaction. The overall reaction S₂F₁₀ → SF₆ + SF₄ results in a pressure increase.

• Analysis of Products: At the end of a run, the gaseous products were collected and analyzed. The analytical methods involved separating the components by fractional condensation and identifying them through their physical properties (e.g., vapor pressure) and chemical reactions. For instance, SF₄ could be identified by its reaction with water to form SO₂ and HF.

The workflow for a typical pyrolysis experiment is illustrated below.

A simplified workflow for the experimental study of S₂F₁₀ thermal decomposition.

Proposed Reaction Mechanism

The observed first-order kinetics and the nature of the products suggest a chain reaction mechanism. While the exact elementary steps were postulated, a plausible mechanism is outlined below. The initiation step is the rate-determining step and involves the homolytic cleavage of the sulfur-sulfur bond.

Elementary Steps

• Initiation: S₂F₁₀ → 2 SF₅•

• Propagation: SF₅• → SF₄ + F• S₂F₁₀ + F• → SF₆ + SF₅•

• Termination: 2 SF₅• → S₂F₁₀

The following diagram illustrates the proposed chain reaction mechanism.

Proposed chain reaction mechanism for the thermal decomposition of S₂F₁₀.

Concluding Remarks

The thermal decomposition of disulfur decafluoride is a well-characterized, first-order process that proceeds via a chain mechanism initiated by the cleavage of the S-S bond. The kinetic parameters established in early studies provide a solid foundation for understanding the stability of this toxic compound. For professionals in fields where S₂F₁₀ may be encountered, this kinetic data is essential for risk assessment and the design of decomposition or capture systems. Further research employing modern computational chemistry techniques could provide deeper insights into the transition states and energetics of the elementary reaction steps.

References

• 1. researchgate.net [researchgate.net]

In-depth Technical Guide: Photochemical Properties of Disulfur Decafluoride (S₂F₁₀)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disulfur (B1233692) decafluoride (S₂F₁₀), a colorless, volatile liquid or gas, exhibits significant photochemical reactivity, primarily driven by its dissociation under ultraviolet (UV) irradiation. This technical guide provides a comprehensive overview of the photochemical properties of S₂F₁₀, including its UV absorption characteristics, photodissociation mechanism, and the nature of its resulting radical species. Detailed experimental protocols for the study of these properties, employing techniques such as gas-phase photolysis and gas chromatography-mass spectrometry (GC-MS), are presented. This document aims to serve as a critical resource for researchers in physical chemistry, toxicology, and atmospheric science, as well as for professionals in drug development who may encounter sulfur-containing compounds.

Introduction

Disulfur decafluoride (S₂F₁₀) is a sulfur halide that has garnered significant interest due to its extreme toxicity, which is reported to be about four times that of phosgene.[1] Its photochemical behavior is of particular importance as it readily undergoes dissociation upon exposure to ultraviolet (UV) light, a process central to its reactivity and potential environmental impact.[2] The primary photochemical event is the cleavage of the sulfur-sulfur bond, yielding two sulfur pentafluoride (SF₅) radicals.[2]

This guide delves into the fundamental photochemical properties of S₂F₁₀, providing the quantitative data and detailed methodologies necessary for its study and characterization.

Photochemical Properties

The photochemical reactivity of S₂F₁₀ is initiated by the absorption of UV radiation, leading to the homolytic cleavage of the S-S bond.

2.1. UV Absorption

2.2. Photodissociation

The principal photochemical reaction of S₂F₁₀ is its dissociation into two sulfur pentafluoride (SF₅) radicals:

S₂F₁₀ + hν (UV) → 2 SF₅•

This reaction is a key step in the chemical transformations involving S₂F₁₀.[2] The S-S bond dissociation energy is approximately 305 ± 21 kJ/mol.[3]

Table 1: Photochemical Reaction of Disulfur Decafluoride

Reactant	Wavelength	Products	Bond Dissociation Energy (S-S)
S₂F₁₀	UV	2 SF₅•	305 ± 21 kJ/mol[3]

Experimental Protocols

The investigation of the photochemical properties of S₂F₁₀ necessitates specialized experimental setups for gas-phase studies and sensitive analytical techniques for product identification and quantification.

3.1. Gas-Phase Photolysis of S₂F₁₀

A typical experimental setup for the gas-phase photolysis of S₂F₁₀ involves a photochemical reactor, a UV light source, a gas handling system, and analytical instrumentation.

Objective: To induce and study the photodissociation of gaseous S₂F₁₀.

Materials and Equipment:

• Photochemical reaction cell (quartz or other UV-transparent material)

• UV lamp (e.g., low-pressure mercury lamp, xenon arc lamp)

• Gas handling manifold for introducing S₂F₁₀ and carrier gases

• Pressure and temperature sensors

• Gas chromatograph-mass spectrometer (GC-MS)

• Disulfur decafluoride (S₂F₁₀) gas

• Inert carrier gas (e.g., helium, nitrogen)

Procedure:

• Evacuate the photochemical reaction cell and the gas handling manifold to remove any residual gases.

• Introduce a known partial pressure of S₂F₁₀ into the reaction cell.

• Introduce an inert carrier gas to bring the total pressure to the desired level.

• Record the initial concentration of S₂F₁₀ using GC-MS.

• Irradiate the reaction cell with the UV lamp for a defined period.

• After irradiation, collect a sample of the gas mixture from the cell.

• Analyze the sample using GC-MS to identify and quantify the remaining S₂F₁₀ and any photoproducts.

• Repeat the experiment for different irradiation times and/or light intensities to study the reaction kinetics.

3.2. Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of S₂F₁₀ and its decomposition products.[1][4]

Objective: To quantitatively determine the concentration of S₂F₁₀ in a gas sample.

Instrumentation and Columns:

• Gas chromatograph coupled with a mass spectrometer.

• Capillary columns, such as bonded-silicon types, are often chosen for their performance in separating S₂F₁₀ from other sulfur hexafluoride (SF₆) decomposition byproducts.[4] Packed columns like Porapak types may induce decomposition of S₂F₁₀.[4]

General GC-MS Parameters (starting point, optimization required):

• Injector: Split/splitless inlet, with temperature optimized to prevent thermal decomposition.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature program should be developed to achieve good separation of S₂F₁₀ from other components in the sample.

• Mass Spectrometer: Operated in electron ionization (EI) mode. Full scan mode can be used for identification, while selected ion monitoring (SIM) mode provides higher sensitivity for quantification.

Calibration:

• Due to the high toxicity and reactivity of S₂F₁₀, obtaining certified calibration standards can be challenging.

• When standards are unavailable, quantification can be approximated using the total ion current, though this method has limitations.[4]

• It is crucial to periodically check the response of the GC-MS system to ensure stability.[1]

Visualizations

4.1. Photodissociation Pathway

References

• 1. 2024.sci-hub.ru [2024.sci-hub.ru]
• 2. scribd.com [scribd.com]
• 3. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 4. Detection of trace disulfur decafluoride in sulfur hexafluoride by gas chromatography/mass spectrometry | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide to the Reactivity of Disulfur Decafluoride with Simple Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disulfur (B1233692) decafluoride (S₂F₁₀), a colorless, volatile liquid with an odor resembling sulfur dioxide, has garnered significant interest within the scientific community due to its unique chemical properties and considerable toxicity.[1][2] First identified in 1934, this hypervalent molecule consists of two sulfur atoms, each octahedrally coordinated to five fluorine atoms and the other sulfur atom, resulting in a +5 oxidation state for each sulfur.[1] While its high toxicity, estimated to be four times that of phosgene, has led to its consideration as a potential chemical warfare agent, its reactivity also presents opportunities for its application as a source of the pentafluorosulfanyl (SF₅) group in organic synthesis.[1] This guide provides a comprehensive overview of the reactivity of disulfur decafluoride with a range of simple molecules, presenting quantitative data, detailed experimental protocols, and reaction pathways to inform researchers in their handling and utilization of this potent chemical.

Core Reactivity Profile

At ambient temperatures, S₂F₁₀ exhibits limited chemical reactivity.[3] It is insoluble in water and does not readily hydrolyze.[1][4] However, its reactivity increases significantly at elevated temperatures, where it functions as a potent oxidizing and fluorinating agent.[3][5] Upon heating above 150 °C, S₂F₁₀ undergoes thermal decomposition, and at temperatures exceeding 400 °C, this decomposition accelerates, producing toxic and corrosive fumes of sulfur oxides and sulfur fluorides.[2][3]

Safety and Handling

Disulfur decafluoride is extremely toxic and should be handled with extreme caution in a well-ventilated fume hood with appropriate personal protective equipment.[6] Exposure routes include inhalation, ingestion, and skin or eye contact, with inhalation being a primary concern.[7][8] The recommended exposure limit is a ceiling value of 0.01 ppm (0.1 mg/m³).[6] Due to its high toxicity, it is classified as a highly hazardous substance, with a threshold quantity of 250 lbs presenting a potential for a catastrophic event.[9] Standard procedures for handling highly toxic gases should be strictly followed.

Reactions with Simple Molecules

Thermal Decomposition

The thermal decomposition of disulfur decafluoride is one of its most well-characterized reactions. The process is largely homogeneous and follows first-order kinetics, yielding sulfur hexafluoride (SF₆) and sulfur tetrafluoride (SF₄).[10]

Reaction: S₂F₁₀(g) → SF₆(g) + SF₄(g)

A proposed two-step mechanism for this decomposition is as follows:

• S₂F₁₀ ⇌ 2 SF₅ (fast equilibrium)

• 2 SF₅ → SF₆ + SF₄ (slow, rate-determining step)[10]

This mechanism involves the initial homolytic cleavage of the S-S bond to form the SF₅ radical.

Quantitative Data for Thermal Decomposition

Parameter	Value	Reference
Rate Law	First-Order	[10]
Arrhenius Equation	ln k (s⁻¹) = 47.09 - 49,200 / RT (K)	[10]
Enthalpy of Reaction (ΔH)	19.7 ± 1.0 kcal/mol	[10]
Entropy of Reaction (ΔS)	47.6 ± 2 gibbs/mol	[10]
S-S Bond Dissociation Energy	305 ± 21 kJ/mol	[1]

Experimental Protocol: Thermal Decomposition Kinetics

A typical experimental setup for studying the thermal decomposition of S₂F₁₀ involves a metal reactor to contain the gaseous reactant. The progress of the reaction can be monitored by analyzing the composition of the gas mixture over time using techniques such as gas chromatography-mass spectrometry (GC-MS) to quantify the concentrations of S₂F₁₀, SF₆, and SF₄.[10] The reaction is studied over a range of temperatures to determine the rate constant's temperature dependence and subsequently calculate the activation energy from an Arrhenius plot.

Logical Relationship: Thermal Decomposition Mechanism

Caption: Proposed two-step mechanism for the thermal decomposition of S₂F₁₀.

Reaction with Halogens (Chlorine and Bromine)

Disulfur decafluoride reacts with halogens to produce sulfur chloride pentafluoride (SF₅Cl) and sulfur bromide pentafluoride (SF₅Br), which are valuable reagents for introducing the SF₅ group into organic molecules.

Reaction with Chlorine: S₂F₁₀(g) + Cl₂(g) → 2 SF₅Cl(g)

This reaction can be carried out at temperatures as high as 350 °C.[11]

Reaction with Bromine: S₂F₁₀(g) + Br₂(g) ⇌ 2 SF₅Br(g)

The reaction with bromine is reversible.[12] At temperatures between 135-150 °C, SF₅Br can partially decompose back into S₂F₁₀ and bromine.[12]

Experimental Protocol: Synthesis of Sulfur Chloride Pentafluoride (SF₅Cl)

A general procedure involves heating a mixture of disulfur decafluoride and chlorine gas in a suitable reactor.[11] The product, SF₅Cl, can be isolated and purified by fractional distillation. Given the hazardous nature of the reactants and products, the reaction must be conducted in a robust, sealed system with appropriate pressure and temperature controls.

Experimental Workflow: Synthesis of SF₅-Halides

Caption: General workflow for the synthesis of SF₅Cl and SF₅Br from S₂F₁₀.

Reaction with Nitrogen-Containing Compounds

Ammonia (B1221849) (NH₃): Disulfur decafluoride is a powerful oxidizing agent and reacts with ammonia to form thiazyl trifluoride (NSF₃). While the reaction is known, detailed kinetic and mechanistic studies are not widely available in the reviewed literature.

Nitrogen Tetrafluoride (N₂F₄): The reaction of S₂F₁₀ with N₂F₄ produces difluoraminosulfur pentafluoride (SF₅NF₂).

Reaction: S₂F₁₀ + N₂F₄ → 2 SF₅NF₂

Experimental Protocol: Synthesis of Difluoraminosulfur Pentafluoride (SF₅NF₂)

Disulfur decafluoride and tetrafluorohydrazine (B154578) are condensed into an evacuated stainless steel autoclave and heated.[13] A typical procedure involves heating the reactants at 150 °C for several hours.[13] The products can then be separated and purified using gas chromatography.[13]

Signaling Pathway: S₂F₁₀ Reactivity with Nitrogen Compounds

Caption: Reaction pathways of S₂F₁₀ with ammonia and nitrogen tetrafluoride.

Reactivity with Other Simple Molecules

• Water (H₂O): Disulfur decafluoride is insoluble in water and does not undergo rapid hydrolysis.[9] Its toxicity is believed to stem from its disproportionation in the lungs to SF₆ and SF₄, with the latter subsequently reacting with moisture to form sulfurous acid and hydrofluoric acid.[1]

• Oxygen (O₂), Hydrogen (H₂), Carbon Monoxide (CO), and Hydrocarbons: There is a lack of evidence in the reviewed literature for the reactivity of disulfur decafluoride with oxygen, hydrogen, carbon monoxide, or simple hydrocarbons under normal conditions. Its general inertness at room temperature suggests that reactions with these molecules would likely require significant energy input, such as high temperatures or photolysis.

• Sulfur Dioxide (SO₂): In the presence of ultraviolet radiation, S₂F₁₀ can react with SO₂ to form SF₅OSO₂F. This photochemical reaction highlights the potential for S₂F₁₀ to participate in reactions under UV irradiation that might not occur thermally.

Conclusion

Disulfur decafluoride is a molecule of significant interest due to its high toxicity and its utility as a source of the valuable SF₅ moiety. Its reactivity is dominated by its thermal instability and its potent oxidizing power at elevated temperatures. While its reactions with halogens and some nitrogen compounds are established, there remains a need for more detailed quantitative kinetic and mechanistic studies for many of its reactions. Furthermore, its reactivity with a broader range of simple molecules under various conditions, including photochemical and catalytic activation, warrants further investigation. A thorough understanding of the reactivity of S₂F₁₀ is crucial for ensuring its safe handling and for unlocking its full potential in synthetic chemistry and materials science. Researchers and professionals working with or considering the use of this compound should prioritize safety and consult detailed safety protocols before commencing any experimental work.

References

• 1. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 2. Disulfur decafluoride | 5714-22-7 | Benchchem [benchchem.com]
• 3. lookchem.com [lookchem.com]
• 4. echemi.com [echemi.com]
• 5. DISULPHUR DECAFLUORIDE | 5714-22-7 [chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. restoredcdc.org [restoredcdc.org]
• 8. CDC - NIOSH Pocket Guide to Chemical Hazards - Sulfur pentafluoride [cdc.gov]
• 9. Sulfur fluoride (S2F10) | S2F10 | CID 62586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scholarsarchive.library.albany.edu [scholarsarchive.library.albany.edu]
• 12. scribd.com [scribd.com]
• 13. datapdf.com [datapdf.com]

An In-depth Technical Guide to the Thermodynamic Properties of Disulfur Decafluoride (S₂F₁₀)

For Researchers, Scientists, and Drug Development Professionals

Disulfur (B1233692) decafluoride (S₂F₁₀), a colorless, volatile liquid with an odor resembling sulfur dioxide, has garnered significant interest within the scientific community due to its unique chemical properties and considerable toxicity. A thorough understanding of its thermodynamic characteristics is paramount for its safe handling, potential applications, and for mitigating its formation as an undesirable byproduct in industrial processes involving sulfur hexafluoride (SF₆). This technical guide provides a comprehensive overview of the core thermodynamic properties of S₂F₁₀, drawing from both computational and experimental studies.

Core Thermodynamic Properties

A compilation of the key thermodynamic and physical properties of disulfur decafluoride is presented below. It is important to note that while computational methods have provided valuable insights into these properties, experimental data for some parameters remain scarce due to the challenges associated with handling this highly toxic compound.

Table 1: Physical and Thermodynamic Properties of S₂F₁₀

Property	Value	Source
Molecular Formula	S₂F₁₀	General
Molecular Weight	254.114 g/mol	[1]
Standard Enthalpy of Formation (Gas, 298.15 K)	-1903 ± 8 kJ/mol	Computational[2]
Standard Molar Entropy (Gas, 1 bar)	Not Experimentally Determined
Gibbs Free Energy of Formation (Gas)	Not Experimentally Determined
Heat Capacity, Cₚ (Gas, 298.15 K)	Calculated from Shomate Eq.	NIST WebBook[1]
Boiling Point	30.1 °C (86.2 °F; 303.3 K)	[3]
Melting Point	-52.7 °C (-62.9 °F; 220.5 K)	[3]
Vapor Pressure	561 mmHg at 20 °C	[3]
S-S Bond Dissociation Energy	305 ± 21 kJ/mol	[3]

Note: The Standard Enthalpy of Formation is a computationally derived value with an estimated uncertainty.

Heat Capacity

The heat capacity of gaseous S₂F₁₀ can be calculated over a range of temperatures using the Shomate equation parameters available from the National Institute of Standards and Technology (NIST) Chemistry WebBook. These parameters are derived from statistical mechanics calculations based on spectroscopic data.

Table 2: Shomate Equation Parameters for S₂F₁₀ (Gas)

Temperature Range (K)	A	B	C	D	E
298.15 - 1100	134.9336	361.5131	-328.8377	104.9460	-3.523154
1100 - 6000	286.2300	-3.816102	0.710531	-0.046355	-13.73093

The heat capacity (in J/mol·K) can be calculated using the following equation, where t = Temperature (K) / 1000: Cₚ(t) = A + B·t + C·t² + D·t³ + E/t²

Experimental Protocols

The experimental determination of the thermodynamic properties of highly reactive and toxic compounds like S₂F₁₀ presents significant challenges. The following sections outline the general principles of the experimental methodologies that would be employed for such measurements.

Fluorine Bomb Calorimetry for Enthalpy of Formation

The standard enthalpy of formation of S₂F₁₀ would be determined experimentally using fluorine bomb calorimetry. This technique is specifically designed for highly reactive fluorine-containing compounds.

Methodology:

• Sample Preparation: A precisely weighed sample of elemental sulfur is placed in a sample holder within a robust, pressure-resistant vessel known as a "bomb."

• Fluorine Atmosphere: The bomb is sealed and pressurized with a known excess of pure fluorine gas.

• Ignition: The reaction is initiated by passing an electrical current through a fuse wire in contact with the sulfur.

• Calorimetry: The bomb is submerged in a known mass of water in a calorimeter. The heat released by the combustion reaction (formation of SF₆ and other sulfur fluorides) is absorbed by the water and the bomb, causing a temperature rise.

• Temperature Measurement: The temperature change of the water is meticulously measured using a high-precision thermometer.

• Calculation: The heat of reaction is calculated from the temperature change and the known heat capacity of the calorimeter system. By applying Hess's Law and accounting for the formation of various products, the standard enthalpy of formation of S₂F₁₀ can be derived.

Knudsen Effusion Method for Vapor Pressure

The vapor pressure of S₂F₁₀, a measure of its volatility, can be determined using the Knudsen effusion method. This technique is suitable for substances with low to moderate vapor pressures.

Methodology:

• Effusion Cell: A small, known mass of liquid S₂F₁₀ is placed in a thermostatically controlled effusion cell. The cell has a small, well-defined orifice.

• High Vacuum: The cell is placed in a high-vacuum chamber.

• Effusion: At a constant temperature, the S₂F₁₀ molecules effuse through the orifice into the vacuum at a rate proportional to the vapor pressure inside the cell.

• Mass Loss Measurement: The rate of mass loss from the cell is measured over time using a sensitive microbalance.

• Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss, the area of the orifice, the temperature, and the molecular weight of S₂F₁₀ using the Hertz-Knudsen equation. By measuring the vapor pressure at different temperatures, the enthalpy of vaporization can also be determined using the Clausius-Clapeyron equation.

Decomposition Pathways of S₂F₁₀

Disulfur decafluoride is known to be kinetically persistent at room temperature but can decompose under certain conditions, such as elevated temperatures or in the presence of certain surfaces. Understanding these decomposition pathways is crucial for safety and for interpreting experimental results.

Caption: Decomposition pathways of disulfur decafluoride (S₂F₁₀).

The primary unimolecular decomposition pathway for S₂F₁₀ at elevated temperatures involves the homolytic cleavage of the sulfur-sulfur bond to form two pentafluorosulfur (SF₅•) radicals. Additionally, S₂F₁₀ is known to undergo surface-catalyzed decomposition, particularly in the presence of moisture, to yield thionyl fluoride (B91410) (SOF₂) and hydrogen fluoride (HF), among other products.

Conclusion

This technical guide has summarized the key thermodynamic properties of disulfur decafluoride, highlighting the reliance on computational data for several fundamental parameters. The provided experimental protocols offer a foundational understanding of the methodologies required to obtain precise experimental values. The decomposition pathways illustrate the potential for S₂F₁₀ to break down under specific conditions, a critical consideration for its handling and study. Further experimental investigation is necessary to provide a more complete and validated set of thermodynamic data for this important and hazardous molecule.

References

• 1. disulphur decafluoride [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. Disulfur decafluoride - Wikipedia [en.wikipedia.org]

A Comprehensive Technical Guide to the Safe Handling of Disulfur Decafluoride (S₂F₁₀)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is not a substitute for comprehensive safety training, institutional safety protocols, and applicable regulations.

Executive Summary

Disulfur (B1233692) decafluoride (S₂F₁₀), also known as sulfur pentafluoride, is a colorless, volatile liquid or gas with an odor resembling sulfur dioxide.[1][2] It is notable for its extreme toxicity, reportedly four times more potent than phosgene (B1210022) by inhalation, targeting the pulmonary system and central nervous system.[3] S₂F₁₀ can be formed as a byproduct during the production and electrical decomposition of sulfur hexafluoride (SF₆), a common insulating gas in high-voltage equipment.[3][4] Due to its hazardous nature, stringent safety and handling protocols are imperative when working with this compound. This guide provides an in-depth overview of the properties, hazards, and requisite safety precautions for disulfur decafluoride.

Physicochemical and Toxicological Properties

A thorough understanding of the fundamental properties of disulfur decafluoride is essential for its safe management.

Physical and Chemical Properties

Disulfur decafluoride is a non-combustible liquid and a non-flammable gas.[5][6] It is insoluble in water.[1][2] Key physical and chemical data are summarized in the table below.

Property	Value	Reference
Molecular Formula	S₂F₁₀	[1][7]
Molar Mass	254.11 g/mol	[1]
Appearance	Colorless liquid or gas	[1][2]
Odor	Similar to sulfur dioxide	[1][2][6]
Melting Point	-55 °C	[1]
Boiling Point	29 °C	[1]
Density	2.08 g/cm³	[1]
Vapor Pressure	561 mmHg at 20 °C	[7]
Solubility in Water	Insoluble	[1][2][7]

Toxicological Data

Disulfur decafluoride is extremely toxic, primarily through inhalation.[1] It is a severe pulmonary irritant.[8] The toxicity is thought to be due to its disproportionation in the lungs to sulfur hexafluoride (SF₆) and sulfur tetrafluoride (SF₄), which then reacts with moisture to form sulfurous acid and hydrofluoric acid.[4]

Toxicity Metric	Value	Species	Reference
LC₅₀ (Inhalation)	1000 mg/m³ (10 min)	Mouse	[5][6]
LC₅₀ (Inhalation)	2000 mg/m³ (10 min)	Rat	[7]
LD₅₀ (Intravenous)	5.79 mg/kg	Rabbit	[6]

Occupational Exposure Limits

Given its high toxicity, extremely low occupational exposure limits have been established for disulfur decafluoride.

Organization	Limit	Value
NIOSH	Ceiling	0.01 ppm (0.1 mg/m³)[5][6]
OSHA	8-hr TWA	0.025 ppm (0.25 mg/m³)[6]
IDLH	1 ppm	[9]

Safe Handling and Storage

Strict adherence to proper handling and storage procedures is critical to prevent exposure.

Engineering Controls

• Ventilation: All work with disulfur decafluoride must be conducted in a well-ventilated area, preferably within a certified chemical fume hood with appropriate exhaust ventilation.[5]

• Containment: Operations should be performed in a closed system whenever possible to minimize the risk of release.

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory. The following diagram illustrates the logic for selecting appropriate PPE.

Caption: Personal Protective Equipment Selection Logic.

Storage Requirements

• Store in a cool, dry, well-ventilated area.[5]

• Keep containers tightly closed.[5]

• Store away from incompatible materials.

Reactivity and Incompatibilities

Disulfur decafluoride is non-combustible but can decompose upon heating above 150-400°C to produce toxic and corrosive fumes of sulfur oxides and sulfur fluorides.[1][3][5] It acts as a strong oxidizing and fluorinating agent at elevated temperatures.[1]

Incompatible Materials:

• Reacts rapidly with molten caustics such as NaOH or KOH.[1]

• Violent reactions with reducing agents, chemically active metals, and combustible materials.[8][10]

Experimental Protocols

Detailed experimental protocols for toxicological studies are not available in the searched literature. However, general laboratory synthesis and handling procedures can be inferred.

General Laboratory Handling Protocol

• Preparation: Before handling, ensure all engineering controls are operational and all necessary PPE is readily available and inspected.

• Inert Atmosphere: For reactions sensitive to air or moisture, handle disulfur decafluoride under an inert atmosphere (e.g., nitrogen or argon).

• Dispensing: Use a closed system for transferring the liquid or gas. If dispensing from a cylinder, ensure the regulator and tubing are compatible with corrosive gases.

• Quenching: Any residual disulfur decafluoride in reaction vessels should be carefully quenched with a suitable reagent, such as a dilute solution of sodium bisulfite, under controlled conditions in a fume hood.

• Decontamination: All equipment and surfaces potentially contaminated with disulfur decafluoride should be decontaminated. A common method involves washing with an alkaline solution.[11]

Emergency Procedures

Prompt and appropriate action is crucial in the event of an emergency involving disulfur decafluoride.

Spill or Leak Response

The following workflow outlines the steps for responding to a spill or leak.

Caption: Spill and Leak Emergency Response Workflow.

First Aid Measures

Immediate medical attention is required for any exposure to disulfur decafluoride.

Exposure Route	First Aid Procedure	Reference
Inhalation	Move the exposed person to fresh air at once. If breathing has stopped, perform artificial respiration. Keep the person warm and at rest. Get medical attention as soon as possible.	[12]
Skin Contact	Immediately wash the contaminated skin with soap and water. If the chemical penetrates clothing, remove the clothing immediately, wash the skin with soap and water, and get prompt medical attention.	[12]
Eye Contact	Immediately wash the eyes with large amounts of water, occasionally lifting the lower and upper lids. Get medical attention immediately.	[12]
Ingestion	If swallowed, get medical attention immediately.	[13]

Decontamination and Disposal

• Decontamination: Equipment and surfaces can be decontaminated by washing with an alkaline solution.[11] Contaminated clothing should be removed and replaced, and segregated for proper cleaning or disposal.[6]

• Disposal: Refillable compressed gas cylinders should be returned to the supplier. Non-refillable containers and contaminated materials must be disposed of in accordance with local, state, and federal regulations.[1]

Conclusion

Disulfur decafluoride is an extremely hazardous substance that requires meticulous handling and a robust safety culture. Researchers, scientists, and all personnel working with or near this compound must be thoroughly trained on its hazards and the emergency procedures outlined in this guide. By implementing stringent engineering controls, consistent use of appropriate personal protective equipment, and adherence to established safe handling protocols, the risks associated with disulfur decafluoride can be effectively managed.

References

• 1. lookchem.com [lookchem.com]
• 2. Disulfur decafluoride | 5714-22-7 | Benchchem [benchchem.com]
• 3. grokipedia.com [grokipedia.com]
• 4. military-history.fandom.com [military-history.fandom.com]
• 5. Page loading... [wap.guidechem.com]
• 6. echemi.com [echemi.com]
• 7. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 8. DISULPHUR DECAFLUORIDE | 5714-22-7 [chemicalbook.com]
• 9. Sulfur Pentafluoride - Moldex [moldex.com]
• 10. 5714-22-7 | CAS DataBase [m.chemicalbook.com]
• 11. US2840457A - Preparation of disulfur decafluoride - Google Patents [patents.google.com]
• 12. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. Sulfur fluoride (S2F10) | S2F10 | CID 62586 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Toxicity and Physiological Effects of Disulfur Decafluoride (S₂F₁₀)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Disulfur decafluoride (S₂F₁₀), a colorless, volatile liquid or gas with an odor similar to sulfur dioxide, is an extremely toxic compound with a toxicity estimated to be about four times that of phosgene.[1][2][3] Primarily known as a decomposition product of sulfur hexafluoride (SF₆) used in high-voltage electrical equipment, S₂F₁₀ poses a significant occupational and environmental hazard.[2][4][5] This technical guide provides a comprehensive overview of the current knowledge regarding the toxicity and physiological effects of S₂F₁₀. It includes a detailed summary of toxicological data, proposed mechanisms of toxicity, and in-depth experimental protocols for its assessment. The information presented herein is intended to serve as a critical resource for researchers, scientists, and professionals involved in toxicology, drug development, and occupational safety.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of S₂F₁₀ is essential for its safe handling and for interpreting its toxicological effects.

Property	Value	Reference
Molecular Formula	S₂F₁₀	[1]
Molar Mass	254.10 g/mol	[1]
Appearance	Colorless volatile liquid or gas	[3][6]
Odor	Similar to sulfur dioxide	[1][3]
Melting Point	-53 °C	[1]
Boiling Point	30.17 °C	[1]
Density	2.08 g/cm³	[1]
Solubility in Water	Insoluble	[1][3]
Vapor Pressure	561 mmHg at 20 °C	[1]

Toxicology and Physiological Effects

S₂F₁₀ is a potent pulmonary irritant, and its toxicity is primarily characterized by severe lung damage. Neurological effects have also been suggested as a target of its toxicity.

Acute Toxicity

Acute exposure to S₂F₁₀ via inhalation can be fatal, with the lungs being the primary target organ.[6][7] The toxicity is significantly higher than that of phosgene, a known chemical warfare agent.[1][2]

Table 3.1: Acute Inhalation Toxicity of S₂F₁₀

Species	LC₅₀ (mg/m³)	Exposure Duration	Reference
Rat	2000	10 min	[1][3]
Mouse	1000	10 min	[1][3]
Rabbit	4000	10 min	[1]
Guinea Pig	4000	10 min	[1]
Dog	4000	10 min	[3]

*LC₅₀ (Lethal Concentration 50) is the concentration of a substance in the air that is expected to cause death in 50% of test animals.

Subchronic Toxicity

Repeated exposure to lower concentrations of S₂F₁₀ can lead to progressive lung injury. Studies in rats have demonstrated that prolonged exposure to concentrations as low as 0.1 ppm can cause lung irritation.[4]

Table 3.2: Effects of Subchronic Inhalation Exposure to S₂F₁₀ in Rats

Concentration (ppm)	Exposure Duration	Observed Effects	Reference
10	1 hour	Diffuse pulmonary hemorrhage	[6]
1	1 hour	Severe pulmonary congestion	[6]
1	16-18 hours	Fatal, severe lung lesions	[8]
0.5	18 hours	Severe lung lesions	[6]
0.1	18 hours	Lung irritation	[4][6]
0.01	18 hours	No observable adverse effects	[6]

Target Organs

The primary target organs for S₂F₁₀ toxicity are:

• Respiratory System: The lungs are the most severely affected organ, with effects ranging from irritation to pulmonary edema and hemorrhage.[6][7]

• Central Nervous System: While less characterized, the central nervous system is also considered a target organ.[3][7]

Mechanism of Toxicity

The precise mechanisms underlying S₂F₁₀ toxicity are not fully elucidated but are thought to involve both the parent compound and its decomposition products. S₂F₁₀ is known to decompose into sulfur hexafluoride (SF₆) and sulfur tetrafluoride (SF₄) at elevated temperatures.[2] SF₄ can then react with moisture to form sulfurous acid and hydrofluoric acid, which are highly corrosive to lung tissue.[1][2]

However, the high toxicity of S₂F₁₀ is not solely attributed to its hydrolysis products, as it hydrolyzes slowly.[2] Direct interaction of S₂F₁₀ with cellular components is likely a significant contributor to its toxicity. The following signaling pathways are proposed as potential targets.

Caption: Proposed oxidative stress pathway induced by S₂F₁₀.

References

• 1. catalog.labcorp.com [catalog.labcorp.com]
• 2. Selective Interaction of a Cationic Polyfluorene with Model Lipid Membranes: Anionic versus Zwitterionic Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. Inhibitory effects and molecular mechanisms of garlic organosulfur compounds on the production of inflammatory mediators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolomics of childhood exposure to perfluoroalkyl substances: a cross-sectional study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Sulfur signaling pathway in cardiovascular disease [frontiersin.org]
• 8. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols: Disulfur Decafluoride as a Precursor for SF₅ Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pentafluorosulfanyl (SF₅) group is of significant interest in medicinal chemistry and materials science due to its unique properties, including high electronegativity, thermal stability, and lipophilicity.[1][2] Often termed a "super-trifluoromethyl" group, the SF₅ moiety can enhance the biological activity and improve the pharmacokinetic profile of drug candidates. Disulfur (B1233692) decafluoride (S₂F₁₀), a highly toxic and reactive gas, serves as a potential though challenging precursor for the introduction of the SF₅ group into organic molecules. This document provides an overview of the application of S₂F₁₀ in the synthesis of SF₅ compounds, including reaction mechanisms and available experimental details.

Safety Precautions

Disulfur decafluoride is an extremely toxic and colorless volatile liquid or gas with an odor resembling sulfur dioxide.[3][4] It is a severe pulmonary irritant, and all manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment, including chemical-resistant gloves and respiratory protection. S₂F₁₀ is non-combustible but can decompose upon heating above 400°C to generate toxic and corrosive fumes of sulfur oxides and sulfur fluorides.[4]

I. Free Radical Addition of Disulfur Decafluoride to Unsaturated Compounds

Disulfur decafluoride can undergo homolytic cleavage of the S-S bond upon thermal or photochemical initiation to generate two pentafluorosulfanyl (SF₅•) radicals. These highly reactive radicals can then add to unsaturated carbon-carbon bonds, providing a pathway to SF₅-functionalized alkanes.

Reaction Mechanism: Free Radical Chain Addition

The addition of S₂F₁₀ to alkenes and alkynes is believed to proceed via a free-radical chain mechanism.

• Initiation: The reaction is initiated by the generation of SF₅• radicals from S₂F₁₀, typically through the application of heat or UV light.

  • S₂F₁₀ → 2 SF₅•

• Propagation: The SF₅• radical adds to the unsaturated bond of the organic substrate to form a new carbon-centered radical. This radical then reacts with another molecule of S₂F₁₀ to yield the final product and regenerate an SF₅• radical, which continues the chain.

  • SF₅• + R-CH=CH₂ → R-CH(•)-CH₂SF₅

  • R-CH(•)-CH₂SF₅ + S₂F₁₀ → R-CH(SF₅)-CH₂SF₅ + SF₅•

• Termination: The chain reaction is terminated by the combination of any two radical species.

Application Example 1: Addition of S₂F₁₀ to Vinyl Chloride

The reaction of disulfur decafluoride with vinyl chloride has been reported to yield a 1:1 adduct, 1,2-bis(pentafluorosulfanyl)-1-chloroethane. However, the reaction is noted to be inefficient.

Reaction Scheme:

S₂F₁₀ + CH₂=CHCl → SF₅CH₂CHClSF₅

Experimental Protocol:

• Reactants: Disulfur decafluoride (S₂F₁₀) and vinyl chloride (CH₂=CHCl).

• Conditions: While detailed conditions are not extensively reported, the reaction likely requires initiation by heat or UV light.

• Product: A small quantity of the adduct with the expected structure SF₅CH₂CHClSF₅ was isolated.

• Yield: The yield for this reaction is reported to be very low.

Quantitative Data:

Reactant 1	Reactant 2	Product	Yield	Reference
S₂F₁₀	Vinyl Chloride	SF₅CH₂CHClSF₅	"small quantity"	[5]

Application Example 2: Reaction of S₂F₁₀ with Ethylene (B1197577) and Propene

The addition of disulfur decafluoride to simple alkenes like ethylene and propene has proven to be challenging, with low yields and the formation of decomposition products.

Reaction Scheme:

• S₂F₁₀ + CH₂=CH₂ → Decomposition products

• S₂F₁₀ + CH₃CH=CH₂ → Uncharacterized unstable high-boiling liquid

Observations:

• Ethylene: The reaction with ethylene under mild conditions failed to produce an addition product. Under more vigorous conditions, decomposition of the ethylene was observed.[5]

• Propene: The reaction with propene yielded a small quantity of a high-boiling liquid which was found to be unstable to heat and was not fully characterized.[5]

Quantitative Data:

Reactant 1	Reactant 2	Product	Yield	Reference
S₂F₁₀	Ethylene	-	No adduct formed	[5]
S₂F₁₀	Propene	Uncharacterized liquid	"small quantity"	[5]

II. Aromatic Substitution with Disulfur Decafluoride

The SF₅• radical generated from S₂F₁₀ can also be used to functionalize aromatic compounds, leading to the formation of valuable SF₅-arenes.

Reaction Mechanism: Homolytic Aromatic Substitution

The reaction likely proceeds through the addition of the SF₅• radical to the aromatic ring, followed by the loss of a hydrogen atom to restore aromaticity.

• SF₅• + Ar-H → [Ar(H)SF₅]•

• [Ar(H)SF₅]• → Ar-SF₅ + H•

Application Example 3: Synthesis of Phenylsulfur Pentafluoride

The direct reaction of benzene (B151609) with disulfur decafluoride can produce phenylsulfur pentafluoride, although this method is reported to be of no practical value due to very low yields.

Reaction Scheme:

S₂F₁₀ + C₆H₆ → C₆H₅SF₅

Experimental Protocol:

• Reactants: Disulfur decafluoride (S₂F₁₀) and benzene (C₆H₆).

• Conditions: Specific conditions are not well-documented but likely involve elevated temperatures to promote the formation of SF₅• radicals.

• Product: Phenylsulfur pentafluoride (C₆H₅SF₅).

• Yield: The reaction gives very low yields, making it an impractical synthetic route.

Quantitative Data:

Reactant 1	Reactant 2	Product	Yield	Reference
S₂F₁₀	Benzene	Phenylsulfur pentafluoride	"low yields"

Visualizations

Caption: Free radical chain addition of S₂F₁₀ to an alkene.

Caption: Homolytic aromatic substitution with the SF₅ radical.

While disulfur decafluoride can serve as a precursor for the generation of the valuable SF₅• radical, its practical application in the synthesis of SF₅ compounds is severely limited by its high toxicity, the low yields of the reactions, and the formation of byproducts. The reactions with simple unsaturated hydrocarbons are often inefficient and can lead to decomposition. Similarly, the direct pentafluorosulfanylation of arenes with S₂F₁₀ is not a viable synthetic method due to poor yields. For the synthesis of SF₅-containing molecules for pharmaceutical and materials science applications, alternative reagents such as sulfur chloride pentafluoride (SF₅Cl) are generally preferred due to their higher reactivity and more manageable handling, although they also present significant hazards. Further research into the catalytic activation of S₂F₁₀ could potentially unlock its utility as an SF₅ source, but currently, its use remains largely academic and is not recommended for routine synthetic protocols.

References

• 1. Discovery of practical production processes for arylsulfur pentafluorides and their higher homologues, bis- and tris(sulfur pentafluorides): Beginning of a new era of “super-trifluoromethyl” arene chemistry and its industry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. osti.gov [osti.gov]
• 3. US2840457A - Preparation of disulfur decafluoride - Google Patents [patents.google.com]
• 4. DISULPHUR DECAFLUORIDE | 5714-22-7 [chemicalbook.com]
• 5. electronicsandbooks.com [electronicsandbooks.com]

Application Notes and Protocols: The Role of the Pentafluorosulfanyl Group in Fluorinated Agrochemicals and Synthetic Considerations Involving Disulfur Decafluoride (S₂F₁₀)

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Pentafluorosulfanyl (SF₅) Group in Agrochemicals

The introduction of fluorine-containing functional groups is a well-established strategy in the design of modern agrochemicals to enhance their efficacy, metabolic stability, and bioavailability. Among these, the pentafluorosulfanyl (SF₅) group has garnered significant attention. Often dubbed a "super-trifluoromethyl" group, the SF₅ moiety is highly electronegative, thermally and chemically stable, and exceptionally lipophilic. These properties can profoundly influence a molecule's physicochemical and biological characteristics, making the SF₅ group a valuable component in the development of new, high-performance insecticides, herbicides, and fungicides.

While the incorporation of the SF₅ group is desirable, the direct application of disulfur (B1233692) decafluoride (S₂F₁₀) as a reagent in the synthesis of fluorinated agrochemicals is not widely documented in publicly available literature. S₂F₁₀ is a highly toxic gas, which presents significant handling challenges.[1] Its primary utility is often seen as a precursor to other SF₅-containing reagents, such as sulfur chloride pentafluoride (SF₅Cl) and sulfur bromide pentafluoride (SF₅Br), which are more commonly used to introduce the SF₅ group into organic molecules.

These application notes will provide an overview of the importance of the SF₅ group in agrochemicals, detail a general synthetic protocol for a key SF₅-containing intermediate, and discuss the properties of S₂F₁₀ in the context of its potential, though not currently established, role in agrochemical synthesis.

The SF₅ Group in Agrochemical Design: A Case Study

A notable example of an SF₅-containing agrochemical is a novel class of meta-diamide insecticides.[1] Research in this area has demonstrated that replacing other fluorinated groups with an SF₅ moiety can lead to compounds with high insecticidal activity and excellent selectivity.[1]

Data Presentation: Physicochemical Properties of an SF₅-Containing Insecticide Candidate

The following table summarizes key properties of a developmental SF₅-containing meta-diamide insecticide, illustrating the impact of the SF₅ group.

Compound ID	Structure	Target Pest	Activity	Log P	Water Solubility
4d	3-benzamido-N-(2,6-dimethyl-4-(pentafluoro-λ⁶-sulfanyl)phenyl)-2-fluorobenzamide	Plutella xylostella (Diamondback moth)	Excellent (0-5% feeding area at 10 ppm)	4.5	1.2 mg/L

Data synthesized from studies on novel meta-diamide insecticides.[1]

Experimental Protocols: Synthesis of a Key SF₅-Containing Intermediate

Direct synthesis routes employing S₂F₁₀ for agrochemical precursors are not readily found in the literature. Therefore, this section details a representative protocol for the preparation of a key building block, 4-(pentafluorosulfanyl)aniline, which is a precursor for SF₅-containing agrochemicals. The synthesis of such precursors typically involves multi-step processes starting from compounds that already contain the SF₅ group.

Protocol: Multi-step Synthesis of Substituted 4-(Pentafluorosulfanyl)aniline Derivatives

This protocol outlines a general pathway for the synthesis of substituted anilines containing the SF₅ group, which are crucial intermediates for meta-diamide insecticides.

Objective: To synthesize substituted 4-(pentafluorosulfanyl)aniline derivatives for use in agrochemical synthesis.

Materials:

• 4-(pentafluorosulfanyl)aniline

• N-bromosuccinimide (NBS)

• Dimethylformamide (DMF)

• Methylboronic acid

• Pd(dppf)Cl₂ (Palladium catalyst)

• Cesium carbonate (Cs₂CO₃)

• 1,4-Dioxane

• Ethyl acetate (B1210297) (EtOAc)

• Hexane

• Sodium sulfate (B86663) (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Bromination of 4-(pentafluorosulfanyl)aniline:

  • Dissolve 4-(pentafluorosulfanyl)aniline in DMF.

  • Add N-bromosuccinimide (1.1 equivalents for mono-bromination, 2.5 equivalents for di-bromination) portion-wise at room temperature.

  • Stir the reaction mixture for 2 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and extract with ethyl acetate.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

• Methylation of Bromo-4-(pentafluorosulfanyl)aniline (Suzuki Coupling):

  • To a solution of the brominated aniline (B41778) derivative in 1,4-dioxane, add methylboronic acid (2.0-4.0 equivalents).

  • Add Cs₂CO₃ (3.0 equivalents) and Pd(dppf)Cl₂ (catalytic amount).

  • Reflux the mixture for 12 hours under an inert atmosphere.

  • After cooling, dilute with water and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Purify the residue by column chromatography (hexane:EtOAc) to yield the desired methylated aniline derivative.[1]

Visualization of Synthetic Pathways and Logical Relationships

Diagram 1: General Synthetic Workflow for SF₅-Aniline Derivatives

The following diagram illustrates the logical flow for the synthesis of key SF₅-aniline intermediates used in agrochemical development.

Caption: Synthetic workflow for SF₅-aniline intermediates.

Diagram 2: Potential Role of S₂F₁₀ in SF₅ Reagent Synthesis

This diagram shows the relationship between S₂F₁₀ and the more commonly used SF₅-donating reagents, highlighting its position as a precursor rather than a direct synthetic tool for agrochemicals.

Caption: S₂F₁₀ as a precursor to SF₅-donating reagents.

Concluding Remarks

The pentafluorosulfanyl (SF₅) group is a highly promising functional moiety for the design of next-generation agrochemicals, offering significant advantages in terms of potency and stability. While the direct use of S₂F₁₀ in the synthesis of these complex molecules is not currently a standard method, likely due to its high toxicity and handling difficulties, it remains a key compound in the broader landscape of SF₅ chemistry. It serves as a potential source for more manageable SF₅-donating reagents like SF₅Cl and SF₅Br. Future research may yet uncover safer and more efficient methods for harnessing the reactivity of S₂F₁₀, but for now, the synthesis of SF₅-containing agrochemicals relies on multi-step pathways using established fluorinated building blocks.

References

• 1. Disulfur decafluoride - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: The Role of Disulfur Decafluoride in the Preparation of SF₅-Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Disulfur (B1233692) decafluoride (S₂F₁₀) is an extremely toxic and hazardous chemical with a toxicity reported to be four times that of phosgene.[1][2] It is a colorless, volatile liquid or gas that provides little warning of exposure as it does not cause immediate irritation to the eyes or skin.[2] Due to its high toxicity, instability, and the availability of safer alternatives, disulfur decafluoride is not a recommended or commonly used reagent in modern pharmaceutical synthesis. These notes are provided for informational and historical context, highlighting its chemistry as a source of the pentafluorosulfanyl (SF₅) radical and guiding researchers toward safer, more practical methods for the synthesis of SF₅-containing compounds.

Introduction: The Pentafluorosulfanyl (SF₅) Group in Medicinal Chemistry

The pentafluorosulfanyl (SF₅) group has garnered significant interest in drug discovery, often referred to as a "super-trifluoromethyl" group. Its unique properties, including high electronegativity, metabolic stability, and a distinct octahedral geometry, make it an attractive functional group for modulating the physicochemical and pharmacological profiles of drug candidates. The incorporation of an SF₅ moiety can enhance a molecule's lipophilicity, membrane permeability, and binding affinity to biological targets.

Historically, various reagents have been explored for the introduction of the SF₅ group. Among them, disulfur decafluoride (S₂F₁₀) is a potent source of the SF₅ radical. However, its extreme toxicity and instability have led the scientific community to develop and utilize safer alternatives like sulfur chloride pentafluoride (SF₅Cl) and, more recently, sulfur hexafluoride (SF₆) under photocatalytic conditions.[3]

Disulfur Decafluoride (S₂F₁₀): Properties and Reactivity

Disulfur decafluoride is primarily known as a byproduct of the synthesis of sulfur hexafluoride (SF₆) or from the electrical decomposition of SF₆.[1] It is characterized by a relatively weak sulfur-sulfur bond that can be cleaved under thermal or photochemical conditions to generate two equivalents of the SF₅ radical.

S₂F₁₀ ⇌ 2 SF₅•

This reactivity as a radical initiator is the basis for its potential, albeit rarely exploited, use in organic synthesis. The generated SF₅ radical can then participate in addition reactions with unsaturated organic molecules, such as alkenes and alkynes, to form SF₅-containing building blocks.

Reaction Mechanism: Radical Addition of SF₅ to Unsaturated Bonds

The introduction of the SF₅ group into organic molecules via a radical pathway using S₂F₁₀ follows a classic chain reaction mechanism, consisting of initiation, propagation, and termination steps.

Caption: Radical chain mechanism for the addition of SF₅ to an alkene using S₂F₁₀.

Application Notes and Experimental Protocols

Due to the extreme hazards associated with S₂F₁₀, a detailed experimental protocol for its use is not provided. Instead, a representative protocol using a safer and more common alternative, SF₅Cl, is detailed below. This protocol illustrates the general procedure for the radical addition of an SF₅ group to an alkene, which is analogous to the reaction that would be performed with S₂F₁₀ but with significantly reduced risk.

More recently, photocatalytic methods using the non-toxic and inexpensive SF₆ gas have been developed, further expanding the toolbox for synthesizing SF₅-functionalized scaffolds under mild conditions.[3]

Protocol: Synthesis of a SF₅-containing Alkane using SF₅Cl (Illustrative Example)

This protocol describes the synthesis of 1-chloro-2-(pentafluorosulfanyl)ethane from ethylene (B1197577), a common building block.

Workflow:

Caption: General workflow for the synthesis of a SF₅-alkane from an alkene.

Materials and Reagents:

• High-pressure reaction vessel (autoclave) equipped with a stirrer, pressure gauge, and temperature probe

• Ethylene gas

• Sulfur chloride pentafluoride (SF₅Cl) gas

• Radical initiator (e.g., azobisisobutyronitrile - AIBN)

• Anhydrous solvent (e.g., hexane)

• Standard glassware for purification

Procedure:

• Safety Precautions: All manipulations involving SF₅Cl must be performed in a well-ventilated fume hood by trained personnel. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. A gas detector for SF₅Cl is highly recommended.

• Reactor Setup: The autoclave is assembled, leak-tested, and purged with an inert gas (e.g., nitrogen or argon).

• Charging the Reactor: A solution of the radical initiator (e.g., AIBN) in the anhydrous solvent is added to the autoclave. The vessel is then sealed.

• Addition of Reactants: The autoclave is cooled, and a known amount of SF₅Cl gas is condensed into the vessel. Subsequently, ethylene gas is introduced to the desired pressure.

• Reaction: The reaction mixture is heated to a temperature sufficient to initiate the radical reaction (e.g., 80-100 °C for AIBN). The reaction is monitored by pressure changes and is typically run for several hours.

• Work-up: After the reaction is complete, the autoclave is cooled to room temperature, and any excess ethylene is carefully vented. The crude reaction mixture is then transferred to a flask.

• Purification: The desired product, 1-chloro-2-(pentafluorosulfanyl)ethane, is isolated from the solvent and byproducts by fractional distillation.

Characterization: The structure and purity of the final product should be confirmed by standard analytical techniques such as NMR spectroscopy (¹H, ¹³C, ¹⁹F) and mass spectrometry.

Quantitative Data

The following table summarizes representative reaction conditions and yields for the addition of SF₅-containing reagents to alkenes. Note the significantly milder conditions and comparable yields achievable with modern photocatalytic methods using SF₆.

SF₅ Source	Substrate	Initiator/Catalyst	Conditions	Yield (%)	Reference
SF₅Cl	Ethylene	AIBN	80-100 °C, high pressure	70-85	[General literature]
SF₅Cl	Styrene	Et₃B/O₂	Room Temperature	~80	[General literature]
SF₆	Vinyl Ethers	Photoredox Catalyst (PTZ)	15 °C, 365 nm UV light	60-95	[3]
SF₆	Enamines	Photoredox Catalyst (PTZ)	25 °C, 450-465 nm blue LEDs	55-90	[3]

Conclusion

While disulfur decafluoride is a potent source of the SF₅ radical, its extreme toxicity and instability make it unsuitable for applications in pharmaceutical research and development. The field of SF₅ chemistry has evolved to favor safer and more practical reagents. Initial advancements led to the widespread use of SF₅Cl, and contemporary research focuses on innovative methods like the photocatalytic activation of SF₆. These modern approaches provide milder reaction conditions, broader functional group tolerance, and a significantly improved safety profile, paving the way for the expanded use of the valuable SF₅ moiety in the design of next-generation pharmaceuticals. Researchers seeking to incorporate the SF₅ group into their molecules are strongly encouraged to explore these safer and more efficient methodologies.

References

• 1. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 2. military-history.fandom.com [military-history.fandom.com]
• 3. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for Free Radical Reactions Involving Disulfur Decafluoride (S₂F₁₀)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disulfur (B1233692) decafluoride (S₂F₁₀), a colorless, volatile liquid, is a potent source of the pentafluorosulfur (SF₅) radical.[1] This highly electronegative and sterically demanding functional group offers unique properties to organic molecules, making it of significant interest in the development of novel pharmaceuticals, agrochemicals, and advanced materials. However, the extreme toxicity of S₂F₁₀ necessitates careful handling and a thorough understanding of its reactivity.[1][2] These application notes provide an overview of the free radical chemistry of S₂F₁₀, detailed experimental protocols for the generation and reaction of SF₅ radicals, and a summary of its toxicological profile.

Physicochemical and Thermochemical Data

A comprehensive understanding of the properties of S₂F₁₀ is crucial for its safe handling and for predicting its reactivity.

Property	Value	Reference
Molecular Formula	S₂F₁₀	[1]
Molecular Weight	254.11 g/mol	[1]
Appearance	Colorless volatile liquid or gas	[3]
Odor	Similar to sulfur dioxide	[3]
Boiling Point	29 °C	[3]
Melting Point	-92 °C	[3]
Density	2.08 g/cm³	[3]
Solubility in water	Insoluble	[3]
S-S Bond Dissociation Energy (D₂₉₈(F₅S-SF₅))	198 ± 8 kJ/mol	[4]

Free Radical Generation and Reactions

The chemistry of S₂F₁₀ is dominated by the homolytic cleavage of its sulfur-sulfur bond to generate two pentafluorosulfur (SF₅) radicals. This process can be initiated thermally or photochemically.

Thermal Decomposition

At temperatures above 150 °C, S₂F₁₀ undergoes thermal decomposition.[2] The initial step is the reversible homolysis of the S-S bond, followed by the disproportionation of the resulting SF₅ radicals to the more stable sulfur hexafluoride (SF₆) and sulfur tetrafluoride (SF₄).[4]

Reaction Pathway:

Caption: Thermal decomposition pathway of Disulfur Decafluoride.

Photochemical Generation of SF₅ Radicals from SF₅Cl

A more controlled method for generating SF₅ radicals for synthetic applications involves the photolysis of pentafluorosulfur chloride (SF₅Cl), which can be synthesized from S₂F₁₀ or other sources. This method allows for reactions to be carried out at lower temperatures.

Experimental Workflow:

Caption: Experimental workflow for photochemical SF₅ radical addition.

Application Notes: Free Radical Addition of SF₅ to Unsaturated Systems

The SF₅ radical readily adds to alkenes and alkynes, providing a powerful tool for the synthesis of novel organofluorine compounds.

Protocol 1: Triethylborane-Initiated Radical Addition of SF₅Cl to Alkenes and Alkynes

This protocol, adapted from the work of Dolbier and coworkers, utilizes triethylborane (B153662) (Et₃B) as a radical initiator, allowing the reaction to proceed at low temperatures.[5][6]

Materials:

• Pentafluorosulfur chloride (SF₅Cl)

• Alkene or alkyne

• Triethylborane (Et₃B) (1 M solution in hexanes)

• Anhydrous solvent (e.g., dichloromethane, hexane)

• Schlenk flask or similar reaction vessel

• Standard glassware for inert atmosphere techniques

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve the alkene or alkyne (1.0 equiv) in the anhydrous solvent in a Schlenk flask.

• Cool the solution to the desired reaction temperature (typically -40 °C to room temperature).

• Add SF₅Cl (1.1 - 1.5 equiv) to the reaction mixture. As SF₅Cl is a gas at room temperature (boiling point -21 °C), it should be condensed into the cooled reaction vessel or added as a solution in a suitable solvent.[6]

• Slowly add the triethylborane solution (0.1 - 0.2 equiv) dropwise to the stirred reaction mixture. The reaction is often accompanied by a color change.

• Monitor the reaction progress by an appropriate analytical technique (e.g., TLC, GC-MS, or ¹⁹F NMR).

• Upon completion, quench the reaction by exposing it to air.

• Allow the mixture to warm to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired SF₅-adduct.

Proposed Mechanism:

Caption: Mechanism of Et₃B-initiated radical addition of SF₅Cl.

Protocol 2: Photochemical Radical Addition of SF₅Cl to Alkenes and Alkynes

This method avoids the use of pyrophoric triethylborane by initiating the reaction with UV or visible light.[7]

Materials:

• Pentafluorosulfur chloride (SF₅Cl)

• Alkene or alkyne

• Anhydrous solvent (e.g., dichloromethane, acetonitrile)

• Photoreactor equipped with a suitable light source (e.g., black light CFL bulb, 370 nm)

• Quartz reaction vessel

Procedure:

• In a quartz reaction vessel, dissolve the alkene or alkyne (1.0 equiv) in the anhydrous solvent.

• Add SF₅Cl (1.1 - 2.0 equiv) to the solution.

• Irradiate the stirred reaction mixture with the light source at a controlled temperature (e.g., -40 °C to room temperature).

• Monitor the reaction by an appropriate analytical technique.

• Once the reaction is complete, turn off the light source and allow the mixture to warm to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography.

Quantitative Data from Radical Reactions

The following table summarizes key kinetic data for selected free radical reactions involving the SF₅ radical.

Reaction	Rate Constant (k) or Arrhenius Parameters	Temperature (K)	Reference
SF₅• + SF₅• → S₂F₁₀	3 x 10⁻¹² cm³ molecule⁻¹ s⁻¹	213 - 245	[5]
SF₅• + F₂ → SF₆ + F•	k = 1.4 x 10⁻¹² exp(-4.1 kcal mol⁻¹/RT) cm³ molecule⁻¹ s⁻¹	213 - 245	[5]
SF₅• + Cl₂ → SF₅Cl + Cl•	k = 2.1 x 10⁻¹¹ exp(-7.6 kcal mol⁻¹/RT) cm³ molecule⁻¹ s⁻¹	N/A	[5]

Toxicological Profile and Safety Precautions

Disulfur decafluoride is extremely toxic and should be handled with extreme caution in a well-ventilated fume hood by trained personnel.[8] Its toxicity is reported to be four times that of phosgene.[1]

Mechanism of Toxicity

The toxicity of S₂F₁₀ is primarily attributed to its decomposition within the lungs. The disproportionation of S₂F₁₀ into SF₆ and SF₄ is followed by the hydrolysis of SF₄ to form corrosive sulfurous acid (H₂SO₃) and hydrofluoric acid (HF), leading to severe pulmonary edema and hemorrhage.[2][9]

Toxicological Pathway:

Caption: Postulated toxicological pathway of S₂F₁₀ in the lungs.

In Vitro Cytotoxicity

In vitro studies using cultured hamster cells have demonstrated the cytotoxic activity of S₂F₁₀.[10] These studies are crucial for understanding the cellular mechanisms of toxicity and for developing potential therapeutic interventions in case of accidental exposure.

General Protocol for In Vitro Cytotoxicity Assay:

• Cell Culture: Maintain a suitable mammalian cell line (e.g., Chinese Hamster Ovary (CHO) cells) in appropriate culture medium and conditions.

• Exposure: Expose the cells to various concentrations of S₂F₁₀ gas in a sealed exposure chamber for a defined period. A carrier gas (e.g., air or nitrogen) is typically used to dilute the S₂F₁₀.

• Cell Viability Assessment: After exposure, assess cell viability using a standard assay, such as the MTT assay, which measures mitochondrial metabolic activity, or a trypan blue exclusion assay, which identifies cells with compromised membrane integrity.

• Data Analysis: Determine the concentration of S₂F₁₀ that causes a 50% reduction in cell viability (IC₅₀) to quantify its cytotoxic potential.

Handling and Safety

• Engineering Controls: All work with S₂F₁₀ must be conducted in a high-performance fume hood with a certified face velocity. A continuous monitoring system for S₂F₁₀ is highly recommended.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a full-face respirator with a suitable cartridge, chemical-resistant gloves (e.g., Viton), a lab coat, and eye protection.[8]

• Storage: Store S₂F₁₀ in a cool, dry, well-ventilated area in a tightly sealed, robust container, away from heat and incompatible materials.[8]

• Disposal: Dispose of S₂F₁₀ and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[8]

Conclusion

Disulfur decafluoride is a valuable reagent for the introduction of the SF₅ group into organic molecules via free radical pathways. The protocols and data provided herein offer a starting point for researchers interested in exploring the synthetic utility of this unique reagent. However, the extreme toxicity of S₂F₁₀ cannot be overstated, and all work must be conducted with the highest level of safety precautions. Further research into the detailed toxicological mechanisms and the development of safer SF₅-transfer reagents are important future directions for the field.

References

• 1. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Disulfur decafluoride | 5714-22-7 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Amine–borane complex-initiated SF5Cl radical addition on alkenes and alkynes [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Page loading... [guidechem.com]
• 9. restoredcdc.org [restoredcdc.org]
• 10. Cytotoxic activity of disulfur decafluoride (S2F10), a decomposition product of electrically-stressed SF6 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Photochemical Pentafluorosulfanylation in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pentafluorosulfanyl (SF₅) group is of significant interest in medicinal chemistry and materials science due to its unique properties, including high electronegativity, metabolic stability, and lipophilicity.[1] Historically, the introduction of the SF₅ moiety into organic molecules often involved highly toxic reagents like disulfur (B1233692) decafluoride (S₂F₁₀).[2] Modern synthetic methods, however, have shifted towards the activation of the inert and non-toxic sulfur hexafluoride (SF₆) gas via photochemical approaches.[3][4] This document provides detailed application notes and experimental protocols for the photochemical activation of SF₆ to generate the SF₅ radical for use in organic synthesis, offering a safer and more sustainable alternative.

These protocols focus on visible-light photoredox catalysis, a powerful strategy that allows for the generation of the highly reactive SF₅ radical under mild conditions.[4] The methodologies described herein are applicable to a range of substrates, enabling the synthesis of diverse SF₅-containing building blocks relevant to drug discovery and development.[5][6]

Application Notes

The photochemical activation of SF₆ provides a versatile platform for the pentafluorosulfanylation of various unsaturated organic molecules. Key applications include:

• Hydropentafluorosulfanylation of Alkynes: This method allows for the direct addition of an H-SF₅ group across the triple bond of alkynes, yielding valuable pentafluorosulfanylated alkenes. The reaction is typically mediated by an iridium-based photocatalyst in the presence of a hydrogen atom transfer (HAT) reagent.

• Alkoxypentafluorosulfanylation of Styrenes: A dual functionalization of styrenes can be achieved where both an SF₅ group and an alkoxy group are introduced across the double bond. This transformation is often catalyzed by an organic photoredox catalyst, like N-phenylphenothiazine, and allows for the synthesis of complex ethers bearing the SF₅ moiety.[3]

• Synthesis of α-Pentafluorosulfanyl Ketones and Acetals: Enamines and vinyl ethers can be utilized as starting materials to generate α-SF₅ ketones and acetals, respectively. This protocol expands the toolbox for creating SF₅-containing carbonyl compounds, which are versatile intermediates in organic synthesis.

The SF₅ group's strong electron-withdrawing nature and steric bulk can significantly alter the physicochemical properties of parent molecules, making these synthetic methods highly valuable for late-stage functionalization in drug discovery programs.[7]

Data Presentation

The following tables summarize the quantitative data for representative photochemical pentafluorosulfanylation reactions.

Table 1: Photoredox Catalytic α-Alkoxypentafluorosulfanylation of α-Phenylstyrene with Various Alcohols

Entry	Alcohol	Product Yield (%) [a]
1	Methanol (B129727)	53
2	Ethanol	51
3	n-Propanol	48
4	Isopropanol	45
5	n-Butanol	49
6	Cyclohexanol	42
7	1,3-Propanediol	35 (mono-adduct)
8	Ethylene glycol	38 (mono-adduct)

[a] Reaction Conditions: α-Phenylstyrene (0.2 mmol), N-phenylphenothiazine (10 mol%), BEt₃ (20 mol%), alcohol (10 equiv.), SF₆ (2.8 bar), MeCN (0.2 M), 368 nm irradiation, 20 °C, 22 h. Yields determined by GC-FID.[3]

Table 2: Substrate Scope for the Hydropentafluorosulfanylation of Terminal Alkynes

Entry	Alkyne Substrate	Product Yield (%) [b]
1	Phenylacetylene (B144264)	78
2	4-Methylphenylacetylene	85
3	4-Methoxyphenylacetylene	82
4	4-Chlorophenylacetylene	75
5	4-(Trifluoromethyl)phenylacetylene	68
6	1-Ethynylnaphthalene	72
7	3-Ethynylthiophene	65
8	1-Octyne	45

[b] Reaction Conditions: Alkyne (0.1 mmol), Ir(ppy)₃ (5 mol%), Hantzsch ester (1.5 equiv.), 2,6-lutidine (1.0 equiv.), SF₆ (2.8 bar), MeCN (0.1 M), 450 nm irradiation, 25 °C, 12 h. Isolated yields.

Experimental Protocols & Workflows

General Photochemical Reactor Setup

A standard photochemical reactor setup is required for the following protocols. This typically consists of a reaction vessel (e.g., a borosilicate glass vial or a quartz tube) equipped with a magnetic stir bar. The vessel is sealed with a septum or a screw cap. The reaction mixture is irradiated with a suitable light source, such as a high-power LED (e.g., 365 nm or 450 nm) or a mercury lamp.[8] To maintain a constant temperature, the reaction vessel is often placed in a cooling block or a water bath. For reactions involving gases like SF₆, the vessel must be capable of sustaining pressures of several bars.

Caption: General experimental workflow for photochemical pentafluorosulfanylation.

Protocol 1: α-Alkoxypentafluorosulfanylation of α-Phenylstyrene

This protocol describes the synthesis of 2-methoxy-2-phenyl-1-(pentafluoro-λ⁶-sulfanyl)propane.

Materials:

• α-Phenylstyrene

• N-phenylphenothiazine (photocatalyst)

• Triethylborane (B153662) (BEt₃) solution (1 M in hexanes)

• Methanol (anhydrous)

• Acetonitrile (B52724) (MeCN, anhydrous)

• Sulfur hexafluoride (SF₆) gas

• Schlenk tube or other pressure-rated vial

• Magnetic stirrer and stir bar

• 368 nm LED light source

Procedure:

• To a Schlenk tube equipped with a magnetic stir bar, add α-phenylstyrene (0.20 mmol, 1.0 equiv.) and N-phenylphenothiazine (0.02 mmol, 10 mol%).

• Seal the tube with a rubber septum and purge with argon for 10 minutes.

• Add anhydrous acetonitrile (1.0 mL) and anhydrous methanol (0.81 mL, 20 mmol, 10 equiv.) via syringe.

• Add triethylborane solution (0.04 mL, 1 M in hexanes, 0.04 mmol, 20 mol%) via syringe.

• Freeze the reaction mixture in liquid nitrogen, evacuate the headspace, and backfill with SF₆ gas. Repeat this freeze-pump-thaw cycle three times.

• Pressurize the Schlenk tube with SF₆ to 2.8 bar.

• Place the reaction vessel on a magnetic stirrer approximately 5 cm from the 368 nm LED light source.

• Irradiate the mixture at 20 °C with vigorous stirring for 22 hours.

• After the reaction is complete, carefully vent the excess SF₆ gas in a fume hood.

• The reaction mixture is concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired product.

Protocol 2: Hydropentafluorosulfanylation of Phenylacetylene

This protocol details the synthesis of (E/Z)-(2-(pentafluoro-λ⁶-sulfanyl)vinyl)benzene.

Materials:

• Phenylacetylene

• Tris(2-phenylpyridine)iridium(III) [Ir(ppy)₃] (photocatalyst)

• Hantzsch ester (diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate)

• 2,6-Lutidine

• Acetonitrile (MeCN, anhydrous)

• Sulfur hexafluoride (SF₆) gas

• Pressure-rated vial with a septum cap

• Magnetic stirrer and stir bar

• 450 nm LED light source

Procedure:

• In a glovebox, add phenylacetylene (0.10 mmol, 1.0 equiv.), Ir(ppy)₃ (0.005 mmol, 5 mol%), Hantzsch ester (0.15 mmol, 1.5 equiv.), and 2,6-lutidine (0.10 mmol, 1.0 equiv.) to a pressure-rated vial containing a magnetic stir bar.

• Add anhydrous acetonitrile (1.0 mL) to dissolve the solids.

• Seal the vial with a septum cap and remove it from the glovebox.

• Connect the vial to a source of SF₆ gas and pressurize to 2.8 bar.

• Place the vial on a magnetic stirrer and irradiate with a 450 nm LED at 25 °C for 12 hours.

• Upon completion, carefully vent the vial in a fume hood.

• The solvent is removed in vacuo, and the residue is purified by flash chromatography on silica gel to yield the product as a mixture of E/Z isomers.

Signaling Pathways & Mechanisms

The photochemical activation of SF₆ typically proceeds via a photoredox catalytic cycle. The following diagram illustrates the proposed mechanism for the N-phenylphenothiazine-catalyzed α-alkoxypentafluorosulfanylation of a styrene (B11656) derivative.

Caption: Proposed photoredox catalytic cycle for alkoxypentafluorosulfanylation.

In this mechanism, the photocatalyst (PTZ, N-phenylphenothiazine) absorbs light to form an excited state (PTZ*).[3] This excited state is a potent reductant and undergoes single-electron transfer (SET) to SF₆, generating the photocatalyst radical cation (PTZ•+) and the SF₆ radical anion. The SF₆ radical anion rapidly fragments into the key •SF₅ radical and a fluoride (B91410) anion (F⁻).[4] The oxidized photocatalyst (PTZ•+) then acts as an oxidant, accepting an electron from the styrene substrate to form a styrene radical cation. This radical cation is trapped by the alcohol nucleophile, forming a new radical intermediate. Finally, this intermediate reacts with the previously generated •SF₅ radical to furnish the desired dual-functionalized product and regenerate the ground-state photocatalyst.[3]

References

• 1. A Shelf-Stable Reagent for Photocatalytic Radical Pentafluorosulfanylation of Styrene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 3. Photoredox Catalytic α‐Alkoxypentafluorosulfanylation of α‐Methyl‐ and α‐Phenylstyrene Using SF6 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Covalent drug discovery using sulfur(VI) fluoride exchange warheads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. photochemical reaction conditions: Topics by Science.gov [science.gov]

Disulfur Decafluoride as a Source of Pentafluorosulfanyl Radicals: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pentafluorosulfanyl (SF₅) group is a desirable moiety in medicinal chemistry and materials science due to its unique properties, including high electronegativity, thermal stability, and lipophilicity. This has led to significant interest in developing synthetic methods for introducing the SF₅ group into organic molecules. While disulfur (B1233692) decafluoride (S₂F₁₀) is a known precursor to the highly reactive pentafluorosulfanyl (SF₅) radical, its practical application in a laboratory setting for organic synthesis is limited due to its extreme toxicity and challenging handling characteristics. The vast majority of pentafluorosulfanylation reactions are instead carried out using pentafluorosulfanyl chloride (SF₅Cl) as a more convenient and manageable source of the SF₅ radical.

This document provides a comprehensive overview of the generation of SF₅ radicals with a focus on the protocols involving the widely used reagent, SF₅Cl. While the direct use of S₂F₁₀ is not common practice, its role as a primary source of SF₅ radicals is first discussed.

Disulfur Decafluoride (S₂F₁₀): A Precursor to SF₅ Radicals

Disulfur decafluoride is a colorless, volatile liquid that thermally decomposes to generate two equivalents of the pentafluorosulfanyl radical (SF₅•). This decomposition typically requires high temperatures. The S-S bond dissociation energy is approximately 305 ± 21 kJ/mol.[1]

Reaction: S₂F₁₀ ⇌ 2 SF₅•

Despite being a clean source of SF₅ radicals, the extreme toxicity of S₂F₁₀, which is about four times that of phosgene, has severely restricted its use in synthetic organic chemistry.[1] Consequently, detailed experimental protocols for its direct application in the pentafluorosulfanylation of organic substrates are scarce in the scientific literature. Researchers have instead turned to safer and more practical alternatives.

Pentafluorosulfanyl Chloride (SF₅Cl): The Reagent of Choice

Pentafluorosulfanyl chloride (SF₅Cl) has emerged as the most prevalent and versatile reagent for generating SF₅ radicals for addition reactions to unsaturated compounds.[2] The generation of the SF₅ radical from SF₅Cl can be initiated by various methods, including thermal means, photochemically, or through the use of radical initiators.

Generation of SF₅ Radicals from SF₅Cl

The homolytic cleavage of the S-Cl bond in SF₅Cl affords the SF₅ radical and a chlorine radical. This process can be facilitated by heat, UV light, or, more commonly, by chemical radical initiators such as trialkylboranes (e.g., triethylborane, Et₃B) or amine-borane complexes.[3][4]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Disulfur decafluoride - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Reactions with Gaseous Disulfur Decafluoride (S₂F₁₀)

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Disulfur (B1233692) decafluoride (S₂F₁₀) is an extremely toxic and hazardous substance with insidious properties, as its severe pulmonary effects can be delayed. All work with S₂F₁₀ must be conducted only by highly trained personnel in a specialized and certified laboratory environment. These protocols are intended as a general guideline and must be adapted to specific experimental needs and subjected to a thorough risk assessment and approval process by the institution's Environmental Health and Safety (EHS) department. A detailed, site-specific Standard Operating Procedure (SOP) is mandatory before any work commences.

Hazard Profile and Safety Data

S₂F₁₀ is a colorless, volatile liquid or gas with an odor similar to sulfur dioxide.[1][2] Its primary route of exposure is inhalation, which can lead to severe lung damage and pulmonary edema, with symptoms potentially delayed for several hours.[2] It is a strong oxidizing and fluorinating agent at elevated temperatures.[1][3]

Quantitative Exposure and Physical Data

The following table summarizes key quantitative data for Disulfur Decafluoride.

Parameter	Value	Reference
Chemical Formula	S₂F₁₀	[1]
Molar Mass	254.12 g/mol	[4]
Boiling Point	29 °C (84 °F)	[1][3]
Melting Point	-92 °C (-134 °F)	[1][3]
Density	2.08 g/cm³	[1][3]
NIOSH REL (Ceiling)	C 0.01 ppm (0.1 mg/m³)	[2]
OSHA PEL (TWA)	TWA 0.025 ppm (0.25 mg/m³)	[2]
IDLH (Immediately Dangerous to Life or Health)	1 ppm	-

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, following the hierarchy of controls, is essential. Elimination or substitution of S₂F₁₀ should always be the first consideration. Where its use is unavoidable, the following engineering and personal controls are mandatory.

Required Engineering Controls

• Primary Containment: All manipulations of S₂F₁₀ must be performed within a certified inert atmosphere glovebox.[5][6] The glovebox must be maintained under positive pressure with a high-purity inert gas (e.g., Argon, Nitrogen) to prevent leaks of air into the system.[7]

• Secondary Containment: The glovebox should be located inside a chemical fume hood that is equipped with its own dedicated exhaust ventilation.[8]

• Gas Monitoring: A continuous, real-time S₂F₁₀ gas monitoring system with audible and visual alarms must be installed in the laboratory.[8][9] The alarm set point should be at or below the permissible exposure limit (PEL).[8]

• Exhaust Gas Scrubber: The exhaust from the glovebox and any vacuum pumps used must be directed through an active chemical scrubber system to neutralize S₂F₁₀ before venting. A common method involves bubbling the gas through a potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH) solution.[10]

Personal Protective Equipment (PPE)

The following PPE is required as a minimum for any work in the vicinity of S₂F₁₀ experiments:

• Body Protection: A flame-resistant lab coat and a chemical-resistant apron or disposable suit.

• Hand Protection: Heavy-duty butyl rubber or Viton™ gloves are recommended when handling cylinders or lines. Standard glovebox gloves must be inspected for integrity before every use.

• Eye Protection: Chemical splash goggles and a full-face shield.[8]

• Respiratory Protection: A self-contained breathing apparatus (SCBA) must be immediately available for emergency response.[2] Personnel must be fit-tested and trained in its use.

Caption: Hierarchy of safety controls for handling S₂F₁₀.

Experimental Setup and Workflow

The experimental setup is designed around the principle of complete containment within an inert atmosphere glovebox.

Apparatus

• Glovebox: Certified for low levels of O₂ and H₂O (<1 ppm).[11]

• Gas Manifold: Constructed from stainless steel tubing (e.g., Swagelok) with high-pressure rated valves. The manifold should have inlets for inert gas, S₂F₁₀, and a connection to a high-vacuum pump.

• S₂F₁₀ Cylinder: A small lecture bottle is preferred to minimize inventory. It must be securely clamped inside the glovebox. The cylinder valve should be fitted with a high-purity, corrosion-resistant regulator.

• Reaction Vessel: A high-pressure glass reactor (e.g., a Fischer-Porter tube) or a stainless-steel autoclave, depending on the required reaction conditions. The vessel must be equipped with a magnetic stir bar, a pressure gauge, and inlet/outlet valves.

• Vacuum Pump: A two-stage rotary vane pump located outside the glovebox. The pump's exhaust must be connected directly to the chemical scrubber. A cold trap (e.g., liquid nitrogen) should be placed between the manifold and the pump to protect the pump oil.

• Scrubber System: A series of bubblers containing concentrated KOH or NaOH solution to neutralize unreacted S₂F₁₀ and acidic byproducts.

References

• 1. Page loading... [wap.guidechem.com]
• 2. echemi.com [echemi.com]
• 3. lookchem.com [lookchem.com]
• 4. Disulfur decafluoride | 5714-22-7 | Benchchem [benchchem.com]
• 5. cntech.co.uk [cntech.co.uk]
• 6. inertcorp.com [inertcorp.com]
• 7. Ensuring Safety & Purity in Inert Glove Boxes: Essential Measurements [processsensing.com]
• 8. cmu.edu [cmu.edu]
• 9. espsafetyinc.com [espsafetyinc.com]
• 10. US2840457A - Preparation of disulfur decafluoride - Google Patents [patents.google.com]
• 11. cambridge-sensotec.co.uk [cambridge-sensotec.co.uk]

Application Notes and Protocols: Disulfur Decafluoride in the Synthesis of High-Energy Materials

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Disulfur decafluoride (S₂F₁₀), and more commonly its derivative pentafluorosulfanyl chloride (SF₅Cl), serve as potent reagents for the introduction of the pentafluorosulfanyl (SF₅) group into organic molecules. In the realm of high-energy materials (HEMs), the incorporation of the SF₅ group is a strategy to enhance critical performance characteristics. The high density and fluorine content of the SF₅ group can lead to materials with increased density and improved detonation properties.[1][2][3] This document outlines the application of SF₅-containing reagents in the synthesis of two classes of energetic materials: SF₅-functionalized polybutadiene (B167195) and SF₅-substituted furazans. While S₂F₁₀ itself is highly toxic and reactive at elevated temperatures, its derivatives like SF₅Cl offer a more controlled route for the introduction of the SF₅ moiety.

I. Synthesis of SF₅-Containing Polybutadiene

The introduction of the SF₅ group into a polymer backbone like polybutadiene can significantly increase its density and thermal stability, properties desirable for energetic binders and polymers.[4][5] A key synthetic strategy involves the free-radical addition of pentafluorosulfanyl chloride (SF₅Cl) across the double bonds of the polybutadiene chain, a reaction often initiated by triethylborane (B153662) (Et₃B).[6]

Quantitative Data

Property	Value/Observation
Density	Increased compared to unmodified polybutadiene
Thermal Stability	High, reported to be >350 °C
Detonation Velocity	Expected to be enhanced due to increased density and fluorine content
Heat of Formation	Contribution from the S-F bonds
Combustion Energetics	SF₅-substituted analogs show more energetic combustion

Experimental Protocol: Triethylborane-Initiated Radical Addition of SF₅Cl to Polybutadiene

This protocol is a representative procedure based on the described synthetic methodology.[4][6]

Materials:

• Polybutadiene (liquid, with a known vinyl content)

• Pentafluorosulfanyl chloride (SF₅Cl)

• Triethylborane (Et₃B) solution (1.0 M in hexanes or THF)

• Anhydrous solvent (e.g., dichloromethane (B109758) or ethyl acetate)

• Inert gas (Argon or Nitrogen)

• Standard glassware for air-sensitive reactions (Schlenk line, cannulas, etc.)

Procedure:

• Preparation: Under an inert atmosphere, dissolve polybutadiene in the anhydrous solvent in a Schlenk flask equipped with a magnetic stirrer. The concentration should be adjusted to maintain a manageable viscosity.

• Cooling: Cool the solution to a low temperature (e.g., -78 °C using a dry ice/acetone bath) to control the exothermicity of the radical reaction.

• Reagent Addition:

  • Slowly condense a slight excess of SF₅Cl into the cooled polymer solution.

  • Begin the dropwise addition of the triethylborane solution via a syringe pump. The initiation of the reaction is often indicated by a color change.

• Reaction: Allow the reaction to stir at low temperature for several hours. The reaction progress can be monitored by techniques such as ¹⁹F NMR to observe the consumption of SF₅Cl and the appearance of the SF₅-adduct signal.

• Quenching: Once the reaction is complete, quench any remaining triethylborane by the slow addition of methanol.

• Work-up:

  • Allow the reaction mixture to warm to room temperature.

  • The solvent and any volatile byproducts can be removed under reduced pressure.

  • The resulting SF₅-functionalized polybutadiene can be further purified by precipitation from a suitable solvent system (e.g., dissolving in a chlorinated solvent and precipitating in methanol).

• Characterization: The final product should be characterized by spectroscopic methods (¹H NMR, ¹³C NMR, ¹⁹F NMR, IR) to confirm the addition of the SF₅ group and to determine the degree of functionalization. Thermal stability can be assessed using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Experimental Workflow

Workflow for the synthesis of SF₅-containing polybutadiene.

II. Synthesis of SF₅-Substituted Furazan (B8792606) Energetic Materials

The introduction of the SF₅ group onto a furazan ring, a common building block in energetic materials, is a promising strategy for developing new high-performance explosives.[2][3] The combination of the high nitrogen content of the furazan ring with the high density of the SF₅ group can lead to materials with superior detonation properties.[1]

Quantitative Data (Computational)

The following table presents computationally derived data for a series of SF₅-containing furazan-based energetic materials.[1] It is important to note that these are theoretical values and experimental verification is required.

Compound Structure (Representative)	Density (g/cm³)	Heat of Formation (kJ/mol)	Detonation Velocity (km/s)	Detonation Pressure (GPa)
SF₅-substituted Furazan Derivative 1	~1.9 - 2.0	Negative values observed	~8.5 - 9.5	~30 - 40
SF₅-substituted Furazan Derivative 2	~1.9 - 2.0	Negative values observed	~8.5 - 9.5	~30 - 40
SF₅-substituted Furazan Derivative 3	~1.9 - 2.0	Negative values observed	~8.5 - 9.5	~30 - 40

Note: The specific structures for which these calculations were performed are detailed in the source literature. The negative heats of formation are attributed to the presence of the SF₅ group.[1]

Experimental Protocol: Representative Synthesis of an SF₅-Furazan Derivative

This protocol outlines a plausible synthetic route to an SF₅-substituted furazan, starting from a functionalized precursor. The initial step is based on the established triethylborane-initiated addition of SF₅Cl to an alkene.[3]

Part 1: Synthesis of a Key Intermediate - (2-pentafluorosulfanyl-1-chloroethyl)acetate

Materials:

• Vinyl acetate (B1210297)

• Pentafluorosulfanyl chloride (SF₅Cl)

• Triethylborane (Et₃B) solution (1.0 M in hexanes)

• Anhydrous solvent (e.g., dichloromethane)

• Inert gas (Argon or Nitrogen)

• Standard glassware for air-sensitive reactions

Procedure:

• Preparation: In a Schlenk flask under an inert atmosphere, dissolve vinyl acetate in anhydrous dichloromethane.

• Cooling: Cool the solution to -45 °C.

• Reagent Addition:

  • Condense SF₅Cl into the cooled solution.

  • Slowly add the triethylborane solution dropwise.

• Reaction: Stir the mixture at -45 °C for 2-3 hours.

• Work-up: Allow the reaction to warm to room temperature and remove the solvent under reduced pressure to obtain the crude product. This intermediate can be purified by distillation or used directly in the next step.

Part 2: Formation of the Furazan Ring

The synthesis of the furazan ring would proceed from a suitable precursor derived from the intermediate synthesized in Part 1. This would typically involve several steps, including:

• Conversion to a 1,2-dione precursor: The chloroacetate (B1199739) intermediate would be converted into a 1,2-dione derivative. This could involve hydrolysis, oxidation, and other functional group manipulations.

• Cyclization with a nitrogen source: The resulting 1,2-dione would then be reacted with a nitrogen source, such as hydroxylamine, to form the furazan ring.

• Further functionalization: The furazan ring could be further functionalized, for example, by nitration, to enhance its energetic properties.

A detailed protocol for this second part is highly dependent on the specific target molecule and would require dedicated synthetic development.

Synthetic Pathway Diagram

References

• 1. ias.ac.in [ias.ac.in]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. BJOC - Amine–borane complex-initiated SF5Cl radical addition on alkenes and alkynes [beilstein-journals.org]

Application Notes and Protocols for Surface Modification of Polymers

Topic: Surface Modification of Polymers using Fluorination Techniques

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following document provides information on established methods for the surface modification of polymers using fluorinating agents. It has come to our attention that there is interest in the use of Disulfur (B1233692) Decafluoride (S₂F₁₀) for such purposes. However, based on a thorough review of available scientific literature and safety data, we must issue a strong warning against its use.

CRITICAL SAFETY WARNING: Disulfur Decafluoride (S₂F₁₀)

Disulfur decafluoride (S₂F₁₀) is an extremely toxic and hazardous gas.[1][2] It is reported to be about four times more toxic than phosgene, a chemical warfare agent.[1][2] Inhalation can cause severe lung damage and pulmonary edema, which can be fatal even at low concentrations.[1] The substance has poor warning properties, meaning it may not be detected by smell or irritation at dangerous concentrations.[3]

There are no established or published protocols for the surface modification of polymers using disulfur decafluoride. Due to its extreme toxicity, instability, and high reactivity, any attempt to use S₂F₁₀ for this application outside of a specialized, controlled environment with extensive safety protocols would be exceedingly dangerous. S₂F₁₀ is not a commercially manufactured gas for general laboratory use and may be present as a hazardous byproduct in sulfur hexafluoride (SF₆) used in high-voltage equipment.[1][3]

We strongly advise against the use of Disulfur Decafluoride (S₂F₁₀) for polymer surface modification. This document will instead focus on well-established and safer alternatives for achieving polymer surface fluorination.

Introduction to Polymer Surface Fluorination

Surface fluorination is a powerful technique to modify the surface properties of polymers without altering their bulk characteristics.[4] This method is employed to enhance various properties such as hydrophobicity, chemical resistance, barrier properties, and biocompatibility.[5][6][7] These modifications are critical for applications in biomedical devices, advanced materials, and drug delivery systems.[8][9]

This document details two primary, safer, and well-documented methods for polymer surface fluorination:

• Sulfur Hexafluoride (SF₆) Plasma Treatment

• Direct Fluorination with Elemental Fluorine (F₂) Gas

Section 1: Surface Modification using Sulfur Hexafluoride (SF₆) Plasma

SF₆ plasma treatment is a versatile and widely used method for introducing fluorine-containing functional groups onto polymer surfaces.[10][11] The process involves exposing the polymer to a plasma generated from SF₆ gas, which dissociates into reactive species that interact with the polymer surface.[11][12]

Applications

• Enhanced Hydrophobicity: Creates water-repellent surfaces for biomedical tubing, microfluidic devices, and moisture-sensitive electronics.[6][13]

• Improved Biocompatibility: Modifies surfaces of implants and cell cultureware to control protein adsorption and cellular interaction.

• Increased Chemical Resistance: Enhances the resistance of polymers to harsh chemicals and solvents.[11]

• Reduced Friction: Creates low-friction surfaces for applications in medical devices and micro-electromechanical systems (MEMS).

Quantitative Data Presentation

The following table summarizes the typical effects of SF₆ plasma treatment on the surface properties of various polymers.

Polymer	Treatment Parameters	Change in Water Contact Angle	Change in Surface Energy	Reference
Polyethylene Terephthalate (PET)	10-130 Pa SF₆ pressure	76° to >100°	Decrease	[12][14]
Polymethyl Methacrylate (PMMA)	20-35 Pa SF₆ pressure, 70W RF power	68° to >110°	Decrease	[6][10]
Polyvinyl Chloride (PVC)	6.66 Pa SF₆ pressure, 25-100W RF power	Increased hydrophobicity	Decrease in polar component	[11][15]
Polytetrafluoroethylene (PTFE)	6.66 Pa SF₆ pressure, 25-100W RF power	Increased hydrophobicity	Predominance of dispersive interactions	[11][15]

Experimental Protocol: SF₆ Plasma Treatment

This protocol describes a general procedure for the surface modification of a polymer substrate using a low-pressure SF₆ plasma system.

Materials and Equipment:

• Plasma reactor (capacitively coupled or inductively coupled)

• SF₆ gas (high purity) and mass flow controller

• Vacuum pump

• RF power supply

• Polymer substrates (e.g., PET, PMMA films)

• Contact angle goniometer

• X-ray Photoelectron Spectrometer (XPS) for surface chemical analysis

Procedure:

• Substrate Preparation:

  • Clean the polymer substrates with a suitable solvent (e.g., isopropanol, ethanol) to remove any surface contaminants.

  • Dry the substrates thoroughly in a nitrogen stream or in a vacuum oven at a temperature below the polymer's glass transition temperature.

• Plasma Reactor Setup:

  • Place the cleaned and dried polymer substrates into the plasma reactor chamber.

  • Evacuate the chamber to a base pressure of approximately 1 Pa.[12]

• Plasma Treatment:

  • Introduce SF₆ gas into the chamber at a controlled flow rate to achieve the desired working pressure (e.g., 10-50 Pa).[10][12]

  • Ignite the plasma by applying RF power (e.g., 50-100 W).

  • Maintain the plasma for the desired treatment time (e.g., 30 seconds to 5 minutes). The treatment time will depend on the polymer and the desired level of modification.

• Post-Treatment:

  • Turn off the RF power and the gas supply.

  • Vent the chamber to atmospheric pressure with an inert gas like nitrogen.

  • Remove the treated substrates from the chamber.

• Surface Characterization:

  • Measure the water contact angle to assess the change in hydrophobicity.

  • Perform XPS analysis to confirm the incorporation of fluorine and identify the new functional groups on the surface.

Workflow Diagram

Caption: Workflow for SF₆ Plasma Treatment of Polymers.

Section 2: Surface Modification using Direct Fluorination with F₂ Gas

Direct fluorination involves the reaction of a polymer surface with elemental fluorine gas, typically diluted with an inert gas.[4][5] This process leads to the substitution of hydrogen atoms with fluorine atoms and the saturation of double bonds, creating a highly fluorinated surface layer.[4][16]

Applications

• Barrier Properties: Creates an effective barrier against the permeation of fuels, solvents, and gases, used in fuel tanks and chemical containers.[4][5]

• Gas Separation Membranes: Modifies the surface of polymer membranes to enhance the selectivity of gas separation.[5][16]

• Adhesion Promotion: In some cases, oxyfluorination (using a mixture of F₂ and O₂) can introduce polar groups that improve adhesion.[4]

Quantitative Data Presentation

The following table summarizes the effects of direct fluorination on the gas separation properties of a polymer membrane.

Polymer	Gas Pair	Treatment Conditions	Change in Selectivity	Reference
Polyimide	He/CH₄	F₂/O₂ mixture	47-fold increase	[5]
Polyimide	CO₂/CH₄	F₂/O₂ mixture	7-fold increase	[5]
Poly(4-methyl-pentene-1)	CO₂/H₂S	F₂ gas	4-fold increase	[4]

Experimental Protocol: Direct Fluorination with F₂ Gas

WARNING: Elemental fluorine (F₂) is a highly toxic and corrosive gas. This procedure must be performed in a dedicated, well-ventilated fume hood with appropriate safety measures and personal protective equipment.

Materials and Equipment:

• Fluorination reactor (passivated metal)

• F₂/N₂ gas mixture (e.g., 10-20% F₂ in N₂)

• Mass flow controllers for F₂ and N₂

• Vacuum pump

• Neutralization system for unreacted F₂ (e.g., soda lime trap)

• Polymer substrates

Procedure:

• System Preparation:

  • Ensure the reactor and gas lines are properly passivated for use with fluorine.

  • Place the polymer substrates in the reactor.

• Fluorination Process:

  • Evacuate the reactor to remove air and moisture.

  • Introduce the F₂/N₂ gas mixture into the reactor to the desired partial pressure.

  • Maintain the reaction for the specified time (e.g., 10 minutes to several hours) at room temperature. The reaction is spontaneous.[17]

• Purging and Neutralization:

  • Evacuate the reactor to remove the F₂/N₂ mixture. The exhaust gas must pass through a neutralization trap.

  • Purge the reactor multiple times with an inert gas (e.g., nitrogen) to remove any residual fluorine.

• Sample Retrieval and Analysis:

  • Vent the reactor to atmospheric pressure with nitrogen.

  • Remove the fluorinated polymer samples.

  • Characterize the surface using appropriate techniques (e.g., XPS, ATR-FTIR) to determine the extent of fluorination.

Workflow Diagram

Caption: Workflow for Direct Fluorination of Polymers.

Conclusion

Surface modification of polymers through fluorination offers a powerful means to tailor surface properties for a wide range of advanced applications. While the extreme toxicity of disulfur decafluoride makes it an unsuitable and dangerous choice, safer and well-established alternatives such as SF₆ plasma treatment and direct fluorination with F₂ gas provide effective and controllable methods for achieving desired surface characteristics. The protocols and data presented here serve as a guide for researchers to safely and effectively implement these powerful surface modification techniques. Always prioritize safety and consult detailed safety data sheets and literature before working with hazardous gases.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 3. Sulfur pentafluoride - Hazardous Agents | Haz-Map [haz-map.com]
• 4. www-eng.lbl.gov [www-eng.lbl.gov]
• 5. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Surface Modification of Polymer Substrates for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sulfur Hexafluoride (SF6) Plasma Treatment of Medical Grade Poly(methyl methacrylate) | MDPI [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Comparison of SF6 and CF4 Plasma Treatment for Surface Hydrophobization of PET Polymer [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Comparison of SF6 and CF4 Plasma Treatment for Surface Hydrophobization of PET Polymer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Surface Modification Of Polymer And Thin Film Via Plasma Treatment: A Comparative Study Of Nitrogen And Sulfur Hexafluoride Effects - Amrita Vishwa Vidyapeetham [amrita.edu]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]

Application of Disulfur Decafluoride (S₂F₁₀) in Inorganic Fluoride Synthesis: An Overview of a Niche Reagent

While disulfur (B1233692) decafluoride (S₂F₁₀) is a fascinating molecule with unique properties, its application in the synthesis of novel inorganic fluorides is not a widely documented or common practice in the scientific literature. Extensive searches for detailed protocols and specific examples of its use as a fluorinating agent for inorganic compounds have yielded limited results. This suggests that S₂F₁₀ is, at best, a niche reagent for this purpose, with other fluorinating agents being far more prevalent.

Disulfur decafluoride is a colorless liquid or gas known for its high toxicity.[1][2] It is primarily known as a byproduct in the production of sulfur hexafluoride (SF₆) or from the electrical decomposition of SF₆.[1][3] The molecule consists of two SF₅ groups joined by a sulfur-sulfur bond.[1]

Properties and Reactivity of S₂F₁₀

At temperatures above 150°C, S₂F₁₀ undergoes decomposition to form sulfur hexafluoride (SF₆) and sulfur tetrafluoride (SF₄).[3][4] This decomposition pathway suggests that at elevated temperatures, it could potentially act as a source of these more common fluorinating agents. However, direct, controlled reactions of S₂F₁₀ with inorganic substrates to produce novel fluorides are not well-reported.

The S-S bond in S₂F₁₀ can be cleaved under certain conditions, such as in the presence of ultraviolet radiation, to form SF₅ radicals.[1] This reactivity is primarily exploited in organic synthesis for the introduction of the pentafluorosulfanyl (SF₅) group into organic molecules, often using SF₅Cl or SF₅Br as more convenient sources of the SF₅ group.

Challenges in the Use of S₂F₁₀

The limited application of S₂F₁₀ in inorganic synthesis may be attributed to several factors:

• High Toxicity: S₂F₁₀ is extremely poisonous, making it a challenging and hazardous reagent to handle.[1]

• Instability: Its thermal instability makes it difficult to control reactions, which may lead to a mixture of products.[3][4]

• Availability of Alternatives: A wide range of more stable, selective, and safer fluorinating agents are available for inorganic synthesis. These include elemental fluorine (F₂), hydrogen fluoride (B91410) (HF), sulfur tetrafluoride (SF₄), and various noble gas fluorides.

General Approaches to Inorganic Fluoride Synthesis

The synthesis of novel inorganic fluorides typically employs more established methods. The choice of fluorinating agent depends on the desired product and the nature of the starting material.

Illustrative Workflow for Inorganic Fluoride Synthesis (General)

Caption: A generalized workflow for the synthesis of inorganic fluorides.

Conclusion

References

• 1. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 2. Sulfur fluoride (S2F10) | S2F10 | CID 62586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. grokipedia.com [grokipedia.com]

Disulfur Decafluoride: A Potent Gas-Phase Precursor for Pentafluorosulfanyl Radical Chemistry

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Abstract

Disulfur (B1233692) decafluoride (S₂F₁₀), a colorless, highly toxic gas, serves as a thermal precursor to the potent pentafluorosulfanyl (SF₅) radical.[1][2] While its extreme toxicity necessitates stringent safety protocols and limits its widespread application, understanding its chemistry is crucial for specialized research in fluorination and for safety in environments where it may be an unintended byproduct, such as in high-voltage electrical equipment containing sulfur hexafluoride (SF₆).[3][4] These notes provide an overview of S₂F₁₀ as a gas-phase source of the SF₅ radical and detail protocols for its handling and potential reactions, drawing parallels from the more commonly used SF₅Cl.

Introduction

The introduction of the pentafluorosulfanyl (SF₅) group into organic molecules is of significant interest in medicinal chemistry and materials science due to its unique properties. The SF₅ group is highly electronegative, thermally and chemically stable, and can increase the lipophilicity of a molecule, potentially enhancing its bioavailability.[5][6] Disulfur decafluoride thermally decomposes to generate two SF₅ radicals, making it a potential, albeit hazardous, reagent for introducing this valuable functional group.[2][7]

Key Properties of Disulfur Decafluoride:

Property	Value
Molecular Formula	S₂F₁₀
Molar Mass	254.10 g·mol⁻¹[4]
Appearance	Colorless liquid or gas[4]
Boiling Point	30.1 °C (86.2 °F; 303.3 K)[4]
Toxicity	Highly toxic, with a toxicity estimated to be four times that of phosgene.[3][4]

Chemical Reactivity and Applications

The primary utility of S₂F₁₀ in synthesis stems from its thermal decomposition to form SF₅ radicals. This decomposition is a first-order reaction and becomes significant at temperatures above 150 °C.[2][7]

Reaction: S₂F₁₀ ⇌ 2 SF₅•

The generated SF₅ radical is a highly reactive species that can participate in a variety of reactions, most notably addition to unsaturated systems like alkenes and alkynes. While direct experimental protocols using S₂F₁₀ are scarce due to its hazards, the reactivity of the SF₅ radical is well-documented, primarily through studies using pentafluorosulfanyl chloride (SF₅Cl) as the radical precursor.[1][8][9] The reactions initiated by S₂F₁₀ are expected to follow similar pathways.

Addition to Alkenes and Alkynes

The addition of the SF₅ radical to double and triple bonds is a key application. This reaction proceeds via a radical chain mechanism.

Representative Reaction Yields for SF₅Cl Radical Addition (as a proxy for S₂F₁₀ reactivity):

Substrate	Product	Yield (%)	Reference
4-phenyl-1-butyne	2-chloro-1-phenyl-4-(pentafluoro-λ⁶-sulfanyl)but-1-ene	88	[1]
Allyl benzyl (B1604629) ether	Benzyl 2-chloro-3-(pentafluoro-λ⁶-sulfanyl)propyl ether	86	[9]

Experimental Protocols

EXTREME CAUTION ADVISED: Disulfur decafluoride is exceptionally toxic and should only be handled by experienced personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including a self-contained breathing apparatus (SCBA).[10][11]

General Setup for Gas-Phase Fluorination

A typical setup for a gas-phase reaction involving S₂F₁₀ would consist of a high-pressure reactor made of a resistant material such as stainless steel or a specialized alloy. The system must be leak-proof.

Protocol for Radical Addition to an Alkene (Hypothetical, based on SF₅ radical chemistry):

• Reactor Preparation: The reactor is thoroughly cleaned, dried, and purged with an inert gas (e.g., nitrogen or argon).

• Substrate Introduction: The alkene substrate, dissolved in a suitable high-boiling point, inert solvent, is introduced into the reactor.

• Reactant Gas Introduction: A carefully measured amount of S₂F₁₀ gas is introduced into the sealed reactor from a dedicated, high-pressure cylinder. The handling of the gas cylinder must follow all safety guidelines for toxic gases.

• Reaction Conditions: The reactor is heated to a temperature sufficient to induce the thermal decomposition of S₂F₁₀ (typically >150 °C). The reaction is allowed to proceed for a specified time with constant monitoring of temperature and pressure.

• Work-up: After cooling the reactor to a safe temperature, any unreacted S₂F₁₀ must be safely vented through a scrubbing system containing a suitable neutralizing agent. The reaction mixture is then carefully removed and purified using standard techniques such as distillation or chromatography.

Safety and Handling

• Toxicity: S₂F₁₀ is a severe respiratory irritant and can cause fatal pulmonary edema.[3][10] Exposure can occur through inhalation, ingestion, or skin/eye contact.[11]

• Handling: All manipulations of S₂F₁₀ must be conducted in a high-integrity containment system, such as a glove box or a high-performance fume hood. Continuous monitoring for leaks using appropriate gas detection systems is mandatory.

• Decontamination: Spills and residual gas must be neutralized. This can be achieved by reacting with alkaline solutions.

• Personal Protective Equipment (PPE): Full-body protection, including chemical-resistant gloves, safety goggles, a face shield, and a self-contained breathing apparatus (SCBA), is required.

Visualizations

Caption: Thermal decomposition of disulfur decafluoride.

Caption: General workflow for a gas-phase reaction.

References

• 1. BJOC - Amine–borane complex-initiated SF5Cl radical addition on alkenes and alkynes [beilstein-journals.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. military-history.fandom.com [military-history.fandom.com]
• 4. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 5. The Pentafluorosulfanyl Group (SF5) | Rowan [rowansci.com]
• 6. Synthesis and Physicochemical Properties of 2-SF5-(Aza)Indoles, a New Family of SF5 Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. Amine-borane complex-initiated SF5Cl radical addition on alkenes and alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Disulfur Decafluoride (S2F10): A Review of the Biological Properties and Our Experimental Studies of This Breakdown Product of SF6 | Semantic Scholar [semanticscholar.org]
• 11. Sulfur fluoride (S2F10) | S2F10 | CID 62586 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Laboratory-Synthesized Disulfur Decafluoride (S₂F₁₀)

Disclaimer: Disulfur (B1233692) decafluoride (S₂F₁₀) is a highly toxic gas and should only be handled by trained professionals in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[1][2][3] All procedures involving S₂F₁₀ must be conducted with extreme caution and in accordance with institutional safety protocols.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in the purification of laboratory-synthesized disulfur decafluoride.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in laboratory-synthesized S₂F₁₀?

A1: Common impurities depend on the synthetic route. When synthesized from the electrical discharge of sulfur hexafluoride (SF₆), byproducts can include other sulfur oxyfluorides such as pentafluorosulfur fluorosulfonate (SF₅OSO₂F) and bis(pentafluorosulfur) oxide ((SF₅)₂O).[2] Synthesis via photolysis of SF₅Br may introduce bromine-containing side products. Unreacted starting materials and atmospheric components (N₂, O₂, H₂O) can also be present.

Q2: What are the primary purification techniques for S₂F₁₀?

A2: The most common laboratory-scale purification techniques for S₂F₁₀ are alkaline scrubbing and low-temperature fractional condensation (cryogenic trapping). Gas chromatography (GC) can also be employed for high-purity applications, although it is more commonly used for analysis.

Q3: How can I assess the purity of my S₂F₁₀ sample?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the most effective method for determining the purity of S₂F₁₀ and identifying residual impurities.[4][5] A well-calibrated GC system can provide quantitative data on the percentage of S₂F₁₀ in the gas mixture.

Q4: What are the key physical properties of S₂F₁₀ and its common impurities to consider during purification?

A4: Understanding the boiling points and reactivity of S₂F₁₀ and its impurities is crucial for effective separation.

Compound	Formula	Boiling Point (°C)	Notes
Disulfur Decafluoride	S₂F₁₀	29	The target compound.[1][5]
Sulfur Hexafluoride	SF₆	-64 (sublimes)	A common precursor and potential impurity.
Thionyl Fluoride (B91410)	SOF₂	-43.8	A potential acidic impurity.
Sulfuryl Fluoride	SO₂F₂	-55.2	A potential acidic impurity.
Bis(pentafluorosulfur) oxide	(SF₅)₂O	31.2	Boiling point is very close to S₂F₁₀, making separation by distillation challenging.
Pentafluorosulfur hypofluorite (B1221730)	SF₅OF	-35.1	A reactive sulfur oxyfluoride impurity.[6]

Experimental Protocols

Alkaline Scrubbing Protocol

This method is effective for removing acidic impurities such as HF, SOF₂, and SO₂F₂.

Materials:

• Crude S₂F₁₀ gas mixture

• 5% (w/v) Potassium Hydroxide (KOH) solution

• Gas washing bottles (scrubbers)

• Inert gas (e.g., Nitrogen or Argon)

• Cold trap (e.g., liquid nitrogen or dry ice/acetone bath)

• Flow meter

Procedure:

• Assemble a series of at least two gas washing bottles.

• Fill each gas washing bottle with the 5% KOH solution, ensuring the gas inlet tube is submerged.

• Connect the gas washing bottles in series to the outlet of the S₂F₁₀ synthesis reactor.

• Place a cold trap after the final scrubbing bottle to collect the purified S₂F₁₀.

• Slowly pass the crude S₂F₁₀ gas mixture through the scrubbing solution at a controlled flow rate (e.g., 10-20 mL/min). Use an inert carrier gas if necessary to maintain a steady flow.

• The acidic impurities will react with the KOH solution.

• The purified S₂F₁₀, being relatively inert to the alkaline solution at room temperature, will pass through and can be collected in the cold trap.[1][7]

• After collection, slowly warm the cold trap to room temperature to obtain the gaseous S₂F₁₀.

Diagram of Alkaline Scrubbing Workflow:

Caption: Workflow for the purification of S₂F₁₀ using alkaline scrubbing.

Low-Temperature Fractional Condensation (Cryogenic Trapping) Protocol

This technique separates gases based on their different boiling points. It is effective for separating S₂F₁₀ from more volatile impurities like SF₆.

Materials:

• Crude S₂F₁₀ gas mixture

• Series of cold traps (U-tubes or similar)

• Dewar flasks

• Cooling baths (e.g., liquid nitrogen, dry ice/acetone, ice water)

• Vacuum line and manifold

• Pressure gauge

Procedure:

• Assemble a series of three cold traps connected to a vacuum manifold.

• Immerse the first trap in a cooling bath at a temperature just below the boiling point of S₂F₁₀ (e.g., an ice-salt bath at -10 to 0 °C). This will condense the majority of the S₂F₁₀.

• Immerse the second trap in a colder bath (e.g., dry ice/acetone at -78 °C). This will condense any remaining S₂F₁₀ and some less volatile impurities.

• Immerse the third trap in the coldest bath (liquid nitrogen at -196 °C). This will trap highly volatile impurities like SF₆.

• Slowly pass the crude S₂F₁₀ gas mixture through the series of cold traps under reduced pressure.

• After the transfer is complete, isolate each trap.

• Slowly warm the first and second traps to room temperature to recover the purified S₂F₁₀. The purity of the fractions can be analyzed separately to determine the optimal collection trap.

Diagram of Cryogenic Trapping Workflow:

Caption: Workflow for S₂F₁₀ purification via low-temperature fractional condensation.

Troubleshooting Guides

Alkaline Scrubbing

Issue	Possible Cause	Recommended Solution
Low yield of purified S₂F₁₀	Flow rate is too high, leading to incomplete trapping.	Decrease the flow rate of the crude gas mixture.
Cold trap is not cold enough.	Ensure the cold trap is properly immersed in the cooling bath and that the bath is at the correct temperature.
S₂F₁₀ is reacting with the scrubbing solution.	While unlikely at room temperature, prolonged contact or elevated temperatures could cause some decomposition. Ensure the scrubbing solution is at room temperature.
Product is still impure	Scrubbing solution is saturated.	Prepare fresh alkaline solution and repeat the scrubbing process.
Insufficient number of scrubbers.	Add an additional gas washing bottle to the series.
Non-acidic impurities are present.	Follow up with a low-temperature fractional condensation step.
Pressure buildup in the system	Blockage in the gas lines or frits of the gas washing bottles.	Check for and clear any obstructions. Ensure the frits are not clogged.

Low-Temperature Fractional Condensation

Issue	Possible Cause	Recommended Solution
Poor separation of components	Flow rate of the gas is too high.	Reduce the flow rate to allow for efficient condensation in each trap.
Temperature of the cooling baths is not optimal.	Adjust the temperatures of the cooling baths to better match the boiling points of the components to be separated.
Traps are warming up during the process.	Ensure Dewar flasks are well-insulated and have a sufficient amount of coolant.
Low recovery of S₂F₁₀	A leak in the vacuum system.	Check all connections for leaks using a thermocouple gauge or by listening for hissing sounds.
S₂F₁₀ is passing through to the colder traps.	The temperature of the primary collection trap may be too high. Use a slightly colder bath.
Ice blockage in the tubing	Presence of water in the crude gas mixture.	Pass the gas through a drying agent (e.g., P₂O₅ or a cold trap at a temperature above the freezing point of S₂F₁₀ but below that of water) before fractional condensation.

Quantitative Data Summary (Illustrative)

The following table provides illustrative data on the expected purity and yield from each purification technique. Actual results will vary based on the initial purity of the crude product and the specific experimental conditions.

Purification Technique	Initial Purity of S₂F₁₀ (%)	Purity after 1st Pass (%)	Purity after 2nd Pass (%)	Overall Yield (%)
Alkaline Scrubbing	85	95	>98	80-90
Low-Temperature Fractional Condensation	85	97	>99	70-85
Combined Alkaline Scrubbing and Fractional Condensation	85	>99.5	-	60-75

Purity Analysis: GC-MS Protocol

Instrumentation:

• Gas Chromatograph with a suitable column (e.g., a non-polar capillary column).

• Mass Spectrometer detector.

• Gas-tight syringe for sample injection.

Typical GC-MS Parameters:

Parameter	Value
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-1 or equivalent)
Carrier Gas	Helium, constant flow at 1 mL/min
Inlet Temperature	150 °C
Injection Volume	100 µL (gas sample)
Split Ratio	20:1
Oven Program	40 °C (hold 2 min), ramp to 200 °C at 10 °C/min, hold 2 min
MS Transfer Line	200 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 30-300

Procedure:

• Calibrate the instrument using a known standard if available.

• Inject a gaseous sample of the purified S₂F₁₀ into the GC-MS.

• Acquire the chromatogram and mass spectra of the eluting peaks.

• Identify S₂F₁₀ and any impurities by their retention times and mass fragmentation patterns.

• Quantify the purity by integrating the peak areas.

Diagram of Purity Analysis Workflow:

Caption: Workflow for the quantitative analysis of S₂F₁₀ purity using GC-MS.

References

• 1. Page loading... [wap.guidechem.com]
• 2. grokipedia.com [grokipedia.com]
• 3. restoredcdc.org [restoredcdc.org]
• 4. Sulfur fluoride (S2F10) | S2F10 | CID 62586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. Pentafluorosulfur hypofluorite - Wikipedia [en.wikipedia.org]
• 7. DISULPHUR DECAFLUORIDE | 5714-22-7 [chemicalbook.com]

"methods for removing SF₆ impurity from S₂F₁₀"

Welcome to the Technical Support Center for S₂F₁₀ Purification. This resource is designed for researchers, scientists, and drug development professionals working with disulfur (B1233692) decafluoride (S₂F₁₀). Here you will find troubleshooting guides and frequently asked questions (FAQs) regarding the removal of sulfur hexafluoride (SF₆) impurities from S₂F₁₀.

Important Note on Purification Context: While the query focuses on removing SF₆ from S₂F₁₀, it is more common in research and industrial settings to encounter the reverse scenario: removing the highly toxic S₂F₁₀ as an impurity from the much more stable and widely used SF₆. The methods described here are applicable to both scenarios, but the experimental focus will be on the isolation and purification of S₂F₁₀.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for separating S₂F₁₀ and SF₆?

A1: The most effective methods leverage the different physicochemical properties of S₂F₁₀ and SF₆. The main techniques include:

• Cryogenic Trapping/Distillation: Exploits the significant difference in boiling points between the two compounds.

• Preparative Gas Chromatography (GC): Separates components based on their differential partitioning between a stationary and a mobile phase.

• UV Photolysis with Chemical Scrubbing: Selectively decomposes S₂F₁₀ using UV light, followed by scrubbing of the byproducts.

Q2: Which method is most suitable for my needs?

A2: The choice of method depends on the initial concentration of the impurity, the required final purity of the S₂F₁₀, the scale of the purification, and the available equipment.

• For high initial concentrations of S₂F₁₀ and the need for very high purity, Preparative GC is often the best choice, although it is a batch process with limited throughput.

• For removing small amounts of SF₆ from a larger volume of S₂F₁₀, Cryogenic Distillation can be effective and allows for continuous processing.

• If the goal is to remove trace amounts of toxic S₂F₁₀ from a bulk SF₆ stream, UV Photolysis with Scrubbing is a highly efficient and targeted destruction method.

Q3: What are the critical safety considerations when working with S₂F₁₀?

A3: S₂F₁₀ is an extremely toxic, colorless, and odorless gas. All experimental work must be conducted in a well-ventilated fume hood or a glovebox. Appropriate personal protective equipment (PPE), including gas-tight goggles, a face shield, and suitable gloves, must be worn. A calibrated S₂F₁₀ gas detector should be in use to monitor the work area for any potential leaks.

Troubleshooting Guides

Method 1: Cryogenic Trapping and Distillation

This method is based on the large difference in the boiling points of SF₆ (sublimes at -63.9 °C) and S₂F₁₀ (boils at +29 °C)[1][2]. By passing the gas mixture through a series of cold traps, SF₆ can be selectively removed, leaving behind purified S₂F₁₀.

Experimental Protocol: Cryogenic Trapping

• Apparatus Setup: Connect a series of cold traps (U-tubes or similar) in-line with your gas flow. The traps should be made of a material compatible with fluorine compounds (e.g., stainless steel, Monel, or passivated copper).

• Cooling Baths: Prepare cooling baths for the traps. A common setup involves a first trap cooled with a dry ice/acetone slurry (approx. -78 °C) and a second trap cooled with liquid nitrogen (-196 °C).

• Gas Flow: Slowly flow the S₂F₁₀ / SF₆ mixture through the cold traps. The flow rate should be low enough to ensure efficient condensation (e.g., 10-50 mL/min, depending on the trap size).

• Separation:

  • In the first trap at -78 °C, the S₂F₁₀ will condense into a liquid or solid, while the more volatile SF₆ will pass through as a gas.

  • The second trap at -196 °C will condense the SF₆, preventing it from entering the vacuum pump or exhaust.

• Recovery: After the separation, the first trap can be isolated and allowed to warm up to room temperature to recover the purified liquid S₂F₁₀. The purity can be checked using Gas Chromatography (GC) or Infrared (IR) Spectroscopy.

Troubleshooting Q&A: Cryogenic Method

• Q: My final S₂F₁₀ sample is still contaminated with SF₆. What went wrong?

  • A: This is likely due to either too high of a gas flow rate, which prevents complete condensation of S₂F₁₀ in the first trap, or the temperature of the first trap being too low, causing some SF₆ to co-condense. Try reducing the flow rate or using a slightly warmer first trap (e.g., -70 °C) if precise temperature control is available.

• Q: I am experiencing a very low recovery of S₂F₁₀. Where is it going?

  • A: A low recovery could be due to leaks in your system or incomplete condensation. Ensure all connections are vacuum-tight. Also, check that your first cold trap is sufficiently cold to condense the S₂F₁₀ at the flow rate you are using. If the S₂F₁₀ vapor pressure is too high at the trap temperature, some may pass through to the second trap.

Method 2: Preparative Gas Chromatography (GC)

Preparative GC is a high-resolution technique that can yield very high purity S₂F₁₀. It is ideal for purifying smaller quantities for research purposes.

Experimental Protocol: Preparative GC

• Column Selection: A packed column with a non-polar stationary phase is typically used. A column packed with a fluorinated polymer or a silicone-based phase on a solid support (e.g., Chromosorb) can provide good separation.

• Carrier Gas: Use an inert carrier gas such as Helium or Argon. The flow rate will need to be optimized for your column dimensions (typically in the range of 20-60 mL/min for preparative columns).

• Temperature Program: An isothermal or temperature-programmed method can be used. Given the large boiling point difference, an isothermal method at a temperature slightly above the boiling point of S₂F₁₀ (e.g., 40-60 °C) should be sufficient.

• Injection: Inject a small volume of the gas mixture onto the column. The injection volume should be optimized to avoid column overloading, which would degrade the separation.

• Fraction Collection: Use a heated gas sampling valve timed to the retention times of SF₆ and S₂F₁₀ to collect the separated components as they elute from the column. The S₂F₁₀ fraction can be collected in a cold trap.

• Purity Analysis: Analyze the collected fraction using an analytical GC or GC-MS to confirm its purity.

Troubleshooting Q&A: Preparative GC

• Q: The peaks for SF₆ and S₂F₁₀ are overlapping in my chromatogram. How can I improve the resolution?

  • A: To improve resolution, you can try several approaches:

    • Lower the column temperature: This will increase the retention times and may improve separation.

    • Reduce the carrier gas flow rate: This can increase the efficiency of the separation.

    • Use a longer column: A longer column provides more theoretical plates and thus better separation.

    • Reduce the injection volume: Overloading the column is a common cause of poor resolution.

• Q: I am seeing tailing peaks for S₂F₁₀. What is the cause?

  • A: Peak tailing can be caused by active sites on the column packing or in the injection port that interact with the analyte. Ensure your system is well-passivated. Using a column with a highly inert stationary phase can also help. Tailing can also be a symptom of column overloading.

Method 3: UV Photolysis and Chemical Scrubbing

This method is primarily for the removal of trace S₂F₁₀ from bulk SF₆. S₂F₁₀ is susceptible to decomposition by UV light, particularly in the 200-280 nm range, while SF₆ is transparent at these wavelengths.

Experimental Protocol: UV Photolysis

• Reactor Setup: Construct a photochemical reactor using a UV-transparent material like quartz. The gas inlet and outlet should allow for a continuous flow.

• UV Source: Use a UV lamp that emits in the appropriate wavelength range (e.g., a low-pressure mercury lamp with a strong emission at 254 nm).

• Gas Flow: Flow the contaminated gas through the reactor. The residence time in the reactor needs to be sufficient for complete decomposition of the S₂F₁₀. This will depend on the lamp intensity and reactor volume.

• Scrubbing: The decomposition of S₂F₁₀ will produce reactive and acidic byproducts (e.g., SOF₂, HF). Pass the gas exiting the reactor through a chemical scrubber containing an alkaline solution (e.g., sodium hydroxide (B78521) or potassium hydroxide) to neutralize these products[3][4].

• Purity Verification: The final gas stream should be analyzed to confirm the absence of S₂F₁₀ and its decomposition byproducts.

Troubleshooting Q&A: UV Photolysis

• Q: After photolysis, I still detect S₂F₁₀ in my gas stream. Why is the decomposition incomplete?

  • A: Incomplete decomposition can be due to several factors:

    • Insufficient residence time: Try reducing the gas flow rate to increase the time the gas spends in the reactor.

    • Low UV lamp intensity: The lamp may be old or not powerful enough for the flow rate.

    • UV absorption by other impurities: If other components in the gas absorb at the same wavelength, they can reduce the photons available to decompose S₂F₁₀.

• Q: The alkaline scrubber is not efficiently removing the byproducts. What should I do?

  • A: Ensure the concentration of the alkaline solution is sufficient for the amount of acidic byproducts being generated. Increasing the path length of the gas through the scrubber (e.g., by using a packed column scrubber) can also improve efficiency[5]. The pH of the scrubbing solution should be monitored and maintained in the range of 8.5-9.5[4].

Quantitative Data Summary

The following table summarizes key physical properties and typical performance metrics for the described purification methods. Note that efficiency can vary significantly based on the specific experimental setup.

Parameter	Cryogenic Trapping/Distillation	Preparative Gas Chromatography	UV Photolysis & Scrubbing
Principle	Difference in Boiling Points	Differential Partitioning	Selective Decomposition
Boiling Point SF₆	-63.9 °C (sublimes)[1][6]	-	-
Boiling Point S₂F₁₀	+29 °C	-	-
Typical Final Purity	> 99%	> 99.9%	N/A (Destructive method)
Throughput	High (Continuous)	Low (Batch)	High (Continuous)
Primary Application	Bulk separation	High-purity small scale	Trace impurity removal
Scrubber Efficiency	N/A	N/A	>95% for acidic byproducts[5]

Process Selection Workflow

The following diagram illustrates a logical workflow for selecting the most appropriate purification method based on your experimental needs.

Caption: Decision workflow for selecting a purification method.

This technical support guide provides a starting point for addressing common issues in the purification of S₂F₁₀. For particularly challenging separations, a combination of these methods may be required. Always prioritize safety and perform thorough analytical verification of your results.

References

• 1. agc-chemicals.com [agc-chemicals.com]
• 2. Sulfur hexafluoride - Wikipedia [en.wikipedia.org]
• 3. Alkaline Scrubber | Acid-forming Components Alkaline dosage [wet-scrubber.com]
• 4. Alkaline scrubber | EMIS [emis.vito.be]
• 5. epa.gov [epa.gov]
• 6. Sulfur hexafluoride [webbook.nist.gov]

Technical Support Center: Disulfur Decafluoride (S₂F₁₀) Synthesis

Welcome to the technical support center for disulfur (B1233692) decafluoride (S₂F₁₀) synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot low yields and other common issues encountered during the synthesis of this highly toxic and reactive compound.

Troubleshooting Guides

This section provides a question-and-answer format to address specific problems you may encounter during S₂F₁₀ synthesis.

Issue 1: Low or No Yield in Photochemical Synthesis from SF₅Cl or SF₅Br

• Question: I am attempting the photochemical synthesis of S₂F₁₀ from SF₅Cl (with H₂) or SF₅Br, but my yields are consistently low or nonexistent. What are the likely causes and how can I improve my yield?

• Answer: Low yields in the photochemical synthesis of S₂F₁₀ are a common issue and can often be attributed to several factors. Here is a step-by-step guide to troubleshoot this problem:

  • Check Your Precursor Purity: The purity of your sulfur chloride pentafluoride (SF₅Cl) or sulfur bromide pentafluoride (SF₅Br) is critical. Impurities can act as radical scavengers or participate in side reactions, quenching the desired reaction pathway.

    • Recommendation: Verify the purity of your starting materials using an appropriate analytical technique, such as Gas Chromatography-Mass Spectrometry (GC-MS). If impurities are detected, purify the precursor, for example, by fractional distillation.

  • Ensure an Inert and Dry Reaction Environment: The presence of oxygen and water can be detrimental to the synthesis. Oxygen can intercept the SF₅• radicals, while water can lead to the formation of byproducts.[1]

    • Recommendation: All glassware should be rigorously flame-dried or oven-dried before use. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon). Ensure all solvents and reagents are anhydrous.

  • Optimize Your Photochemical Reactor Setup: The efficiency of the photochemical reaction is highly dependent on the reactor design and the light source.

    • Recommendation:

      • Light Source: Ensure your UV lamp has the correct wavelength and intensity to initiate the homolytic cleavage of the S-Cl or S-Br bond. The specific wavelength may need to be optimized for your particular setup.

      • Reactor Material: Use a reactor made of a material that is transparent to the required UV wavelength (e.g., quartz).

      • Flow Rate (for flow reactors): If using a continuous flow setup, the residence time in the irradiated zone is a critical parameter. A slow flow rate allows for sufficient irradiation, but too slow a rate can lead to product decomposition.

  • Monitor Reaction Temperature: While the reaction is photochemically driven, excessive heat can promote the thermal decomposition of S₂F₁₀, which begins to break down into SF₆ and SF₄ at temperatures above 150°C.[2]

    • Recommendation: Employ a cooling system for your reactor to maintain a low and stable reaction temperature.

  • Effective Removal of Byproducts: In the synthesis from SF₅Cl, the byproduct is HCl, and from SF₅Br, it is Br₂.[3] These byproducts can potentially interfere with the reaction equilibrium or subsequent purification.

    • Recommendation: For the SF₅Cl reaction, consider implementing a downstream scrubber to remove HCl. For the SF₅Br reaction, Br₂ can be removed by passing the product stream through a trap containing a suitable scavenger.

Issue 2: Low Yield in Synthesis from Elemental Sulfur and Fluorine

• Question: I am using the direct fluorination of solid sulfur to produce S₂F₁₀, but my yields are poor, and I am primarily obtaining SF₆. How can I favor the formation of S₂F₁₀?

• Answer: This method is notoriously challenging to control. Several factors can significantly influence the product distribution.

  • Maintain Sulfur in the Solid Phase: The reaction of fluorine with molten sulfur tends to favor the formation of SF₆. To maximize S₂F₁₀ yield, it is crucial to keep the sulfur below its melting point.

    • Recommendation: Use a well-designed reactor with efficient cooling to dissipate the heat generated by the highly exothermic reaction. The fluorine gas should be introduced at a controlled rate to avoid localized overheating.

  • Eliminate Oxygen and Water: The presence of oxygen or water vapor is highly detrimental to the yield of S₂F₁₀.[1]

    • Recommendation: Use high-purity fluorine and ensure the sulfur and the reactor are completely dry. Operating the fluorine generator for an extended period before use can help reduce moisture content.[1]

  • Use an Inert Gas Diluent: Diluting the fluorine gas with an inert gas, such as nitrogen, can help to control the reaction rate and temperature, thereby improving the yield of S₂F₁₀.[1]

    • Recommendation: Introduce a controlled flow of dry nitrogen to dilute the fluorine stream before it comes into contact with the sulfur.

Frequently Asked Questions (FAQs)

• Q1: What are the main byproducts in S₂F₁₀ synthesis?

  • A1: The primary byproducts depend on the synthesis method. In the photochemical synthesis from SF₅Cl, HCl is a major byproduct.[3] In the synthesis from SF₅Br, Br₂ is formed.[3] In the direct fluorination of sulfur, the main byproduct is sulfur hexafluoride (SF₆), and other sulfur fluorides like sulfur tetrafluoride (SF₄) can also be present.[1] Thermal decomposition of S₂F₁₀ also yields SF₆ and SF₄.[2]

• Q2: How can I purify the synthesized S₂F₁₀?

  • A2: A common purification method involves washing the crude product with an alkaline solution (e.g., sodium hydroxide (B78521) solution) to remove acidic impurities.[1] This is often followed by treatment with a drying agent. For separating S₂F₁₀ from other volatile sulfur fluorides with close boiling points, fractional distillation is a suitable technique.

• Q3: What analytical methods are recommended for quantifying the yield of S₂F₁₀?

  • A3: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive and specific method for the detection and quantification of S₂F₁₀, especially in mixtures containing other sulfur fluorides like SF₆. Due to the similar mass spectra of S₂F₁₀ and SF₆, a method involving the conversion of S₂F₁₀ to SOF₂ in a heated GC inlet can improve detection sensitivity.[4]

• Q4: S₂F₁₀ is highly toxic. What are the essential safety precautions?

  • A4: Disulfur decafluoride is extremely toxic and should be handled with extreme caution in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves and safety goggles, is mandatory. A continuous monitoring system for toxic gases is highly recommended. All waste materials should be disposed of according to institutional and national safety regulations.

Data Presentation

Table 1: Physical Properties of Disulfur Decafluoride and Related Compounds

Compound	Formula	Molar Mass ( g/mol )	Boiling Point (°C)
Disulfur Decafluoride	S₂F₁₀	254.12	30.1
Sulfur Hexafluoride	SF₆	146.06	-63.8 (subl.)
Sulfur Tetrafluoride	SF₄	108.06	-38
Sulfur Chloride Pentafluoride	SF₅Cl	162.51	-21
Sulfur Bromide Pentafluoride	SF₅Br	206.96	3.1

Table 2: Overview of S₂F₁₀ Synthesis Methods

Method	Precursors	Key Conditions	Common Byproducts
Photochemical	SF₅Cl, H₂	UV irradiation, inert atmosphere	HCl
Photochemical	SF₅Br	UV irradiation, inert atmosphere	Br₂
Direct Fluorination	S, F₂	Solid sulfur, controlled temperature, inert gas diluent	SF₆, SF₄
Electrical Discharge	SF₆	High-voltage electrical discharge	SF₄, other sulfur oxyfluorides

Experimental Protocols

Protocol 1: General Procedure for Photochemical Synthesis of S₂F₁₀ from SF₅Cl

This protocol outlines a general procedure for the synthesis of S₂F₁₀ via the photochemical reaction of SF₅Cl and H₂.

• Reactor Setup:

  • Assemble a photochemical reactor made of quartz, equipped with a gas inlet and outlet, a magnetic stirrer, and a cooling jacket.

  • Connect the gas inlet to mass flow controllers for SF₅Cl and H₂.

  • Connect the gas outlet to a series of cold traps (e.g., cooled with dry ice/acetone) to collect the product, followed by a scrubber containing an alkaline solution to neutralize unreacted gases and HCl.

  • Position a high-intensity UV lamp (e.g., a mercury vapor lamp) to irradiate the reactor.

• Reaction Execution:

  • Thoroughly dry all parts of the reactor and purge the system with an inert gas (e.g., nitrogen).

  • Start the flow of coolant through the reactor jacket to maintain a low and constant temperature (e.g., 0-10 °C).

  • Introduce a controlled flow of SF₅Cl and H₂ into the reactor. The molar ratio and flow rates will need to be optimized for the specific reactor setup.

  • Turn on the UV lamp to initiate the reaction.

  • Continuously monitor the reaction parameters (temperature, pressure, flow rates).

• Product Collection and Purification:

  • The S₂F₁₀ product will condense in the cold traps.

  • After the reaction is complete, stop the gas flows and the UV lamp.

  • Allow the collected product to warm to room temperature under a controlled atmosphere.

  • The crude S₂F₁₀ can be further purified by fractional distillation.

Protocol 2: Quantification of S₂F₁₀ Yield by GC-MS

This protocol describes a method for the quantitative analysis of S₂F₁₀ in a gas mixture, adapted for dealing with the interference from SF₆.

• Instrumentation:

  • A gas chromatograph equipped with a mass selective detector (GC-MS).

  • A capillary column suitable for the separation of volatile sulfur compounds (e.g., a bonded-silicon capillary column).

  • A heated GC inlet or a jet separator that can be maintained at a temperature above 150°C to facilitate the conversion of S₂F₁₀ to SOF₂.[4]

• Sample Preparation:

  • Prepare calibration standards of S₂F₁₀ in a diluent gas (e.g., nitrogen or SF₆ of known purity) at various concentrations.

  • Take a representative gas sample from the reaction product stream using a gas-tight syringe.

• GC-MS Analysis:

  • Set the GC oven temperature program to achieve good separation of S₂F₁₀ from other components.

  • Set the heated inlet/jet separator temperature to >150°C.

  • Operate the mass spectrometer in selected ion monitoring (SIM) mode, monitoring characteristic ions of SOF₂ (e.g., m/z 48, 67, 86) to quantify the S₂F₁₀.[4]

  • Inject a known volume of the calibration standards and the sample.

• Data Analysis:

  • Integrate the peak areas of the selected ions for both the standards and the sample.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of S₂F₁₀ in the sample by interpolating its peak area on the calibration curve.

  • Calculate the reaction yield based on the quantified amount of S₂F₁₀ and the initial amount of the limiting reactant.

Mandatory Visualizations

References

• 1. Fractional distillation - Wikipedia [en.wikipedia.org]
• 2. Purification [chem.rochester.edu]
• 3. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 4. 2024.sci-hub.ru [2024.sci-hub.ru]

Technical Support Center: Byproduct Formation in Reactions Involving S₂F₁₀

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for reactions involving Disulfur Decafluoride (S₂F₁₀). This resource is designed to assist you in troubleshooting and understanding byproduct formation in your experiments. The following guides and frequently asked questions (FAQs) address common issues and provide detailed methodologies for analyzing reaction outcomes.

Troubleshooting Guides

This section provides structured guidance for identifying and mitigating common byproducts and side reactions encountered when using S₂F₁₀.

Issue 1: Formation of Gaseous Byproducts (SF₆ and SF₄) in Radical Reactions

Question: During the addition of an SF₅ group to an alkene using S₂F₁₀, I have a lower than expected yield of the desired SF₅-adduct and notice pressure buildup in the reaction vessel. What are the likely gaseous byproducts and how can I minimize their formation?

Answer:

The most common gaseous byproducts in reactions involving the SF₅ radical are sulfur hexafluoride (SF₆) and sulfur tetrafluoride (SF₄). These arise from the complex reactivity of the SF₅ radical.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for gaseous byproduct formation.

Plausible Byproduct Formation Pathways:

• Dimerization and Disproportionation: Two SF₅ radicals can react in multiple ways:

  • Recombination to form S₂F₁₀.

  • Disproportionation to form SF₆ and SF₄. This is often a significant pathway, contributing to the loss of the desired radical species.

• Reaction with Solvent: The highly reactive SF₅ radical can abstract hydrogen or other atoms from the solvent, leading to solvent-derived byproducts and the formation of SF₅H, which can be unstable.

Mitigation Strategies:

• Control of Radical Concentration:

  • Slow Addition of Initiator: If using a chemical initiator, add it slowly to the reaction mixture to maintain a low steady-state concentration of radicals.

  • Control of Irradiation Intensity: In photochemical reactions, reducing the intensity of the light source can lower the concentration of SF₅ radicals.

• Temperature Optimization: Higher temperatures can favor disproportionation and other side reactions. Running the reaction at the lowest effective temperature is advisable.

• Choice of Solvent: Use inert solvents that are less prone to hydrogen abstraction by the SF₅ radical. Perfluorinated solvents are ideal but not always practical. Chlorinated solvents should be used with caution.

Issue 2: Polymerization of Alkene Substrates

Question: I am trying to perform a radical addition of SF₅ to an alkene, but I am observing the formation of a significant amount of polymeric material. How can I prevent this?

Answer:

The SF₅ radical, in addition to adding to the double bond to initiate the desired reaction, can also initiate free-radical polymerization of the alkene substrate. This is particularly problematic with electron-deficient alkenes.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for alkene polymerization.

Mitigation Strategies:

• Control of Stoichiometry and Addition Rate:

  • Use the alkene as the limiting reagent.

  • Add the alkene slowly to the reaction mixture containing S₂F₁₀ and the initiator. This maintains a low concentration of the alkene, disfavoring polymerization.

• Use of Radical Inhibitors:

  • Ensure the alkene substrate is free of stabilizers that might interfere with the desired reaction. If necessary, purify the alkene by distillation or passing it through a column of alumina (B75360) to remove inhibitors.

  • In some cases, the addition of a small amount of a radical inhibitor like hydroquinone can suppress polymerization without completely quenching the desired reaction, though this requires careful optimization.

• Dilution: Running the reaction at a higher dilution can also disfavor the bimolecular polymerization reaction relative to the desired unimolecular addition.

Issue 3: Complex Product Mixtures in Reactions with Amines

Question: When reacting S₂F₁₀ with a primary or secondary amine, I obtain a complex mixture of products that is difficult to separate and characterize. What are the expected side reactions?

Answer:

Reactions of S₂F₁₀ with amines are often complex due to the nucleophilicity of the amine and the electrophilicity of the sulfur in S₂F₁₀, in addition to potential radical pathways. Multiple side reactions can occur, leading to a variety of byproducts.

Logical Relationship of Amine Side Reactions:

Caption: Potential reaction pathways for S₂F₁₀ with amines.

Plausible Side Reactions:

• Multiple Substitutions: Primary amines have two N-H bonds, and both can potentially react with S₂F₁₀ or its reactive intermediates, leading to mixtures of mono- and di-substituted products.

• Oxidation of the Amine: S₂F₁₀ is a strong oxidizing agent. The amine can be oxidized to various products, including imines, nitriles, or coupling products.

• Formation of HF: The reaction can produce hydrogen fluoride (B91410) (HF) as a byproduct. HF will react with the basic amine starting material to form an ammonium (B1175870) fluoride salt, which can precipitate from the reaction and complicate purification.

• Complex Rearrangements: The initial adducts of amines with sulfur fluorides can be unstable and undergo complex rearrangements.

Mitigation and Troubleshooting:

• Use of a Non-Nucleophilic Base: The inclusion of a sterically hindered, non-nucleophilic base (e.g., a proton sponge) can scavenge the HF produced without competing with the substrate amine in the primary reaction.

• Protection of the Amine: If feasible, protecting one of the N-H bonds of a primary amine can prevent multiple substitutions.

• Low Temperature: Running the reaction at low temperatures can help to control the reactivity and minimize side reactions.

• Careful Stoichiometry: Precise control over the stoichiometry of the reactants is crucial.

Frequently Asked Questions (FAQs)

Q1: What are the main impurities in commercial S₂F₁₀?

A1: Commercial S₂F₁₀ can contain impurities from its synthesis, which often involves the reduction of SF₅Cl or the photolysis of SF₅OOSF₅. Common impurities to be aware of include SF₆, SO₂F₂, SF₄, and residual starting materials or solvents. It is advisable to purify S₂F₁₀ by fractional distillation before use in sensitive reactions.

Q2: How can I detect the formation of SF₆ and SF₄ byproducts in my reaction?

A2: The most common method for detecting these gaseous byproducts is Gas Chromatography-Mass Spectrometry (GC-MS) of the reaction headspace. A sample of the gas phase above the reaction mixture can be injected into the GC-MS. SF₆ is very stable and easily detectable. SF₄ is more reactive but can also be observed. Comparing the mass spectra with a library of known compounds will confirm their identity.

Q3: What analytical techniques are best for identifying SF₅-containing organic byproducts?

A3: A combination of techniques is often necessary:

• ¹⁹F NMR Spectroscopy: This is one of the most powerful tools. The SF₅ group gives a characteristic A₄B pattern (a doublet and a quintet) in the ¹⁹F NMR spectrum, making it readily identifiable. The chemical shifts of the fluorine atoms are sensitive to the local chemical environment, allowing for the differentiation of various SF₅-containing species.

• GC-MS: For volatile byproducts, GC-MS can separate the components of the reaction mixture and provide their mass spectra. The fragmentation pattern can help in identifying the structure of the byproducts.

• High-Resolution Mass Spectrometry (HRMS): This can provide the exact mass of the byproducts, allowing for the determination of their elemental composition.

Data Presentation

Table 1: Common Byproducts in S₂F₁₀ Reactions and Their Identification

Byproduct Name	Chemical Formula	Typical Reaction Type	Primary Detection Method	Key Diagnostic Signal
Sulfur Hexafluoride	SF₆	Radical reactions	GC-MS	Mass spectrum with a prominent peak at m/z 127 ([SF₅]⁺)
Sulfur Tetrafluoride	SF₄	Radical reactions	GC-MS	Mass spectrum with a parent ion at m/z 108
Hydrogen Fluoride	HF	Reactions with H-donors	¹⁹F NMR, Wet chemistry	Singlet in ¹⁹F NMR, acidic pH
Polymeric Material	(Alkene)ₙ	Alkene addition	Visual, GPC, NMR	Broad signals in ¹H and ¹³C NMR
Di-substituted Amine	R-N(SF₅)₂	Amine reactions	¹⁹F NMR, LC-MS	Multiple distinct SF₅ signals in ¹⁹F NMR
Amine Hydrofluoride Salt	[RNH₂]⁺F⁻	Amine reactions	IR, Elemental Analysis	Broad N-H stretch in IR, presence of F in elemental analysis

Experimental Protocols

Protocol 1: GC-MS Analysis of Gaseous Byproducts

Objective: To identify and semi-quantify gaseous byproducts (SF₆, SF₄) from a reaction involving S₂F₁₀.

Methodology:

• Sampling: Once the reaction is complete or has proceeded for a desired time, allow the reaction vessel to cool to room temperature.

• Using a gas-tight syringe, carefully withdraw a sample (e.g., 100 µL) from the headspace of the reaction vessel.

• Injection: Immediately inject the gas sample into the GC-MS instrument.

• GC Conditions (Example):

  • Column: A suitable column for separating permanent gases and volatile fluorides (e.g., a PLOT column).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: Start at a low temperature (e.g., 40 °C) and ramp to a higher temperature (e.g., 200 °C) to elute all components.

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 20 to 300.

• Data Analysis:

  • Identify the peaks in the chromatogram corresponding to SF₆ and SF₄ by their retention times and by comparing their mass spectra to a reference library (e.g., NIST).

  • The peak area can be used for semi-quantitative analysis by comparing it to the peak area of an internal standard if one is used.

Protocol 2: ¹⁹F NMR Analysis of a Reaction Mixture

Objective: To identify and characterize SF₅-containing products and byproducts in a liquid reaction mixture.

Methodology:

• Sample Preparation:

  • Carefully quench the reaction mixture (e.g., by cooling or adding a quenching agent).

  • Take a representative aliquot of the crude reaction mixture.

  • Dissolve the aliquot in a deuterated solvent suitable for NMR that does not react with the components (e.g., CDCl₃, acetone-d₆).

  • Add an internal standard with a known ¹⁹F chemical shift if quantification is desired (e.g., trifluorotoluene).

• NMR Acquisition:

  • Acquire a ¹⁹F NMR spectrum on a high-field NMR spectrometer.

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Identify the characteristic A₄B pattern of the SF₅ group (a doublet for the four equatorial fluorines and a quintet for the axial fluorine).

  • Different SF₅-containing species will have distinct chemical shifts for their A₄B patterns.

  • Integrate the signals corresponding to the product and byproducts to determine their relative ratios.

  • If necessary, acquire 2D NMR spectra (e.g., ¹H-¹⁹F HETCOR) to correlate the fluorine signals with protons in the molecule, aiding in structure elucidation.

"optimizing reaction conditions for SF₅ addition using S₂F₁₀"

Welcome to the technical support center for pentafluorosulfanyl (SF₅) addition reactions using disulfur (B1233692) decafluoride (S₂F₁₀). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for optimizing reaction conditions and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism for the addition of SF₅ from S₂F₁₀ to unsaturated compounds?

The addition of SF₅ to alkenes and alkynes using S₂F₁₀ proceeds via a free-radical chain mechanism. The reaction is initiated by the homolytic cleavage of the sulfur-sulfur bond in S₂F₁₀, which can be induced by either heat (thermal conditions) or UV light (photochemical conditions). This initiation step generates two highly reactive pentafluorosulfanyl (SF₅•) radicals.[1]

• Initiation: S₂F₁₀ ⇌ 2 SF₅•

• Propagation: The SF₅• radical then adds to the carbon-carbon double or triple bond of the organic substrate. This addition typically occurs in an anti-Markovnikov fashion, where the sulfur atom attaches to the less substituted carbon.[1]

Q2: What are the primary safety concerns when working with S₂F₁₀?

Disulfur decafluoride (S₂F₁₀) is a colorless, volatile liquid or gas that is extremely toxic by inhalation.[1] All manipulations must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles. A calibrated gas detector is highly recommended. Given its high toxicity, it is crucial to have emergency procedures and appropriate quenching reagents readily available.

Q3: My reaction is not proceeding, or the yield is very low. What are the common causes?

Low or no product formation can stem from several factors. The primary areas to investigate are the initiation conditions and the purity of the reagents.

• Inefficient Radical Initiation: The generation of SF₅• radicals is critical. For thermal reactions, ensure the temperature is high enough to induce homolysis of the S-S bond (typically >140 °C). For photochemical reactions, verify the wavelength and intensity of the UV lamp are appropriate and that the reaction vessel is constructed from a UV-transparent material (e.g., quartz).

• Reagent Purity: The presence of radical scavengers, such as oxygen or certain impurities in the solvent or substrate, can inhibit the chain reaction. Ensure all reagents are appropriately purified and degassed.

• Reaction Temperature: In thermal additions, if the temperature is too low, the initiation will be too slow. Conversely, excessively high temperatures can lead to decomposition of the product or starting materials.

Q4: I am observing significant byproduct formation. What are the likely side reactions?

A common side reaction, particularly under thermal conditions above 150 °C, is the disproportionation of S₂F₁₀ into sulfur hexafluoride (SF₆) and sulfur tetrafluoride (SF₄).[1]

• Decomposition: S₂F₁₀ → SF₆ + SF₄

SF₆ is extremely inert and can be difficult to separate from other volatile components. SF₄ is a toxic and corrosive gas that can react with moisture to form HF and SO₂. Other potential byproducts can arise from reactions of the SF₅ radical with the solvent or from polymerization of the starting alkene/alkyne.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the SF₅ addition reaction using S₂F₁₀.

Problem	Potential Cause	Recommended Solution
Low or No Conversion	1. Insufficient initiation (temperature too low or UV source inadequate).	1. For thermal reactions, incrementally increase the temperature by 10 °C intervals (not exceeding the decomposition temperature of reactants/products). For photochemical reactions, check the lamp's output and ensure the reaction vessel is quartz.
2. Presence of oxygen or other radical inhibitors.	2. Degas all solvents and liquid reagents thoroughly using freeze-pump-thaw cycles or by bubbling with an inert gas (e.g., Argon, Nitrogen).
3. Impure S₂F₁₀ or substrate.	3. Verify the purity of starting materials. S₂F₁₀ can be purified by fractional distillation, but this should only be attempted by experienced personnel with appropriate safety measures.
Formation of SF₆ and SF₄	1. Reaction temperature is too high, favoring S₂F₁₀ decomposition.	1. Lower the reaction temperature. If thermal initiation is inefficient at lower temperatures, consider switching to a photochemical setup which can often be run at room temperature.
Polymerization of Substrate	1. High concentration of the alkene/alkyne substrate.	1. Reduce the concentration of the unsaturated substrate. Consider slow addition of the substrate to the reaction mixture to maintain a low instantaneous concentration.
2. Reaction temperature is too high.	2. Lower the reaction temperature to reduce the rate of polymerization relative to the desired SF₅ addition.
Product Decomposition	1. The product is unstable under the reaction conditions.	1. Monitor the reaction progress (e.g., by GC-MS or NMR of aliquots) to determine the optimal reaction time and avoid prolonged heating or irradiation.
2. Difficult workup procedure.	2. Use mild workup conditions. Avoid strong acids or bases if the product is sensitive.

Experimental Protocols

While specific conditions are highly substrate-dependent, the following general protocols for thermal and photochemical SF₅ addition provide a starting point.

CAUTION: These procedures should only be performed by trained personnel in a specialized laboratory equipped to handle highly toxic and gaseous reagents.

General Protocol 1: Thermal Addition of SF₅ to an Alkene

This protocol is based on the general principles of radical additions with S₂F₁₀.

Materials:

• Autoclave or high-pressure reactor with a stirrer and temperature control.

• Alkene (e.g., 1-octene)

• Disulfur decafluoride (S₂F₁₀)

• Inert solvent (e.g., perfluorohexane (B1679568) or a hydrocarbon solvent, thoroughly degassed)

Procedure:

• In a glovebox or under an inert atmosphere, charge the high-pressure reactor with the degassed solvent and the alkene.

• Seal the reactor and connect it to a vacuum/gas line within a fume hood.

• Cool the reactor to a low temperature (e.g., -78 °C, dry ice/acetone bath).

• Carefully condense a measured amount of S₂F₁₀ into the reactor.

• Allow the reactor to warm to room temperature, then heat to the desired reaction temperature (e.g., 140-160 °C) with vigorous stirring.

• Maintain the reaction at this temperature for the specified time (e.g., 8-24 hours), monitoring the pressure.

• After the reaction is complete, cool the reactor to room temperature and then carefully to a low temperature before venting any residual gases through a scrubbing system (e.g., a solution of NaOH or KOH).

• Open the reactor, and carefully work up the reaction mixture. This may involve quenching with a reducing agent (e.g., sodium sulfite (B76179) solution) followed by extraction and purification by distillation or chromatography.

General Protocol 2: Photochemical Addition of SF₅ to an Alkyne

This protocol is adapted from analogous photochemical radical additions.

Materials:

• Quartz reaction vessel suitable for photochemistry.

• High-pressure mercury lamp or other suitable UV source.

• Alkyne (e.g., 1-hexyne)

• Disulfur decafluoride (S₂F₁₀)

• Inert solvent (e.g., hexane, thoroughly degassed)

Procedure:

• Charge the quartz reaction vessel with a solution of the alkyne in the degassed solvent.

• Connect the vessel to a vacuum/gas line in a fume hood and cool to a low temperature (e.g., -78 °C).

• Condense a measured amount of S₂F₁₀ into the vessel.

• Allow the vessel to warm to the desired reaction temperature (often room temperature is sufficient).

• Begin vigorous stirring and irradiate the mixture with the UV lamp.

• Monitor the reaction progress by taking aliquots for analysis (e.g., GC-MS).

• Once the reaction is complete, stop the irradiation and cool the vessel.

• Carefully vent any residual gases through an appropriate scrubbing system.

• Work up the reaction mixture as described in the thermal protocol.

Visualizing the Process

To better understand the experimental and troubleshooting logic, the following diagrams are provided.

Caption: General workflow for SF₅ addition using S₂F₁₀.

Caption: Troubleshooting logic for low-yield reactions.

References

• 1. Disulfur decafluoride | 5714-22-7 | Benchchem [benchchem.com]

Technical Support Center: Analysis of Trace Disulfur Decafluoride (S₂F₁₀)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analytical detection of trace amounts of Disulfur (B1233692) Decafluoride (S₂F₁₀). It is intended for researchers, scientists, and drug development professionals working with this highly toxic compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in detecting trace amounts of S₂F₁₀?

A1: The detection of trace S₂F₁₀ is challenging due to several factors:

• Instability: S₂F₁₀ is thermally unstable and can decompose in heated analytical instrumentation.[1]

• Interference from SF₆ Matrix: When analyzing S₂F₁₀ in a sulfur hexafluoride (SF₆) matrix, the high concentration of SF₆ can interfere with the detection of trace analytes.

• Lack of Certified Standards: The instability and high toxicity of S₂F₁₀ make the preparation and handling of reliable, certified reference standards difficult.

• Low Concentrations: S₂F₁₀ is often present at very low concentrations (ppb levels), requiring highly sensitive analytical methods.

Q2: What is the most common analytical method for S₂F₁₀ detection?

A2: The most common and sensitive method for the detection of trace S₂F₁₀ is Gas Chromatography-Mass Spectrometry (GC-MS).[2][3] A specific adaptation of this method involves the conversion of S₂F₁₀ to a more stable and detectable compound, thionyl fluoride (B91410) (SOF₂), within the GC-MS system.[1][4]

Q3: Why is S₂F₁₀ converted to SOF₂ during GC-MS analysis?

A3: S₂F₁₀ is intentionally converted to SOF₂ in the heated jet separator of the GC-MS system.[1][4] This conversion is advantageous because SOF₂ is more stable and its mass spectrum has characteristic ions (m/z = 48, 67, and 86) that do not have significant interference from the SF₆ matrix.[1] This allows for more sensitive and reliable detection at trace levels.

Q4: Can S₂F₁₀ be detected by other methods?

A4: While GC-MS is the most prevalent method, other techniques have been explored:

• Fourier Transform Infrared Spectroscopy (FTIR): FTIR can be used for the detection of S₂F₁₀ and other SF₆ decomposition byproducts, though it may have higher detection limits compared to GC-MS.

• Gas Chromatography with Electron Capture Detection (GC-ECD): This method has been used and can achieve low detection limits, but often requires a pre-concentration step like cryogenic enrichment.[4]

• Electrochemical Sensors: While there are no commercially available electrochemical sensors specifically for S₂F₁₀, sensors for related sulfur fluoride compounds like sulfuryl fluoride (SO₂F₂) and SF₆ exist.[5][6][7] Research into electrochemical sensors for various gases is ongoing and may provide future solutions.[8]

Q5: How can the sensitivity of S₂F₁₀ detection be improved?

A5: Cryogenic enrichment is a common technique used to improve the detection sensitivity of S₂F₁₀.[1] This involves passing a known volume of the gas sample through a trap cooled to a very low temperature (e.g., with liquid nitrogen).[9][10] The S₂F₁₀ and other less volatile compounds are trapped, while the bulk of the SF₆ matrix passes through. The trap is then heated, releasing the concentrated analytes into the analytical instrument.

Q6: What are the best practices for sampling and handling gases containing S₂F₁₀?

A6: Due to the reactivity and instability of S₂F₁₀, proper sampling and handling are critical.

• Sampling Containers: Use inert sample containers. Studies on the stability of various sulfur compounds in different gas sampling bags (e.g., Tedlar®, FlexFoil®) have shown variable performance. The choice of bag material should be carefully considered based on the specific application and desired storage time.[11][12][13][14][15]

• Minimize Storage Time: Samples should be analyzed as soon as possible after collection to minimize the potential for degradation.

• Avoid High Temperatures: Samples should be stored at ambient or reduced temperatures and protected from light.

Troubleshooting Guides

GC-MS Analysis of S₂F₁₀

Issue	Potential Cause	Troubleshooting Steps
No or Low S₂F₁₀ Signal	S₂F₁₀ decomposition before detection.	- Ensure the GC-MS interface (jet separator) is heated sufficiently (above 150 °C) to facilitate conversion to SOF₂.[1]- Check for active sites in the injector liner or column; consider using a deactivated liner.
Insufficient moisture for conversion to SOF₂.	The conversion to SOF₂ is a surface-catalyzed reaction involving water.[1] Ensure the carrier gas is not overly dry.
Leak in the system.	Perform a leak check of the GC-MS system, particularly at the injector and column fittings.
Poor Peak Shape (Tailing or Fronting)	Column overload.	- Dilute the sample or reduce the injection volume.
Active sites in the analytical pathway.	- Deactivate the injector liner.- Condition the column according to the manufacturer's instructions.
Improper column installation.	- Ensure the column is installed correctly in the injector and detector with no dead volume.
High Background Noise	Contaminated carrier gas or system components.	- Use high-purity carrier gas and install appropriate gas filters.- Clean the ion source of the mass spectrometer.
Column bleed.	- Ensure the column temperature does not exceed its maximum operating limit.- Condition the column.
Retention Time Shifts	Fluctuations in carrier gas flow rate.	- Check the gas supply and regulators for consistent pressure.- Verify the flow rate with a calibrated flow meter.
Column contamination or degradation.	- Bake out the column at a high temperature (within its limit).- Trim the first few centimeters of the column from the injector end.

Data Presentation

Table 1: Detection Limits of SF₆ Decomposition Products by FTIR

Decomposition Product	Detection Limit (ppmv)
Disulfur decafluoride (S₂F₁₀)	2
Sulfur dioxide (SO₂)	10
Hydrogen fluoride (HF)	0.5
Sulfur tetrafluoride (SF₄)	3
Thionyl fluoride (SOF₂)	10
Thionyl tetrafluoride (SOF₄)	5
Sulfuryl fluoride (SO₂F₂)	5

Source: Adapted from data found in commercial literature.

Experimental Protocols

Key Experiment 1: GC-MS Analysis of S₂F₁₀ via Conversion to SOF₂

Methodology:

This method is based on the conversion of S₂F₁₀ to SOF₂ in a heated GC-MS interface.[1][4]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) equipped with a heated jet separator.

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable column for separating small gaseous molecules, such as a Porapak® or a bonded-silicon capillary column, should be used.[3]

  • Carrier Gas: Helium at a flow rate of 20-30 mL/min.[4]

  • Oven Temperature: Isothermal between 25 and 50 °C.[4]

  • Injection: A gas-tight syringe is used to inject a known volume of the gas sample.

• GC-MS Interface:

  • The jet separator should be heated to a temperature above 150 °C to ensure the conversion of S₂F₁₀ to SOF₂.[1]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Detection Mode: Single Ion Monitoring (SIM) of the characteristic ions of SOF₂ (m/z = 48, 67, and 86).[1]

• Quantification:

  • Due to the lack of stable S₂F₁₀ standards, quantification can be challenging. Relative quantification can be performed by comparing the response to a known concentration of a related compound or by using a calibrated S₂F₁₀ source if available.

Key Experiment 2: Cryogenic Enrichment of S₂F₁₀

Methodology:

This protocol describes a general procedure for the cryogenic enrichment of trace gases.[9][10][16]

• Apparatus:

  • A cryogenic trap, which can be a U-tube or a specialized trapping device, packed with an inert material like glass beads.

  • A dewar filled with a cryogenic liquid (e.g., liquid nitrogen).

  • A heating element to desorb the trapped analytes.

  • A gas flow control system.

• Trapping Procedure:

  • Immerse the cryogenic trap in the dewar containing liquid nitrogen to cool it to approximately -196 °C.

  • Pass a known, large volume of the gas sample (containing trace S₂F₁₀ in SF₆) through the cooled trap at a controlled flow rate.

  • S₂F₁₀ and other compounds with boiling points higher than SF₆ will be condensed and trapped on the packing material.

• Desorption and Analysis:

  • After trapping, remove the cryogenic liquid and heat the trap rapidly.

  • The trapped analytes will vaporize and be carried by a stream of inert gas (e.g., helium) into the injection port of the analytical instrument (e.g., GC-MS).

  • Analyze the concentrated sample as described in the GC-MS protocol.

Visualizations

Caption: Workflow for the analysis of trace S₂F₁₀.

Caption: Troubleshooting logic for low S₂F₁₀ signal.

References

• 1. researchgate.net [researchgate.net]
• 2. Detection of trace disulfur decafluoride in sulfur hexafluoride by gas chromatography/mass spectrometry | Semantic Scholar [semanticscholar.org]
• 3. Analysis of S2F10 in Decomposed SF6 by Gas Chromatography: Various Aspects | Semantic Scholar [semanticscholar.org]
• 4. 2024.sci-hub.ru [2024.sci-hub.ru]
• 5. airmet.com.au [airmet.com.au]
• 6. SO2F2 Sensor, Sulfuryl Fluoride Detection | smartGAS [smartgas.eu]
• 7. infrasensing.com [infrasensing.com]
• 8. electrochemsci.org [electrochemsci.org]
• 9. entechinst.com [entechinst.com]
• 10. Cryogenic trapping as a versatile approach for sample handling, enrichment and multidimensional analysis in gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. smelltest.eu [smelltest.eu]
• 12. chromservis.eu [chromservis.eu]
• 13. researchgate.net [researchgate.net]
• 14. Odor concentration decay and stability in gas sampling bags - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ALTEF - Gas Sampling Bags - Analyser Services Trinidad [analyserservices.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Managing Thermal Decomposition of S₂F₁₀

Welcome to the Technical Support Center for managing the thermal decomposition of Disulfur Decafluoride (S₂F₁₀) during chemical reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on handling this highly toxic and thermally sensitive compound.

Frequently Asked Questions (FAQs)

Q1: What is S₂F₁₀ and why is its thermal decomposition a concern?

A1: Disulfur decafluoride (S₂F₁₀) is a colorless, volatile liquid or gas with an odor similar to sulfur dioxide.[1] It is highly toxic, reportedly four times more so than phosgene (B1210022) via inhalation, targeting the lungs and central nervous system.[2] The primary concern during chemical reactions is its low thermal stability. S₂F₁₀ begins to decompose at temperatures above 150°C into sulfur tetrafluoride (SF₄) and sulfur hexafluoride (SF₆).[2] This decomposition can lead to the formation of hazardous and corrosive byproducts, unpredictable reaction pathways, and potential for thermal runaway.

Q2: What are the primary decomposition products of S₂F₁₀?

A2: The main thermal decomposition products of S₂F₁₀ are sulfur tetrafluoride (SF₄) and sulfur hexafluoride (SF₆).[2] In the presence of moisture or oxygen, secondary byproducts such as sulfuryl fluoride (B91410) (SO₂F₂), thionyl fluoride (SOF₂), sulfur dioxide (SO₂), and hydrogen fluoride (HF) can also be formed.[2][3]

Q3: At what temperature does S₂F₁₀ start to decompose?

A3: S₂F₁₀ is characterized by its low thermal stability and begins to decompose at approximately 150°C.[2] However, the rate of decomposition is dependent on various factors including temperature, pressure, and the presence of catalysts or contaminants.

Q4: What are the general safety precautions for handling S₂F₁₀?

A4: Due to its high toxicity, all work with S₂F₁₀ must be conducted in a well-ventilated fume hood.[3] Appropriate personal protective equipment (PPE) is mandatory, including chemical-resistant gloves, safety goggles, and a face shield.[4] A self-contained breathing apparatus (SCBA) may be necessary for emergency situations.[5] It is also crucial to have an emergency response plan in place.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving S₂F₁₀.

Problem	Possible Cause	Troubleshooting Steps & Solutions
Unexpected side products detected (e.g., SF₄, SOF₂)	Thermal decomposition of S₂F₁₀ due to localized heating or reaction exotherm.	1. Reduce Reaction Temperature: If possible, lower the reaction temperature to below 150°C. Explore low-temperature synthesis methods. 2. Improve Heat Dissipation: Use a larger reaction vessel, a more efficient stirring mechanism, or a cooling bath to manage the reaction temperature effectively. 3. Slow Reagent Addition: Add reagents dropwise to control the reaction rate and prevent exothermic spikes.
Reaction fails to go to completion or stalls.	1. Decomposition of S₂F₁₀, reducing its effective concentration. 2. Inhibition of the desired reaction by decomposition products.	1. Monitor S₂F₁₀ Concentration: Use in-situ monitoring techniques like FTIR to track the concentration of S₂F₁₀ throughout the reaction. 2. Use a Scavenger: Introduce a scavenger, such as activated alumina (B75360), to remove reactive decomposition products like SF₄ from the reaction mixture.
Inconsistent results between batches.	1. Variable levels of S₂F₁₀ decomposition due to slight differences in reaction setup or conditions. 2. Contamination of S₂F₁₀ with its decomposition products.	1. Standardize Reaction Protocol: Ensure consistent heating rates, stirring speeds, and reagent addition across all experiments. 2. Purify S₂F₁₀ Before Use: If contamination is suspected, purify the S₂F₁₀ stock, for example, by passing it through a column of activated alumina at a low temperature.
Evidence of corrosion on reactor components.	Formation of corrosive byproducts like HF from the reaction of decomposition products with moisture.	1. Use Inert Materials: Employ reactors and fittings made of corrosion-resistant materials such as Hastelloy, Monel, or stainless steel with a PTFE lining.[6][7][8] 2. Ensure Anhydrous Conditions: Thoroughly dry all glassware and use anhydrous solvents to minimize moisture.
Sudden increase in reaction temperature and pressure (Thermal Runaway).	Uncontrolled, rapid exothermic decomposition of S₂F₁₀.	1. Immediate Cooling: Immerse the reactor in an ice bath or other cooling medium. 2. Quench the Reaction: If cooling is insufficient, quench the reaction by adding a pre-cooled, inert solvent or a chemical quenching agent. 3. Implement Safety Barriers: Always work behind a blast shield when there is a risk of thermal runaway.

Quantitative Data on S₂F₁₀ Thermal Decomposition

Parameter	Value	Conditions
Decomposition Onset Temperature	~150 °C	-
Decomposition Products	SF₄, SF₆	Inert Atmosphere
Secondary Decomposition Products	SOF₂, SO₂F₂, SO₂, HF	Presence of O₂ and/or H₂O

Experimental Protocols

Protocol 1: Monitoring S₂F₁₀ Decomposition using Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To quantify the concentration of S₂F₁₀ and its primary decomposition products, SF₄ and SF₆, in the headspace of a reaction.

Methodology:

• Sampling: At timed intervals, extract a known volume of the reaction headspace using a gas-tight syringe.

• Injection: Inject the gas sample into a GC-MS system equipped with a suitable column for separating light gases. A bonded-silicon capillary column is often preferred to minimize on-column decomposition.[3]

• GC Parameters (Example):

  • Injector Temperature: Keep low to prevent further decomposition (e.g., 100°C).

  • Oven Program: Start at a low temperature (e.g., 40°C) and ramp up to a temperature sufficient to elute all components.

  • Carrier Gas: Helium at a constant flow rate.

• MS Parameters:

  • Ionization Mode: Electron Impact (EI).

  • Mass Range: Scan a mass range that includes the parent and fragment ions of S₂F₁₀, SF₄, and SF₆.

• Quantification: Create calibration curves for S₂F₁₀, SF₄, and SF₆ using certified gas standards to quantify their concentrations in the samples.

Protocol 2: Scavenging of S₂F₁₀ Decomposition Products using Activated Alumina

Objective: To remove acidic and reactive decomposition byproducts from a reaction mixture or gas stream containing S₂F₁₀.

Methodology:

• Activation of Alumina: Heat activated alumina pellets under vacuum at a high temperature (e.g., 200-300°C) for several hours to remove any adsorbed water.

• Scavenging in a Gas Stream:

  • Pack a column with the activated alumina.

  • Pass the S₂F₁₀-containing gas stream through the column at a controlled flow rate. The activated alumina will adsorb SF₄ and other acidic byproducts.

• Scavenging in a Liquid Phase Reaction:

  • Add the activated alumina directly to the reaction vessel. The amount will depend on the scale of the reaction and the expected level of decomposition.

  • Ensure good mixing to allow for efficient contact between the scavenger and the reaction medium.

  • At the end of the reaction, the alumina can be removed by filtration.

Visualizations

Caption: Experimental workflow for conducting a reaction with S₂F₁₀ while managing its thermal decomposition.

Caption: Troubleshooting logic for addressing issues arising from S₂F₁₀ thermal decomposition.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Analysis of S2F10 in Decomposed SF6 by Gas Chromatography: Various Aspects | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. oshwin.com [oshwin.com]
• 8. newzelindustries.com [newzelindustries.com]

Technical Support Center: Quenching Procedures for Reactions Containing Disulfur Decafluoride (S₂F₁₀)

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on safely quenching reactions containing the highly toxic gas, disulfur (B1233692) decafluoride (S₂F₁₀). The information is presented in a question-and-answer format to address specific issues you may encounter during your experiments. Adherence to strict safety protocols is paramount when working with S₂F₁₀.

Frequently Asked Questions (FAQs)

Q1: What is the primary hazard of disulfur decafluoride in a reaction mixture?

A1: The primary hazard of disulfur decafluoride (S₂F₁₀) is its extreme toxicity. It is a severe pulmonary irritant and was investigated as a potential chemical warfare agent.[1][2][3] Its toxicity is significantly higher than that of phosgene.[1][2][3] Additionally, S₂F₁₀ can decompose upon heating, typically above 150°C, to produce other toxic and corrosive gases, including sulfur tetrafluoride (SF₄), which hydrolyzes to form sulfurous acid and hydrofluoric acid.[1][2][4][5]

Q2: What are the recommended quenching agents for reactions containing S₂F₁₀?

A2: Based on its chemical reactivity, alkaline solutions are recommended for quenching S₂F₁₀. Specifically, S₂F₁₀ is known to react rapidly with molten caustics such as sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH).[6][7][8][9] For laboratory-scale reactions at manageable temperatures, a concentrated aqueous solution of NaOH or KOH can be used, although the reaction will be slower than with molten caustic. Ammonia (B1221849) is also a potential quenching agent as it is oxidized by S₂F₁₀.[1][2][3]

Q3: Is it safe to quench a reaction containing S₂F₁₀ with water?

A3: Quenching with water alone is not recommended. Disulfur decafluoride is insoluble in water and hydrolyzes very slowly under normal conditions.[1][7][8][10] Therefore, water is not an effective quenching agent and will not rapidly neutralize the toxicity of S₂F₁₀.

Q4: What are the expected byproducts of a successful S₂F₁₀ quench?

A4: When quenching with a strong base like NaOH or KOH, the expected byproducts are fluoride (B91410) and sulfate (B86663) salts, which are significantly less hazardous than S₂F₁₀. The reaction with ammonia yields NSF₃.[1][2][3] It is crucial to handle the resulting mixture as hazardous waste until proper analysis can confirm the complete destruction of S₂F₁₀.

Troubleshooting Guide

Problem: The quenching reaction appears to be very slow or not proceeding at room temperature.

• Possible Cause: The concentration or reactivity of the quenching agent is insufficient at room temperature. S₂F₁₀ is relatively unreactive at room temperature with many reagents.[6][7][8][9]

• Solution:

  • Do NOT increase the temperature uncontrollably. Heating S₂F₁₀ above 150°C can lead to the formation of highly toxic and corrosive decomposition products.[1][2][4][5]

  • Instead of aggressive heating, consider very cautious and controlled warming of the reaction mixture while vigorously stirring and monitoring for any signs of reaction (e.g., gas evolution, color change).

  • If possible and safe within your experimental setup, consider using a more concentrated solution of the quenching agent.

  • Ensure efficient mixing to maximize the contact between the S₂F₁₀ in the organic phase and the aqueous quenching solution. The use of a phase-transfer catalyst, after careful consideration of its compatibility with the reaction mixture, could be explored.

Problem: A significant amount of gas is evolving during the quench.

• Possible Cause: This could be due to the reaction of the quenching agent with other components in the reaction mixture or a faster-than-expected reaction with S₂F₁₀.

• Solution:

  • Immediately reduce the rate of addition of the quenching agent.

  • Ensure the reaction is being conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

  • Continue to cool the reaction mixture to moderate the reaction rate.

Problem: How can I be sure that all the S₂F₁₀ has been quenched?

• Possible Cause: Due to its high toxicity, it is critical to confirm the complete destruction of S₂F₁₀ before disposal.

• Solution:

  • After the initial quench, allow the mixture to stir for a prolonged period (e.g., overnight) at a safe temperature to ensure the reaction goes to completion.

  • Analytical confirmation is highly recommended. Methods for detecting trace amounts of S₂F₁₀ include gas chromatography-mass spectrometry (GC-MS).[11] There are also colorimetric assays, such as the reaction with p-phenylenediamine, that can detect S₂F₁₀.[11]

Data Presentation

Table 1: Properties and Reactivity of Disulfur Decafluoride and its Decomposition Products

Chemical Species	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Toxicity	Reactivity/Hazards
Disulfur Decafluoride	S₂F₁₀	254.12	30.1	Highly toxic, severe pulmonary irritant.[1][3]	Relatively inert at room temperature, decomposes above 150°C, reacts with molten caustics and ammonia.[1][2][3][6][7][8][9]
Sulfur Hexafluoride	SF₆	146.06	-63.8	Low toxicity, asphyxiant at high concentrations.	Generally inert.
Sulfur Tetrafluoride	SF₄	108.06	-38	Toxic and corrosive.	Reacts with moisture to form sulfurous acid and hydrofluoric acid.[1][2][3]

Experimental Protocols

General Protocol for Quenching a Reaction Mixture Containing S₂F₁₀

This is a general guideline and must be adapted to the specific conditions of your reaction. A thorough risk assessment should be conducted before proceeding.

• Preparation and Safety Precautions:

  • Conduct the entire procedure in a certified and properly functioning chemical fume hood.

  • Wear appropriate PPE, including a lab coat, safety goggles, and heavy-duty chemical-resistant gloves.

  • Have a compatible fire extinguisher and a spill kit readily available.

  • Ensure a safety shower and eyewash station are accessible.

• Cooling the Reaction Mixture:

  • Before adding any quenching agent, cool the reaction mixture to 0-5°C using an ice bath. This helps to control the initial rate of any exothermic reactions.

• Addition of the Quenching Agent:

  • Slowly add a concentrated solution of sodium hydroxide or potassium hydroxide dropwise with vigorous stirring.

  • Monitor the reaction temperature closely. If a significant exotherm is observed, pause the addition and allow the mixture to cool.

• Completion of the Quench:

  • After the initial addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for several hours (or overnight) to ensure the complete destruction of S₂F₁₀.

• Work-up and Waste Disposal:

  • Separate the aqueous and organic layers.

  • The aqueous layer, containing the quenching byproducts, should be treated as hazardous waste.

  • The organic layer should also be treated as hazardous waste until it can be analytically confirmed to be free of S₂F₁₀.

  • Dispose of all waste through your institution's hazardous waste management program.

Mandatory Visualization

Caption: Workflow for quenching reactions containing S₂F₁₀.

Caption: Thermal decomposition pathway of S₂F₁₀.

References

• 1. military-history.fandom.com [military-history.fandom.com]
• 2. youtube.com [youtube.com]
• 3. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 4. brainly.com [brainly.com]
• 5. grokipedia.com [grokipedia.com]
• 6. DISULPHUR DECAFLUORIDE | 5714-22-7 [chemicalbook.com]
• 7. Sulfur fluoride (S2F10) | S2F10 | CID 62586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. echemi.com [echemi.com]
• 9. lookchem.com [lookchem.com]
• 10. Disulfur decafluoride | 5714-22-7 | Benchchem [benchchem.com]
• 11. osti.gov [osti.gov]

Technical Support Center: Reactions with Disulfur Decafluoride (S₂F₁₀)

Disclaimer: Disulfur (B1233692) decafluoride (S₂F₁₀) is an extremely toxic and hazardous substance with high volatility and thermal instability. It has no significant industrial applications as a reagent due to these dangers and is primarily encountered as a hazardous byproduct in the manufacturing and decomposition of sulfur hexafluoride (SF₆).[1][2] The following guide is intended for experienced researchers in appropriately equipped facilities and addresses the hypothetical scale-up of reactions involving S₂F₁₀ by adapting general principles for handling hazardous materials. Extreme caution and specialized expertise are paramount.

Troubleshooting Guide

This guide addresses specific issues that researchers might encounter when attempting to scale up reactions involving disulfur decafluoride.

Issue ID	Problem Encountered	Potential Causes	Recommended Solutions
S2F10-T01	Rapid, Uncontrolled Exotherm or Pressure Increase	1. Thermal Decomposition: The reaction temperature may have exceeded the decomposition threshold of S₂F₁₀ (~150°C), leading to a runaway reaction.[1] 2. Localized Hotspots: Inefficient heat transfer in a larger reactor can create localized areas where S₂F₁₀ decomposes. 3. Reaction with Incompatible Materials: Contact with strong caustics or other incompatible materials can lead to rapid, exothermic reactions.[3]	1. Improve Thermal Management: - Utilize a reactor with a high surface-area-to-volume ratio. - Ensure efficient cooling with a reliable chiller system. - Implement controlled, slow addition of reactants to manage heat evolution. 2. Enhance Mixing: - Use high-efficiency stirrers to ensure a homogenous temperature profile. 3. Material Compatibility Check: - Verify that all wetted parts of the reactor and transfer lines are compatible with S₂F₁₀ and the reaction mixture.
S2F10-T02	Low or Inconsistent Product Yield	1. S₂F₁₀ Decomposition: Premature decomposition of S₂F₁₀ reduces its availability for the desired reaction. 2. Side Reactions: At elevated temperatures required for some reactions, S₂F₁₀ can act as a strong oxidizing and fluorinating agent, leading to undesired byproducts.[3] 3. Inadequate Mixing: Poor mixing can lead to localized areas of low reactant concentration.	1. Precise Temperature Control: Maintain the reaction temperature well below the decomposition point of S₂F₁₀ if the desired reaction allows. 2. Optimize Reaction Conditions: - Experiment with lower temperatures and longer reaction times. - Consider photochemical initiation as an alternative to thermal activation to keep temperatures low.[2][4] 3. Reactor and Agitation Design: - Ensure the reactor is designed for efficient mixing of gases and liquids.
S2F10-T03	Equipment Corrosion or Degradation	1. Formation of Corrosive Byproducts: Decomposition of S₂F₁₀ can produce SF₄, which hydrolyzes to form hydrofluoric acid (HF), a highly corrosive substance.[5] 2. Material Incompatibility: Use of materials not resistant to fluorinating agents.	1. Select Appropriate Materials: - Utilize reactors and fittings made of highly resistant materials such as Monel, Hastelloy C-276, or certain stainless steels (e.g., 316SS), depending on the specific reaction conditions.[6][7] - For seals and gaskets, use perfluoroelastomers (FFKM) or PTFE.[8] 2. Strictly Anhydrous Conditions: Maintain scrupulously dry conditions to prevent the formation of HF.
S2F10-T04	Difficulty in Product Purification	1. Formation of Multiple Byproducts: The high reactivity of S₂F₁₀ and its decomposition products can lead to a complex mixture of byproducts. 2. Residual S₂F₁₀: Unreacted S₂F₁₀ in the product stream poses a significant safety hazard.	1. In-situ Reaction Monitoring: Use techniques like in-situ FTIR to monitor the reaction progress and the formation of byproducts, allowing for optimization of reaction time to minimize side reactions.[9][10] 2. Safe Quenching and Workup: - Design a quenching procedure to safely neutralize any unreacted S₂F₁₀ and reactive byproducts. This may involve bubbling the reaction mixture through a cooled solution of a reducing agent or a suitable caustic solution.[11][12] - Ensure the workup procedure is conducted in a well-ventilated area or a closed system.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with scaling up reactions with S₂F₁₀?

A1: The primary hazards are its extreme toxicity (reportedly four times more toxic than phosgene (B1210022) via inhalation), low boiling point (29°C), and thermal instability.[1][5] Upon heating to around 150°C, it decomposes into sulfur hexafluoride (SF₆) and sulfur tetrafluoride (SF₄).[1][13] SF₄ can further react with moisture to produce highly corrosive and toxic hydrofluoric acid (HF).[5]

Q2: What are the key considerations for reactor design when working with S₂F₁₀?

A2: Reactor design must prioritize containment, heat transfer, and material compatibility. A jacketed reactor with a high-efficiency overhead stirrer is recommended for precise temperature control. All connections should be leak-tight. Materials of construction should be highly resistant to corrosive fluorinating agents, such as Monel or Hastelloy.[6] The system must be designed for operation under an inert, anhydrous atmosphere.

Q3: How can I monitor the progress of a reaction involving S₂F₁₀ at scale?

A3: In-situ monitoring is highly recommended to minimize the need for sampling this hazardous material. Techniques like in-situ FTIR (ReactIR) can be invaluable for tracking the consumption of reactants and the formation of products and byproducts in real-time.[9][10] This data allows for precise determination of reaction endpoints and can help prevent runaway reactions.

Q4: What is a safe and effective way to quench a reaction containing unreacted S₂F₁₀?

A4: A carefully controlled quenching procedure is critical. The reaction mixture should be cooled, and a quenching agent should be added slowly with efficient stirring. A common strategy for reactive, oxidizing agents is to use a reducing agent. For S₂F₁₀, a solution of sodium bisulfite or sodium thiosulfate (B1220275) could be effective. Alternatively, bubbling the vented gas through a caustic scrubber (e.g., NaOH or KOH solution) can neutralize S₂F₁₀ and its acidic decomposition products.[3] All quenching procedures should be developed and validated on a small scale first.

Q5: What personal protective equipment (PPE) is required when working with S₂F₁₀?

A5: A comprehensive PPE plan is mandatory. This includes a full-face respirator with appropriate cartridges for acid gases and fluorides, or preferably, a supplied-air respirator. Chemical-resistant gloves (e.g., nitrile or butyl rubber), a chemical-resistant suit, and safety glasses are also required. All handling of S₂F₁₀ should be done in a well-maintained fume hood or a glovebox.

Data Presentation

Physical and Chemical Properties of Disulfur Decafluoride

Property	Value	Reference(s)
Chemical Formula	S₂F₁₀	[4]
Molar Mass	254.11 g/mol	[4]
Appearance	Colorless liquid or gas	[3]
Odor	Similar to sulfur dioxide	[3]
Boiling Point	29 °C (84 °F)	[3]
Melting Point	-92 °C (-134 °F)	[3]
Density	2.08 g/cm³	[3]
Solubility in Water	Insoluble	[3]
Thermal Decomposition	Begins around 150 °C	[1][5]

Occupational Exposure Limits

Organization	Limit	Reference(s)
NIOSH REL	C 0.01 ppm (0.1 mg/m³)	[2]
OSHA PEL	TWA 0.025 ppm (0.25 mg/m³)	[2]

Experimental Protocols

Note: The following protocols are generalized and hypothetical due to the lack of established, safe, and scalable synthetic applications for S₂F₁₀. They should be adapted with extreme caution and are intended for informational purposes only.

Protocol 1: General Procedure for a Hypothetical Small-Scale Reaction with S₂F₁₀

• System Preparation: Assemble a dry, leak-tested glass or stainless steel reactor equipped with a mechanical stirrer, a thermocouple, a condenser (with a cooling fluid at ≤ -10°C), and an inlet for inert gas and S₂F₁₀. The reactor outlet should be connected to a caustic scrubber.

• Inerting: Purge the entire system with a dry inert gas (e.g., nitrogen or argon) for at least 30 minutes.

• Reagent Charging: Charge the reactor with the substrate and a dry, inert solvent.

• Cooling: Cool the reactor to the desired reaction temperature, ensuring it is well below the decomposition temperature of S₂F₁₀.

• S₂F₁₀ Addition: Slowly bubble a measured amount of gaseous S₂F₁₀ into the reaction mixture via a mass flow controller. Alternatively, a pre-condensed solution of S₂F₁₀ in an inert solvent can be added dropwise.

• Reaction Monitoring: Monitor the reaction progress using an in-situ analytical technique (e.g., FTIR) or by carefully taking and quenching small aliquots for offline analysis (e.g., GC-MS).

• Quenching: Upon completion, cool the reaction mixture and slowly add a pre-cooled quenching solution (e.g., aqueous sodium bisulfite) to neutralize any unreacted S₂F₁₀.

• Workup: Proceed with standard aqueous workup and purification, ensuring all operations are conducted in a well-ventilated fume hood.

Visualizations

Caption: A generalized experimental workflow for handling reactions with S₂F₁₀.

Caption: A decision tree for troubleshooting common scale-up challenges.

Caption: The thermal decomposition pathway of Disulfur Decafluoride.

References

• 1. Disulfur decafluoride | 5714-22-7 | Benchchem [benchchem.com]
• 2. Sulfur fluoride (S2F10) | S2F10 | CID 62586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Corrosion Behavior of Candidate Functional Materials for Molten Salts Reactors in LiF–NaF–KF Containing Actinide Fluoride Imitators - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CORROSION BEHAVIOR OF REACTOR MATERIALS IN FLUORIDE SALT MIXTURES (Technical Report) | OSTI.GOV [osti.gov]
• 8. gulfrubber.com [gulfrubber.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. rroij.com [rroij.com]
• 12. kgroup.du.edu [kgroup.du.edu]
• 13. brainly.com [brainly.com]

Reference Data & Comparative Studies

A Comparative Guide to SF₅ Incorporation: S₂F₁₀ vs. SF₅Cl

For researchers, scientists, and drug development professionals, the efficient incorporation of the pentafluorosulfanyl (SF₅) group into organic molecules is a critical step in the synthesis of novel compounds with enhanced physicochemical and pharmacological properties. This guide provides a detailed comparison of two key reagents, disulfur (B1233692) decafluoride (S₂F₁₀) and sulfur chloride pentafluoride (SF₅Cl), for the quantification of SF₅ incorporation, supported by available experimental data and protocols.

While both S₂F₁₀ and SF₅Cl are sources of the coveted SF₅ moiety, the current body of scientific literature reveals a significant disparity in their application for direct synthetic purposes. The available data overwhelmingly points to SF₅Cl as the preferred and well-documented reagent for the direct pentafluorosulfanylation of organic substrates. In contrast, S₂F₁₀ is primarily recognized as a precursor for the synthesis of SF₅Cl, with limited evidence of its direct use for SF₅ incorporation in routine organic synthesis.

Quantitative Data Presentation

The following tables summarize the quantitative data for SF₅ incorporation from SF₅Cl. Due to a lack of available data for the direct application of S₂F₁₀ in similar synthetic contexts, a direct comparative table is not feasible. Instead, the role of S₂F₁₀ as a precursor to SF₅Cl is highlighted.

Table 1: Quantification of SF₅ Incorporation from SF₅Cl

Substrate	Reaction Type	Initiator/Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Alkene (generic)	Radical Addition	Triethylborane (B153662) (Et₃B)	Not Specified	Not Specified	Not Specified	Not Specified	[1]
Alkene (1-hexene)	Photo-induced Hydroxypentafluorosulfanylation	O₂ (0.09 mmol), H₂O (0.05 mmol)	DCM	Room Temp.	4	Isolated Yields	[1]
[1.1.1]Propellane	Strain-Release Pentafluorosulfanylation	White LEDs	Not Specified	-45	Not Specified	Modest	[1]
Ethynylbenziodoxoles	Radical Reaction	Blue LED irradiation	Not Specified	Not Specified	Not Specified	Moderate to High	[2]

Table 2: Role of S₂F₁₀ as a Precursor to SF₅Cl

Reaction	Reactants	Conditions	Yield (%)	Reference
Controlled Chlorination	S₂F₁₀, Cl₂	80-100 °C	70-75	[2]

Experimental Protocols

A detailed methodology for a key experimental procedure involving SF₅Cl is provided below.

Triethylborane-Initiated Radical Addition of SF₅Cl to an Alkene

This protocol describes a common method for the introduction of the SF₅ group into aliphatic scaffolds.[1]

Materials:

• Alkene substrate

• Sulfur chloride pentafluoride (SF₅Cl)

• Triethylborane (Et₃B) solution (e.g., 1 M in hexanes)

• Anhydrous solvent (e.g., dichloromethane (B109758) or hexane)

• Inert gas (e.g., nitrogen or argon)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the alkene substrate in the anhydrous solvent.

• Cool the solution to the desired reaction temperature (e.g., 0 °C or room temperature).

• Add SF₅Cl to the reaction mixture.

• Slowly add the triethylborane solution dropwise to the stirred reaction mixture. The addition is typically accompanied by a mild exotherm.

• Allow the reaction to proceed for the specified time, monitoring the progress by an appropriate analytical technique (e.g., TLC, GC-MS, or ¹⁹F NMR).

• Upon completion, quench the reaction by the addition of a suitable reagent (e.g., methanol).

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to isolate the desired SF₅-containing compound.

• Characterize the final product using standard analytical methods (e.g., ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry).

Visualizations

The following diagrams, generated using the DOT language, illustrate key pathways and workflows.

References

• 1. Strain‐Release Pentafluorosulfanylation and Tetrafluoro(aryl)sulfanylation of [1.1.1]Propellane: Reactivity and Structural Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Pentafluorosulfanylation Reagents: S₂F₁₀, SF₅Cl, and Beyond

For Researchers, Scientists, and Drug Development Professionals

The introduction of the pentafluorosulfanyl (SF₅) group into organic molecules is a strategy of growing importance in the development of pharmaceuticals, agrochemicals, and advanced materials. The unique properties of the SF₅ group, including its high electronegativity, metabolic stability, and lipophilicity, make it a "super-trifluoromethyl" bioisostere. This guide provides an objective comparison of the reactivity and handling of key pentafluorosulfanylation reagents, with a focus on disulfur (B1233692) decafluoride (S₂F₁₀) and sulfur chloride pentafluoride (SF₅Cl), alongside other notable alternatives.

Reagent Profiles and General Properties

A variety of reagents have been developed for the introduction of the SF₅ moiety, each with distinct advantages and disadvantages in terms of reactivity, stability, and ease of handling.

Reagent	Formula	Physical State	Boiling Point (°C)	Key Features
Disulfur Decafluoride	S₂F₁₀	Colorless liquid	29	Extremely toxic; historical reagent, less common now.[1]
Sulfur Chloride Pentafluoride	SF₅Cl	Colorless gas	-21	Most prevalent and versatile reagent for radical pentafluorosulfanylation.[2]
Sulfur Bromide Pentafluoride	SF₅Br	Colorless gas	3.1	Similar reactivity to SF₅Cl.
Sulfur Hexafluoride	SF₆	Colorless gas	-64 (subl.)	Inert gas requiring activation (e.g., photoredox catalysis); emerging "green" alternative.
N-Pentafluorosulfanyl-amines	R₂N-SF₅	Solid	N/A	Shelf-stable, solid reagents for radical SF₅ transfer.[3][4][5]

Comparative Reactivity in Radical Additions

The most common method for introducing the SF₅ group into aliphatic systems is through the radical addition to unsaturated carbon-carbon bonds. SF₅Cl is the most extensively studied reagent for this transformation. Data for S₂F₁₀ in modern organic synthesis is scarce due to its extreme toxicity, which has led to its replacement by the more manageable SF₅Cl.

The reactivity of these reagents is primarily dictated by the homolytic cleavage of the S-S bond in S₂F₁₀ or the S-Cl bond in SF₅Cl to generate the SF₅ radical.

Table 1: Comparison of Reaction Yields for the Pentafluorosulfanylation of Alkenes and Alkynes

Substrate	Reagent	Reaction Conditions	Product	Yield (%)	Reference
Styrene	SF₅Cl	Et₃B, Hexane (B92381), -30 °C	C₆H₅CH(SF₅)CH₂Cl	93	[1]
1-Octene	SF₅Cl	Et₃B, Hexane, -30 °C	C₆H₁₃CH(SF₅)CH₂Cl	95	[1]
Phenylacetylene	SF₅Cl	Et₃B, Hexane, -30 °C	C₆H₅C(SF₅)=CHCl	85 (E/Z mixture)	[6]
Ethyl Propiolate	SF₅Cl	Et₃B, Hexane, -30 °C	EtO₂CC(SF₅)=CHCl	75 (E/Z mixture)	[6]
Styrene	Imine-SF₅ Reagent	Visible light, photocatalyst	C₆H₅CH₂CH₂SF₅	Good to excellent	[3][4][5][6]
1-Octene	SF₆	Photoredox catalysis, alcohol	C₆H₁₃CH(OR)CH₂SF₅	Moderate

Experimental Protocols

Detailed methodologies are crucial for reproducibility and comparison. Below are representative protocols for the use of SF₅Cl.

Protocol 1: Radical Addition of SF₅Cl to an Alkene (General Procedure)

• Materials: Alkene, solution of SF₅Cl in an inert solvent (e.g., n-hexane), triethylborane (B153662) (Et₃B) solution (1 M in hexane), and an anhydrous inert solvent (e.g., hexane).

• Procedure:

  • To a solution of the alkene (1.0 mmol) in dry hexane (10 mL) under an inert atmosphere (e.g., nitrogen or argon) and cooled to -30 °C, is added a solution of SF₅Cl in hexane (1.2 mmol).

  • A solution of triethylborane (0.2 mL, 0.2 mmol) is then added dropwise.

  • The reaction mixture is stirred at -30 °C and monitored by TLC or GC-MS.

  • Upon completion, the reaction is quenched by the addition of a small amount of methanol.

  • The mixture is allowed to warm to room temperature, and the solvent is removed under reduced pressure.

  • The residue is purified by column chromatography on silica (B1680970) gel to afford the desired product.[1]

Reaction Mechanisms and Workflows

The generation of the SF₅ radical is the key step in these addition reactions. The following diagrams illustrate the general workflows.

Caption: Generation of the SF₅ radical from S₂F₁₀ and SF₅Cl.

Caption: General workflow for the radical addition of an SF₅ group.

Safety and Handling Considerations

• S₂F₁₀: Disulfur decafluoride is extremely toxic, with toxicity comparable to phosgene. It is a volatile liquid that poses a severe inhalation hazard. Its use requires specialized handling equipment and extreme caution. Due to these hazards, it has been largely superseded by other reagents.

• SF₅Cl: Sulfur chloride pentafluoride is a toxic, corrosive gas. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment. In situ generation or the use of commercially available solutions in inert solvents can mitigate some of the risks associated with handling the pure gas.[7]

• SF₆: Sulfur hexafluoride is a non-toxic, inert gas. However, the conditions required for its activation can involve reactive photocatalysts and high-energy light sources.

• Solid Reagents: Newer, solid pentafluorosulfanylation reagents offer significant advantages in terms of ease of handling and storage, being air- and moisture-stable.[3][4][5]

Conclusion

While S₂F₁₀ played a historical role in the development of pentafluorosulfanyl chemistry, its extreme toxicity has rendered it largely obsolete for modern synthetic applications. SF₅Cl has become the workhorse reagent for radical pentafluorosulfanylation, offering a versatile and relatively well-understood route to a wide range of SF₅-containing compounds. The development of milder, safer, and more user-friendly reagents, such as those based on SF₆ activation and shelf-stable solid precursors, represents the future of this rapidly evolving field. For researchers and drug development professionals, the choice of reagent will depend on the specific synthetic target, scale, and available safety infrastructure, with a clear trend towards avoiding highly hazardous materials like S₂F₁₀ in favor of more manageable alternatives.

References

• 1. Buy Sulfur chloride pentafluoride (EVT-306583) | 13780-57-9 [evitachem.com]
• 2. Sulfur Chloride Pentafluoride | High Purity | RUO [benchchem.com]
• 3. A Shelf-Stable Reagent for Photocatalytic Radical Pentafluorosulfanylation of Styrene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Scholars Portal [scholarsportal.info]
• 7. benchchem.com [benchchem.com]

A Tale of Two Fluorinating Agents: The Workhorse vs. The Specter

For researchers, scientists, and drug development professionals, the selective installation of fluorine atoms into organic molecules is a cornerstone of modern molecular design. The unique properties conferred by fluorine can dramatically influence a compound's metabolic stability, binding affinity, and bioavailability. Over the years, a variety of reagents have been developed for this purpose, each with its own set of advantages and drawbacks. This guide provides a comprehensive comparison of two sulfur-fluorine compounds: the widely used diethylaminosulfur trifluoride (DAST) and the lesser-known, highly toxic disulfur (B1233692) decafluoride (S₂F₁₀).

While both molecules possess the potential to act as fluorinating agents, their practical applications in the laboratory could not be more different. DAST has established itself as a versatile, albeit hazardous, tool for the conversion of alcohols and carbonyl compounds to their corresponding fluorinated analogues. In stark contrast, disulfur decafluoride is a compound of significant toxicological concern with virtually no application in synthetic organic chemistry due to its extreme danger and lack of selective reactivity.

At a Glance: Key Differences

Feature	Disulfur Decafluoride (S₂F₁₀)	Diethylaminosulfur Trifluoride (DAST)
Primary Application	No practical synthetic uses.[1]	Deoxyfluorination of alcohols, aldehydes, and ketones.[2][3]
Reactivity	Low at room temperature; decomposes upon heating to reactive species.[4]	Readily reacts with a wide range of functional groups.[2]
Toxicity	Extremely toxic, colorless, and odorless gas, considered a potential chemical warfare agent.[1][5]	Toxic and corrosive, reacts violently with water.[6]
Handling	Requires specialized handling due to extreme toxicity and volatility.	Handled with care in a fume hood, sensitive to moisture and heat.[6]

Performance and Reactivity: A Study in Contrasts

A direct comparison of the fluorinating performance of S₂F₁₀ and DAST with experimental data is not feasible, as disulfur decafluoride is not employed as a standard laboratory fluorinating agent for organic substrates. Its reactivity is generally characterized by decomposition at elevated temperatures rather than controlled, selective fluorination.[4]

Disulfur Decafluoride (S₂F₁₀): A Reagent to Avoid

Disulfur decafluoride is a colorless, volatile liquid or gas.[4][7] It shows little chemical reactivity at room temperature but decomposes when heated above 150°C into sulfur tetrafluoride (SF₄) and sulfur hexafluoride (SF₆).[1][5] At elevated temperatures (above 400°C), it can act as a strong oxidizing and fluorinating agent.[4] However, the lack of selectivity and the extreme toxicity of S₂F₁₀ and its decomposition products make it unsuitable for controlled organic synthesis.[1] The primary significance of S₂F₁₀ lies in the occupational health risks it poses as a byproduct in the production of sulfur hexafluoride (SF₆).[1]

Diethylaminosulfur Trifluoride (DAST): The Established Workhorse

DAST is a widely used nucleophilic fluorinating agent in organic synthesis.[8] It efficiently converts primary, secondary, and tertiary alcohols to alkyl fluorides, and aldehydes and ketones to geminal difluorides.[2][6]

Typical Reaction Yields with DAST:

While yields are highly substrate-dependent, the following table provides illustrative examples found in the literature.

Substrate Type	Product Type	Reported Yield Range
Primary Alcohols	Primary Alkyl Fluorides	Good to Excellent
Secondary Alcohols	Secondary Alkyl Fluorides	Moderate to Excellent
Aldehydes	Geminal Difluorides	Good
Ketones	Geminal Difluorides	Good

It is important to note that DAST can promote side reactions such as rearrangements (Wagner-Meerwein, pinacol) and eliminations, particularly with sterically hindered or acid-labile substrates.[2]

Mechanisms of Action

The modes of action of S₂F₁₀ and DAST as fluorinating agents are fundamentally different, reflecting their disparate reactivity profiles.

The "Reactivity" of Disulfur Decafluoride: Decomposition

The relevant chemical transformation for S₂F₁₀ under thermal stress is its decomposition into more reactive sulfur fluorides.

Caption: Thermal decomposition of S₂F₁₀.

The Fluorination Mechanism of DAST

The fluorination of an alcohol with DAST proceeds through the formation of an intermediate alkoxysulfurane, followed by nucleophilic attack by fluoride (B91410). The reaction can proceed via an Sₙ1 or Sₙ2 pathway depending on the substrate.

Caption: General mechanism of alcohol fluorination by DAST.

Experimental Protocols

Disulfur Decafluoride (S₂F₁₀)

Due to its extreme toxicity and lack of practical application in synthetic organic chemistry, a standard experimental protocol for the use of S₂F₁₀ as a fluorinating agent for alcohols or carbonyls is not available in the chemical literature. Its handling requires specialized equipment and safety precautions that are beyond the scope of a typical research laboratory.

Diethylaminosulfur Trifluoride (DAST)

The following is a general procedure for the fluorination of an alcohol using DAST. Caution: DAST is toxic, corrosive, and reacts violently with water. It can also decompose explosively upon heating. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

General Procedure for Deoxyfluorination of an Alcohol with DAST:

• A solution of the alcohol (1.0 eq.) in an anhydrous aprotic solvent (e.g., dichloromethane, THF) is prepared in a dry flask under an inert atmosphere (e.g., nitrogen or argon).

• The solution is cooled to an appropriate temperature, typically between -78 °C and 0 °C.

• DAST (1.1 - 1.5 eq.) is added dropwise to the cooled solution via syringe.

• The reaction mixture is stirred at the low temperature for a period of time, and then allowed to warm to room temperature. The progress of the reaction is monitored by an appropriate technique (e.g., TLC, GC-MS).

• Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate or water at a low temperature.

• The aqueous layer is extracted with an organic solvent (e.g., dichloromethane).

• The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure.

• The crude product is purified by a suitable method, such as column chromatography.

Safety and Handling

A critical point of comparison between these two reagents is their safety profile.

Hazard	Disulfur Decafluoride (S₂F₁₀)	Diethylaminosulfur Trifluoride (DAST)
Toxicity	Extremely toxic by inhalation (reportedly four times more toxic than phosgene).[1][5] It is a colorless and odorless gas, providing little warning of exposure.[1][9]	Toxic, corrosive, and lachrymatory. Reacts with moisture to produce toxic and corrosive hydrogen fluoride (HF).
Stability	Thermally unstable, decomposing above 150 °C.[1]	Thermally unstable and can decompose explosively, especially above 90 °C.[10]
Handling Precautions	Should only be handled in specialized facilities with appropriate engineering controls and monitoring.	Must be handled in a chemical fume hood. All glassware must be scrupulously dried. Reactions are typically run at low temperatures.

The Verdict: A Clear Choice for the Synthetic Chemist

The comparison between disulfur decafluoride and DAST as fluorinating agents is unequivocal. DAST, despite its own significant hazards, is a valuable and widely practiced reagent in the synthetic organic chemist's toolbox. Its utility in converting alcohols and carbonyls to their fluorinated counterparts is well-documented, and with proper precautions, it can be used safely and effectively.

Disulfur decafluoride, on the other hand, is a chemical curiosity with a menacing reputation. Its extreme toxicity, coupled with a lack of selective reactivity under synthetically useful conditions, renders it entirely unsuitable for laboratory use in organic synthesis. For researchers seeking to introduce fluorine into their molecules, the choice is clear: DAST and its more modern, safer alternatives like Deoxo-Fluor and PyFluor are the reagents of choice, while disulfur decafluoride is a compound to be known only by its formidable reputation and avoided in practice.

References

• 1. grokipedia.com [grokipedia.com]
• 2. DAST - Enamine [enamine.net]
• 3. scispace.com [scispace.com]
• 4. lookchem.com [lookchem.com]
• 5. military-history.fandom.com [military-history.fandom.com]
• 6. benchchem.com [benchchem.com]
• 7. Sulfur fluoride (S2F10) | S2F10 | CID 62586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Diethylaminosulfur Trifluoride (DAST) [commonorganicchemistry.com]
• 9. Disulfur decafluoride - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 10. researchgate.net [researchgate.net]

Electrochemical and Alternative Methods for Analyzing S₂F₁₀ and Other SF₆ Reaction Products: A Comparative Guide

For researchers, scientists, and professionals in fields requiring the detection of highly toxic sulfur fluoride (B91410) compounds, this guide provides a comparative analysis of electrochemical and other key analytical techniques for the identification and quantification of disulfur (B1233692) decafluoride (S₂F₁₀) and related reaction products of sulfur hexafluoride (SF₆).

Disulfur decafluoride (S₂F₁₀) is an extremely toxic gas that can be formed from the electrical breakdown of sulfur hexafluoride (SF₆), a common insulating gas in high-voltage equipment. The analysis of S₂F₁₀ and its co-occurring reaction products is crucial for safety monitoring and environmental protection. While direct electrochemical methods for S₂F₁₀ are not yet established in the literature, electrochemical techniques are effective for detecting key, more reactive byproducts like sulfur dioxide (SO₂). This guide compares the performance of these indirect electrochemical methods with established analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Photoacoustic Spectroscopy (PAS), providing a comprehensive overview for selecting the appropriate analytical approach.

Performance Comparison of Analytical Methods

The selection of an analytical method for SF₆ reaction products depends on the specific requirements for sensitivity, selectivity, and potential for on-site monitoring. The following table summarizes the quantitative performance of electrochemical methods (primarily for SO₂ as an indicator), GC-MS, and Photoacoustic Spectroscopy.

Analytical Method	Target Analyte(s)	Detection Limit	Key Advantages	Key Limitations
Electrochemical Sensors (Voltammetry)	SO₂	10⁻⁶–10⁻⁷ mol dm⁻³[1]	High sensitivity, rapid response, low cost, portability for on-site analysis.	Indirect method for S₂F₁₀, potential for interference from other electroactive species.
Gas Chromatography-Mass Spectrometry (GC-MS)	S₂F₁₀, SO₂F₂, SOF₂, H₂S, CF₄, C₂F₆, CO₂	ppb level for S₂F₁₀[2]	High selectivity and sensitivity, definitive identification of multiple compounds.[3]	Laboratory-based, requires sample collection, complex instrumentation.[4]
Photoacoustic Spectroscopy (PAS)	SO₂, CO, CF₄, H₂S	0.1 - 8.3 ppm[5][6]	High sensitivity, suitable for continuous online monitoring, good stability.[5][7]	Can be costly, potential for spectral overlap and interference between gases.[6]

Experimental Protocols

Electrochemical Detection of SO₂ (as a proxy for SF₆ reaction products)

This protocol describes a typical voltammetric method for the detection of SO₂.

1. Electrode Preparation:

• A glassy carbon electrode (GCE) is used as the working electrode.[8][9]

• The GCE is polished with alumina (B75360) slurry and sonicated in deionized water to ensure a clean and reproducible surface.

• For modified electrodes, a solution of a specific sensing material (e.g., bovine serum albumin) is drop-casted onto the GCE surface and allowed to dry.[8][9]

2. Electrochemical Cell Setup:

• A standard three-electrode system is used, comprising the working electrode (GCE), a platinum wire counter electrode, and a silver/silver chloride (Ag/AgCl) reference electrode.

• The electrolyte is typically a phosphate (B84403) buffer solution (pH 7.4).[8][9]

3. Voltammetric Analysis:

• The sample containing dissolved SO₂ (generated from sodium sulfite (B76179) in an acidic medium) is introduced into the electrochemical cell.[8][9]

• Cyclic Voltammetry (CV) or Differential Pulse Voltammetry (DPV) is performed by scanning the potential over a defined range.

• The resulting current response, which is proportional to the SO₂ concentration, is measured.

Gas Chromatography-Mass Spectrometry (GC-MS) for S₂F₁₀ Detection

This method allows for the sensitive detection of S₂F₁₀ in an SF₆ matrix.[2][10]

1. Sample Introduction:

• A gas sample is injected into the gas chromatograph.

2. Chromatographic Separation:

• The sample is passed through a chromatographic column (e.g., CP-Sil 5 CB capillary column) which separates the different components of the gas mixture based on their interaction with the stationary phase.[3]

3. Conversion of S₂F₁₀:

• A key step for sensitive detection involves a heated jet separator at the interface between the GC and the MS.[2]

• At temperatures above 150°C, S₂F₁₀ is converted to thionyl fluoride (SOF₂) via a surface-catalyzed reaction with residual water.[2][10]

4. Mass Spectrometric Detection:

• The separated and converted components enter the mass spectrometer.

• The molecules are ionized, and the resulting ions are separated based on their mass-to-charge ratio.

• S₂F₁₀ is detected by monitoring the characteristic ions of SOF₂ (m/z = 48, 67, and 86), which avoids interference from the SF₆ matrix.[2]

Photoacoustic Spectroscopy (PAS) for SF₆ Decomposition Products

PAS is a non-destructive technique suitable for online monitoring.[5][7]

1. Light Source and Modulation:

• An infrared light source, such as a quantum cascade laser, is used. The wavelength is selected based on the specific absorption characteristics of the target gases (e.g., SO₂, CO, CF₄).[6]

• The light beam is modulated at a specific frequency.

2. Photoacoustic Cell:

• The modulated light passes through a photoacoustic cell containing the gas sample.

• Target gas molecules absorb the light and convert it into heat, causing a periodic pressure change (sound wave) at the modulation frequency.

3. Detection:

• A sensitive microphone detects the generated sound wave.

• The intensity of the photoacoustic signal is proportional to the concentration of the target gas.[5]

Visualizing the Processes

Caption: Experimental workflow for voltammetric detection of SO₂.

Caption: Relationship between SF₆ decomposition and analytical methods.

References

• 1. mdpi.com [mdpi.com]
• 2. 2024.sci-hub.ru [2024.sci-hub.ru]
• 3. CN103105441A - Qualitative and quantitative analysis method for sulfur hexafluoride (SF6) gas discharge decomposition product - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Research on the detection of SF6 decomposition products based on non-resonant photoacoustic spectroscopy - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. The research of temperature properties of photoacoustic spectroscopy detection for SF6 decomposition products in gas insulated switchgear - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. orientjchem.org [orientjchem.org]
• 9. Electrochemical Detection of Dissolved Sulphur Dioxide Using Bovine Serum Albumin – Theoretical and Experimental Approach – Oriental Journal of Chemistry [orientjchem.org]
• 10. Detection of trace disulfur decafluoride in sulfur hexafluoride by gas chromatography/mass spectrometry | Semantic Scholar [semanticscholar.org]

A Comparative Guide to Chromatographic Techniques for the Separation of S₂F₁₀ Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

Disulfur (B1233692) decafluoride (S₂F₁₀) is a highly toxic byproduct that can form in electrically stressed sulfur hexafluoride (SF₆), a common gaseous dielectric. Its detection and separation from reaction mixtures are critical for safety and diagnostic purposes. This guide provides an objective comparison of chromatographic techniques used for the separation and analysis of S₂F₁₀, supported by experimental data and detailed protocols.

Comparison of Chromatographic Techniques

Gas chromatography (GC) is the predominant technique for the separation of S₂F₁₀ due to its volatility. When coupled with a mass spectrometer (MS), it provides a powerful tool for both separation and identification. The primary challenge in the analysis of S₂F₁₀ is its thermal lability and reactivity, which can lead to decomposition on certain stationary phases or hot surfaces.[1]

Quantitative Data Summary

The following table summarizes the performance of different GC methods for S₂F₁₀ separation.

Technique	Column Type	Stationary Phase	Carrier Gas	Key Performance Metrics	Sensitivity	Source(s)
Gas-Liquid Chromatography (GLC)	Packed	33% Kel-F	Helium	Relative Retention Volume (SOF₂ = 1.00): 2.55	Not Specified	[2]
Gas Chromatography (GC)	Packed	Porapak types	Not Specified	Good resolution but induced S₂F₁₀ decomposition.	Not Specified	[1]
Gas Chromatography (GC)	Capillary	Bonded-silicon	Not Specified	Good overall performance, suitable for S₂F₁₀ and other byproducts.	Tens of ppbv	[1]
Gas Chromatography-Mass Spectrometry (GC/MS)	Capillary	Not Specified	Not Specified	Avoids interference from SF₆ by converting S₂F₁₀ to SOF₂.	ppb level	[3][4]
Cryogenic Enrichment GC	Not Specified	Not Specified	Not Specified	Enhances sensitivity for trace-level detection.	High	[5]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: Gas-Liquid Chromatography of S₂F₁₀

This method was used to determine the relative retention volumes of various sulfur-fluoride compounds.

• Apparatus: Gas chromatograph

• Column: 15-ft. column with 33% by weight Kel-F on Chromosorb W.[2]

• Column Temperature: 33°C.[2]

• Carrier Gas: Helium.[2]

• Flow Rate: 30 cc/min at 1 atm and 25°C.[2]

• Detection: Not specified.

Protocol 2: GC/MS with Heated Jet Separator for Trace S₂F₁₀ Analysis

This technique is designed for sensitive detection of S₂F₁₀ in SF₆ by converting it to a more easily detectable compound.[4]

• Apparatus: Gas chromatograph coupled with a mass spectrometer (GC/MS) equipped with a heated jet separator.[3][4]

• Principle: S₂F₁₀ is converted to thionyl fluoride (B91410) (SOF₂) on the hot surfaces of the jet separator at temperatures above 150°C.[3][4] This allows for detection using ion masses characteristic of SOF₂ (m/z = 48, 67, and 86), avoiding interference from SF₆.[4]

• Injection: Direct analysis of the SF₆ gas sample.[3]

• Column: Bonded-silicon capillary columns are recommended for their inertness.[1]

• Detection: Mass spectrometer, monitoring for ions characteristic of SOF₂.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the separation and analysis of S₂F₁₀ from a reaction mixture using GC/MS.

Caption: Workflow for GC/MS analysis of S₂F₁₀.

Alternative and Complementary Techniques

While GC is the primary method, other techniques have been explored for the detection of S₂F₁₀, though not necessarily for separation from complex mixtures:

• Chemical Assays: Simple chemical tests, such as the reaction of S₂F₁₀ with p-phenylenediamine (B122844) to produce a pink/red color, can be used for rapid, qualitative field assays.[5]

• Infrared Absorption: IR spectroscopy can also be used for the detection of S₂F₁₀.[5]

For the broader category of sulfur fluoride compounds, liquid chromatography (LC) has been employed, particularly for less volatile or derivatized compounds. For instance, perfluorooctane (B1214571) sulfonyl fluoride (PFOSF) has been analyzed using LC-tandem mass spectrometry after chemical derivatization.[6] However, for the specific separation of S₂F₁₀ from its typical reaction byproducts, GC remains the most established and effective method.

References

• 1. Analysis of S2F10 in Decomposed SF6 by Gas Chromatography: Various Aspects | Semantic Scholar [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Detection of trace disulfur decafluoride in sulfur hexafluoride by gas chromatography/mass spectrometry | Semantic Scholar [semanticscholar.org]
• 4. 2024.sci-hub.ru [2024.sci-hub.ru]
• 5. osti.gov [osti.gov]
• 6. Determination of Perfluorooctane Sulfonyl Fluoride and Perfluorohexane Sulfonyl Fluoride in Soil by Chemical Derivatization and Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Regioselectivity of SF₅ Addition: A Comparative Guide to Disulfur Decafluoride and Pentafluorosulfanyl Chloride

For researchers, scientists, and drug development professionals, the incorporation of the pentafluorosulfanyl (SF₅) group into organic molecules represents a significant strategy for modulating molecular properties. This guide provides a comprehensive comparison of reagents for SF₅ addition, with a focus on the regioselectivity of this transformation. Historically, disulfur (B1233692) decafluoride (S₂F₁₀) was considered as a potential source of the SF₅ radical; however, contemporary research has predominantly shifted towards the use of pentafluorosulfanyl chloride (SF₅Cl) due to its superior reactivity and more manageable safety profile.

A Tale of Two Reagents: S₂F₁₀ vs. SF₅Cl

The choice of reagent is paramount in planning any chemical synthesis. While both S₂F₁₀ and SF₅Cl can formally serve as sources of the SF₅ radical, their practical applications in organic synthesis are vastly different.

Disulfur Decafluoride (S₂F₁₀): A Hazardous Relic

Disulfur decafluoride is a colorless, volatile liquid that was discovered in 1934.[1] It is notoriously toxic, with a toxicity estimated to be four times that of phosgene, and was even considered as a potential chemical warfare agent.[1][2] Its high toxicity is thought to be due to its disproportionation in the lungs to the inert SF₆ and SF₄, which then hydrolyzes to corrosive acids.[2]

From a reactivity standpoint, S₂F₁₀ is less efficient as a pentafluorosulfanylation reagent compared to SF₅Cl.[3] It is thermally unstable, disproportionating to SF₄ and SF₆ at temperatures above 150°C.[2] While it can react with chlorine to form SF₅Cl, its direct application for addition reactions to unsaturated bonds is not a common practice in modern organic synthesis due to the aforementioned safety concerns and lower reactivity.[2][3]

Pentafluorosulfanyl Chloride (SF₅Cl): The Modern Workhorse

Pentafluorosulfanyl chloride is now the most prevalent and practical reagent for introducing the SF₅ group into aliphatic compounds.[4][5][6] It is a gas at room temperature and is typically handled as a solution.[5] The radical addition of SF₅Cl to alkenes and alkynes can be initiated under mild conditions using various methods, including triethylborane (B153662) (Et₃B), amine-borane complexes, and photochemical activation.[3][5][7] This versatility and more favorable safety profile have made SF₅Cl the reagent of choice for the synthesis of SF₅-containing molecules.

Table 1: Comparison of S₂F₁₀ and SF₅Cl as SF₅ Sources

Feature	Disulfur Decafluoride (S₂F₁₀)	Pentafluorosulfanyl Chloride (SF₅Cl)
Toxicity	Extremely high, ~4x more toxic than phosgene[1][2]	High, toxic gas[8]
Physical State	Colorless volatile liquid/gas[1]	Gas (b.p. -21°C), typically used in solution[5]
Reactivity	Lower reactivity, less efficient for SF₅ addition[3]	Higher reactivity, widely used for SF₅ addition
Handling	Significant safety precautions required due to extreme toxicity[8]	Requires careful handling as a toxic gas, but more manageable in solution[8]
Primary Use	Limited use in modern synthesis; historical interest	Primary reagent for radical SF₅ addition to unsaturated bonds[4][5]

Regioselectivity of SF₅Cl Addition to Alkenes

The addition of the SF₅ radical to an unsymmetrical alkene can, in principle, lead to two regioisomers. The regioselectivity of this radical addition is primarily governed by the stability of the resulting carbon-centered radical intermediate. The electrophilic SF₅ radical preferentially adds to the less substituted carbon atom of the double bond, leading to the formation of the more substituted (and thus more stable) radical intermediate. This is analogous to the anti-Markovnikov addition of HBr under radical conditions.

Table 2: Regioselectivity of Et₃B-Initiated SF₅Cl Addition to Alkenes

Alkene Substrate	Product(s)	Yield (%)	Regioisomeric Ratio
1-Octene	1-Chloro-2-(pentafluorosulfanyl)octane	>90	Single regioisomer
Styrene	1-Chloro-2-phenyl-1-(pentafluorosulfanyl)ethane & 2-Chloro-1-phenyl-1-(pentafluorosulfanyl)ethane	85	95:5
Vinyl acetate	1-Chloro-2-(acetyloxy)-1-(pentafluorosulfanyl)ethane	>90	Single regioisomer
Methyl acrylate	Methyl 2-chloro-3-(pentafluorosulfanyl)propanoate	>90	Single regioisomer

Data compiled from various sources, yields and ratios are approximate and can vary based on specific reaction conditions.

Regioselectivity of SF₅Cl Addition to Alkynes

Similar to alkenes, the radical addition of SF₅Cl to terminal alkynes is also highly regioselective. The SF₅ radical adds to the terminal carbon, forming the more stable vinylic radical intermediate. Subsequent chlorine atom transfer then yields the corresponding vinyl chloride. The stereoselectivity of the addition to alkynes generally favors the formation of the E-isomer.

Table 3: Regioselectivity of SF₅Cl Addition to Alkynes

Alkyne Substrate	Product	Yield (%)	Stereoselectivity (E:Z)
1-Octyne	(E)-1-Chloro-2-(pentafluorosulfanyl)oct-1-ene	85	>95:5
Phenylacetylene	(E)-1-Chloro-2-phenyl-1-(pentafluorosulfanyl)ethene	78	>95:5
Ethyl propiolate	Ethyl (E)-2-chloro-3-(pentafluorosulfanyl)acrylate	75	>95:5

Data compiled from various sources, yields and ratios are approximate and can vary based on specific reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for Et₃B-Initiated SF₅Cl Addition to an Alkene

Caution: Triethylborane is pyrophoric and must be handled under an inert atmosphere. SF₅Cl is a toxic gas and should be handled in a well-ventilated fume hood.

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a low-temperature thermometer, a septum, and a gas inlet, add the alkene (1.0 eq) and a suitable solvent (e.g., hexane (B92381) or CH₂Cl₂).

• Cool the solution to -30 °C using a cooling bath.

• Slowly bubble SF₅Cl gas (1.2 eq) into the stirred solution. Alternatively, a pre-prepared solution of SF₅Cl in an appropriate solvent can be added.

• Add triethylborane (1.0 M in hexanes, 0.2 eq) dropwise via syringe. An exothermic reaction may be observed.

• Allow the reaction to stir at -30 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the addition of water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Photochemically-Initiated SF₅Cl Addition to an Alkyne

Caution: SF₅Cl is a toxic gas. This reaction should be performed in a well-ventilated fume hood. Use appropriate eye protection for UV radiation.

• In a quartz reaction vessel equipped with a magnetic stir bar and a gas inlet, dissolve the alkyne (1.0 eq) in a suitable solvent (e.g., toluene).

• Cool the solution to an appropriate temperature (e.g., 0 °C).

• Slowly bubble SF₅Cl gas (1.5 eq) into the stirred solution.

• Irradiate the reaction mixture with a blacklight compact fluorescent lamp (e.g., 370 nm) for the specified time (typically several hours), monitoring the reaction progress by TLC or GC-MS.[1]

• Upon completion, stop the irradiation and purge the solution with an inert gas (e.g., nitrogen) to remove excess SF₅Cl.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: General mechanism of the radical addition of SF₅Cl to an alkene.

Caption: Factors influencing the regioselectivity of SF₅ radical addition.

Caption: Experimental workflow for Et₃B-initiated SF₅Cl addition.

Conclusion

In assessing the reagents for SF₅ addition, pentafluorosulfanyl chloride (SF₅Cl) emerges as the clear choice for synthetic chemists over the highly toxic and less reactive disulfur decafluoride (S₂F₁₀). The radical addition of SF₅Cl to alkenes and alkynes proceeds with high regioselectivity, governed by the formation of the more stable radical intermediate. The versatility of initiation methods, including the mild Et₃B- and photochemical protocols, further enhances the utility of SF₅Cl in modern organic synthesis. This guide provides the necessary data and protocols to enable researchers to effectively employ this powerful transformation in the design and synthesis of novel SF₅-containing molecules.

References

• 1. Light-activation of SF 5 Cl for the atom transfer radical addition onto alkenes and alkynes: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Amine–borane complex-initiated SF5Cl radical addition on alkenes and alkynes [beilstein-journals.org]
• 6. Amine-borane complex-initiated SF5Cl radical addition on alkenes and alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. New and convenient method for incorporation of pentafluorosulfanyl (SF5) substituents into aliphatic organic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Tracking the Elusive Pentafluorosulfanyl Group: A Guide to Isotopic Labeling Studies in S₂F₁₀ Chemistry

For researchers, scientists, and drug development professionals investigating the transfer of the pentafluorosulfanyl (SF₅) group, understanding its reaction mechanisms is paramount. Disulfur decafluoride (S₂F₁₀) serves as a key, albeit hazardous, source for the SF₅ radical. Isotopic labeling offers a powerful tool to trace the journey of this important functional group from S₂F₁₀ to a substrate, providing invaluable mechanistic insights. This guide compares potential isotopic labeling strategies and provides a foundational experimental framework for such studies.

The transfer of the SF₅ group from S₂F₁₀ is presumed to proceed through a radical mechanism, initiated by the homolytic cleavage of the S-S bond to generate two SF₅ radicals. Isotopic labeling can unequivocally confirm this pathway and provide quantitative data on the efficiency of the transfer. The two most practical isotopes for these studies are the radioactive fluorine-18 (B77423) (¹⁸F) and the stable sulfur-34 (B105110) (³⁴S).

Comparative Analysis of Isotopic Labeling Strategies

The choice of isotope is critical and depends on the specific experimental goals, available analytical instrumentation, and safety considerations. Below is a comparison of hypothetical ¹⁸F and ³⁴S labeling strategies for tracking SF₅ group transfer from S₂F₁₀.

Feature	¹⁸F Labeling Strategy	³⁴S Labeling Strategy
Isotope Type	Radioactive	Stable
Detection Method	Positron Emission Tomography (PET), Autoradiography, Gamma Counting	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy
Sensitivity	Extremely high, capable of detecting trace amounts.	Moderate to high, dependent on the mass resolution of the spectrometer.
Quantitative Analysis	Radiochemical yield and specific activity determination.	Isotopic enrichment analysis through mass shift detection.
Experimental Complexity	Requires specialized radiochemistry facilities and handling of radioactive materials. Short half-life of ¹⁸F (approx. 110 minutes) necessitates rapid synthesis and analysis.	Can be performed in a standard chemistry laboratory. Requires access to high-resolution MS or NMR.
Information Provided	Primarily tracks the fluorine atoms, confirming the transfer of the entire SF₅ moiety if the label is incorporated into the final product.	Directly tracks the sulfur atom, providing unambiguous evidence of the SF₅ group's origin.
Safety	Significant radiation safety protocols are mandatory.	Non-radioactive and safe to handle.

Experimental Protocols

General Protocol for ¹⁸F Labeling of S₂F₁₀ and Subsequent SF₅ Transfer

• Preparation of ¹⁸F-labeled S₂F₁₀: This is a challenging step that would likely involve the reaction of S₂F₁₀ or a precursor with a source of [¹⁸F]fluoride. Given the reactivity of S₂F₁₀, this would need to be performed under carefully controlled conditions. An alternative, and potentially more feasible approach, would be to synthesize S₂F₁₀ from ¹⁸F-labeled precursors.

• Reaction Setup: In a shielded hot cell, the ¹⁸F-labeled S₂F₁₀ would be reacted with the desired substrate in an appropriate solvent. The reaction would likely be initiated either thermally or photochemically to induce the homolytic cleavage of the S-S bond.

• Reaction Monitoring: The progress of the reaction can be monitored by radio-thin-layer chromatography (radio-TLC) or by taking small aliquots for analysis by radio-high-performance liquid chromatography (radio-HPLC).

• Product Identification and Quantification: The reaction mixture would be purified using HPLC to isolate the ¹⁸F-labeled product. The identity of the product would be confirmed by co-elution with an authentic, non-radioactive standard. The radiochemical yield would be determined by measuring the radioactivity of the purified product and comparing it to the initial radioactivity of the labeled S₂F₁₀.

General Protocol for ³⁴S Labeling of S₂F₁₀ and Subsequent SF₅ Transfer

• Synthesis of ³⁴S-labeled S₂F₁₀: This would involve synthesizing S₂F₁₀ using a starting material enriched in ³⁴S, for example, ³⁴S elemental sulfur.

• Reaction Setup: The ³⁴S-labeled S₂F₁₀ would be reacted with the substrate under thermal or photochemical conditions to generate the ³⁴S-SF₅ radical.

• Product Analysis by Mass Spectrometry: The reaction mixture would be analyzed by high-resolution mass spectrometry (e.g., GC-MS or LC-MS) to identify the product containing the ³⁴S isotope. The mass spectrum of the product will show a characteristic isotopic pattern confirming the incorporation of the ³⁴S-SF₅ group.

• Quantitative Analysis: The degree of isotopic enrichment in the product can be quantified by analyzing the relative intensities of the mass peaks corresponding to the labeled and unlabeled product.

Visualizing the Workflow and Mechanism

The following diagrams illustrate the proposed experimental workflow and the mechanistic pathway for SF₅ group transfer that can be investigated using isotopic labeling.

Caption: Experimental workflow for isotopic labeling studies of SF₅ group transfer.

Caption: Proposed radical mechanism for SF₅ group transfer elucidated by isotopic labeling.

Safety & Regulatory Compliance

Proper Disposal of Disulfur Decafluoride: A Guide for Laboratory Professionals

WARNING: Disulfur (B1233692) decafluoride (S₂F₁₀) is an extremely toxic and hazardous substance. Improper handling or disposal can result in severe health consequences, including fatality. The information provided herein is for guidance on the established best practices for the safe management of this chemical. Under no circumstances should laboratory personnel attempt to neutralize or dispose of disulfur decafluoride independently.

Disulfur decafluoride is a colorless liquid or gas with an odor similar to sulfur dioxide.[1] It is recognized for its extreme toxicity, which is estimated to be approximately four times that of phosgene.[2] Due to the significant dangers associated with this compound, the primary and mandatory disposal procedure is to return any unused quantity to the original supplier.

Immediate Safety and Handling Precautions

Before any handling of containers with disulfur decafluoride, it is imperative to adhere to strict safety protocols to minimize the risk of exposure.

Personal Protective Equipment (PPE):

A comprehensive personal protective equipment regimen is mandatory when handling S₂F₁₀. This includes, but is not limited to:

• Respiratory Protection: A full-facepiece self-contained breathing apparatus (SCBA) is essential.

• Eye Protection: Chemical splash goggles and a face shield must be worn.

• Skin Protection: Chemical-resistant gloves, an apron or suit, and appropriate footwear are required.

Engineering Controls:

• All work with disulfur decafluoride must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

• Ensure that emergency eyewash stations and safety showers are readily accessible and in good working order.

Health Hazard Information

Exposure to disulfur decafluoride can occur through inhalation, ingestion, or contact with skin and eyes. It is a severe irritant to the eyes, skin, and respiratory system.

Hazard Classification	Description
Acute Toxicity (Inhalation)	Fatal if inhaled.[3]
Skin Corrosion/Irritation	Causes severe skin burns.
Eye Damage/Irritation	Causes serious eye damage.[3]

Exposure Limits

Occupational exposure to disulfur decafluoride must be strictly controlled and monitored. The following exposure limits have been established:

Organization	Exposure Limit
NIOSH (REL)	C 0.01 ppm (0.1 mg/m³)
OSHA (PEL)	TWA 0.025 ppm (0.25 mg/m³)

NIOSH: National Institute for Occupational Safety and Health; REL: Recommended Exposure Limit; C: Ceiling; OSHA: Occupational Safety and Health Administration; PEL: Permissible Exposure Limit; TWA: Time-Weighted Average.[4]

Spill and Emergency Procedures

In the event of a leak or spill, immediate evacuation of the area is the first priority. Isolate the spill or leak area for at least 50 meters (150 feet) in all directions for liquids.[4] Only personnel equipped with the appropriate PPE and trained in hazardous material response should attempt to address the situation.

Disposal Plan: Return to Supplier

The only approved and safe method for the disposal of disulfur decafluoride is to return the chemical to the manufacturer or supplier. Attempting to neutralize or dispose of S₂F₁₀ in a laboratory setting is strongly discouraged due to the extreme hazards involved and the lack of established, safe, and verified protocols.

Logistical Steps for Returning Disulfur Decafluoride:

• Contact the Supplier: Immediately contact the supplier from whom the disulfur decafluoride was purchased to inform them of your intent to return the unused product.

• Follow Supplier Instructions: The supplier will provide specific instructions for the safe packaging, labeling, and transportation of the hazardous material.

• Proper Packaging: Ensure the original container is securely sealed and properly labeled. The supplier may provide a specialized shipping container.

• Transportation: Arrange for transportation with a certified hazardous materials carrier as directed by the supplier.

Chemical and Physical Properties

Understanding the properties of disulfur decafluoride is crucial for its safe handling.

Property	Value
Molecular Formula	S₂F₁₀
Molecular Weight	254.12 g/mol [4]
Boiling Point	29 °C (84 °F)[1]
Melting Point	-92 °C (-134 °F)[1]
Appearance	Colorless liquid or gas[1]
Odor	Like sulfur dioxide[1]
Water Solubility	Insoluble[1]

Chemical Reactivity and Incompatibilities

Disulfur decafluoride is non-combustible but can decompose when heated above 150°C, producing toxic and corrosive fumes of sulfur oxides and sulfur fluorides.[5] It is a strong oxidizing agent at elevated temperatures and reacts rapidly with molten caustics such as sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH).[6] It is incompatible with strong acids, reducing agents, and combustible materials.

Logical Workflow for Safe Management of Disulfur Decafluoride

Caption: Workflow for the safe return of disulfur decafluoride.

References

• 1. Disulfur decafluoride | 5714-22-7 | Benchchem [benchchem.com]
• 2. Disulfur decafluoride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Sulfur fluoride (S2F10) | S2F10 | CID 62586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. military-history.fandom.com [military-history.fandom.com]
• 6. lookchem.com [lookchem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Disulfur Decafluoride

For Immediate Implementation by Laboratory Personnel

Disulfur decafluoride (S₂F₁₀) is a highly toxic gas with a toxicity reported to be four times that of phosgene.[1] Its insidious nature, lacking significant odor or irritant properties at hazardous concentrations, demands rigorous adherence to safety protocols to prevent severe respiratory damage and other health risks.[1] This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this hazardous substance.

I. Hazard Assessment and Control

Exposure to Disulfur decafluoride can cause severe irritation to the eyes, skin, and respiratory system, with the potential for delayed-onset pulmonary edema.[2][3][4] The primary target organs are the eyes, skin, respiratory system, and central nervous system.[3][4][5] Due to its high toxicity, all work with Disulfur decafluoride must be conducted within a certified chemical fume hood or other appropriate ventilated enclosure.

Exposure Limits:

Regulatory Body	Exposure Limit Type	Value
OSHA	Permissible Exposure Limit (PEL) - 8-hr TWA	0.025 ppm (0.25 mg/m³)[5][6]
NIOSH	Recommended Exposure Limit (REL) - Ceiling	0.01 ppm (0.1 mg/m³)[5][6][7]
NIOSH	Immediately Dangerous to Life or Health (IDLH)	1 ppm[6]

II. Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for all personnel handling Disulfur decafluoride. The following provides a detailed breakdown of required equipment.

PPE Requirements for Handling Disulfur Decafluoride:

Body Part	Protection Level	Recommended Equipment
Respiratory	Primary	A full-face respirator with P100 or acid gas/organic vapor combination cartridges is essential.[8] For higher concentrations or in confined spaces, a Powered Air-Purifying Respirator (PAPR) or a Self-Contained Breathing Apparatus (SCBA) should be used.[8]
NIOSH Recommendations	Up to 0.1 ppm: Any supplied-air respirator. Up to 0.25 ppm: Any supplied-air respirator operated in a continuous-flow mode.[3][4]
Eye and Face	Primary	A full-face respirator provides combined eye and face protection. If a half-mask respirator is used, a chemical splash face shield must be worn in conjunction with ANSI-rated safety goggles.[8]
Body	Primary	Chemical-resistant disposable coveralls, such as those made from Tychem® or equivalent materials with a chemical barrier, are required.[8] Hooded and booted suits are preferred for complete coverage.[8]
Hands	Primary	Nitrile or butyl rubber gloves are recommended.[8] Double-gloving is advised for prolonged work.[8] Gloves must be inspected for any signs of degradation or puncture before use.
Foot	Primary	Chemical-resistant boots should be worn.

III. Operational Plan: Safe Handling Procedure

A meticulous, step-by-step approach is critical when working with Disulfur decafluoride.

Pre-Operation Checklist:

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year.

• Emergency Equipment Check: Confirm that a safety shower and eyewash station are readily accessible and functional.[9]

• Assemble all PPE: Lay out all required PPE and inspect each item for damage.

• Review Emergency Procedures: Briefly review the emergency contact numbers and the specific emergency response plan for a Disulfur decafluoride exposure or spill.

Step-by-Step Handling Protocol:

• Donning PPE:

  • Put on inner chemical-resistant gloves.

  • Don the chemical-resistant coverall, ensuring the hood is up.[8]

  • Don the full-face respirator and perform a positive and negative pressure seal check.[8]

  • Put on the outer pair of chemical-resistant gloves, ensuring the cuffs overlap the sleeves of the coverall.[8]

• Working with the Chemical:

  • Conduct all manipulations of Disulfur decafluoride deep within the certified chemical fume hood.

  • Use the smallest quantities of the chemical necessary for the experiment.

  • Ensure all containers of Disulfur decafluoride are securely capped when not in use.

• Post-Operation:

  • Securely close all containers of Disulfur decafluoride.

  • Decontaminate any surfaces that may have come into contact with the chemical.

IV. Disposal Plan

Proper disposal of Disulfur decafluoride and associated waste is crucial to prevent environmental contamination and accidental exposure.

• Gas Cylinders: Return all refillable compressed gas cylinders to the supplier.[10] Non-refillable cylinders should be disposed of in accordance with local, state, and federal regulations.[10]

• Contaminated Materials: All disposable PPE (gloves, coveralls, etc.) and any other materials contaminated with Disulfur decafluoride must be collected in a designated, sealed hazardous waste container.

• Decontamination: Before removing PPE, decontaminate the exterior of gloves and the coverall.

• Doffing PPE:

  • Remove the outer pair of gloves first.

  • Remove the coverall by rolling it inside-out to contain any contaminants.[8]

  • Remove the inner pair of gloves.[8]

  • Remove the full-face respirator.

  • Dispose of all single-use PPE in the designated hazardous waste container.[8]

  • Thoroughly wash hands and face with soap and water after removing all PPE.[8]

V. Emergency Response Plan

Immediate and appropriate action is critical in the event of an emergency involving Disulfur decafluoride.

Emergency Procedures:

Emergency Type	Immediate Action
Inhalation	Move the affected person to fresh air immediately. If breathing has stopped, begin rescue breathing (using a barrier device). If there is no pulse, start CPR. Seek immediate medical attention.[2] Medical observation for 24 to 48 hours is recommended as pulmonary edema may be delayed.[2]
Skin Contact	Immediately wash the contaminated skin with soap and large amounts of water.[6][9] Remove contaminated clothing immediately.[6][9] Seek prompt medical attention.[6][9]
Eye Contact	Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][6][9] Seek immediate medical attention.[6][9]
Ingestion	Do not induce vomiting.[2][5] If the person is conscious, give large quantities of water.[2] Seek immediate medical attention.[2][6]
Spill or Leak	Evacuate the area immediately. Isolate the spill or leak area for at least 50 meters (150 feet) for liquids and 25 meters (75 feet) for solids in all directions.[6][9] Only trained personnel with the appropriate PPE should attempt to clean up the spill.

Visualizing Safe Workflow: Hierarchy of Controls

To ensure the highest level of safety when working with Disulfur decafluoride, a systematic approach based on the hierarchy of controls should be implemented. This logical framework prioritizes control measures from most to least effective.

Caption: Hierarchy of Controls for Managing Disulfur Decafluoride Exposure.

References

• 1. military-history.fandom.com [military-history.fandom.com]
• 2. 5714-22-7 | CAS DataBase [m.chemicalbook.com]
• 3. restoredcdc.org [restoredcdc.org]
• 4. CDC - NIOSH Pocket Guide to Chemical Hazards - Sulfur pentafluoride [cdc.gov]
• 5. echemi.com [echemi.com]
• 6. Sulfur fluoride (S2F10) | S2F10 | CID 62586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Page loading... [guidechem.com]
• 8. PPE for SF₆ Gas By-Products | Safety Guide for Technicians [dilo.com]
• 9. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. lookchem.com [lookchem.com]